Technical Documentation Center

1-Azabicyclo[2.2.2]octan-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Azabicyclo[2.2.2]octan-2-one
  • CAS: 74384-65-9

Core Science & Biosynthesis

Foundational

Theoretical Framework: The Physics of the Twisted Amide

An In-Depth Technical Guide to the Synthesis of 1-Azabicyclo[2.2.2]octan-2-one (2-Quinuclidone) As a Senior Application Scientist, navigating the synthesis of highly strained, anti-Bredt molecules requires not just a pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Synthesis of 1-Azabicyclo[2.2.2]octan-2-one (2-Quinuclidone)

As a Senior Application Scientist, navigating the synthesis of highly strained, anti-Bredt molecules requires not just a procedural understanding of organic chemistry, but a deep appreciation for the thermodynamic and kinetic forces at play. For decades, the synthesis of 1-azabicyclo[2.2.2]octan-2-one (commonly known as 2-quinuclidone) stood as one of the "holy grails" of organic synthesis.

This whitepaper deconstructs the theoretical framework, the retrosynthetic causality, and the precise experimental protocols required to synthesize and isolate this uniquely twisted amide.

The amide bond is the fundamental structural linkage in biology and synthetic polymers, traditionally characterized by its planar geometry. This planarity is enforced by the resonance delocalization of the nitrogen lone pair ( nN​ ) into the carbonyl anti-bonding orbital ( πC=O∗​ ).

However, in bicyclic bridgehead lactams like 1-azabicyclo[2.2.2]octan-2-one, geometric constraints strictly prohibit this orbital overlap[1]. According to Bredt’s Rule, placing a double bond at the bridgehead of a small bicyclic system induces massive ring strain. Because amide resonance implies partial double-bond character at the C-N linkage, the molecule is forced into a "twisted" conformation.

This distortion leads to profound ground-state destabilization. The nitrogen atom rehybridizes to become highly pyramidal, behaving chemically like a highly basic aliphatic amine, while the carbonyl group reacts with the electrophilicity of an isolated ketone[1],[2]. The extreme lability of this molecule means that it reacts with ambient water with a half-life of merely 15 seconds[2].

Retrosynthetic Causality: Why Classical Methods Fail

Attempting to synthesize 2-quinuclidone via classical amide bond formation (e.g., coupling a secondary amine with a carboxylic acid) is fundamentally flawed. The activation energy required to force the molecule into the highly strained bicyclic transition state is insurmountable. Furthermore, even if transiently formed, the product would immediately undergo nucleophilic attack by the reaction byproducts or solvent[3].

To bypass this, Tani and Stoltz (2006) engineered a brilliant retrosynthetic strategy: build the carbon skeleton first, and insert the nitrogen via an intramolecular rearrangement [1]. By utilizing an Aubé-Schmidt reaction (an intramolecular azide-ketone ring expansion), the C-N bond is formed synchronously with the expulsion of nitrogen gas ( N2​ ). The massive thermodynamic driving force of N2​ evolution overcomes the strain energy of forming the twisted amide[4].

SchmidtMechanism M1 Ketoazide (Ground State) M2 Protonated Ketone (Electrophilic Activation) M1->M2 HBF4 M3 Tetrahedral Intermediate (Intramolecular Attack) M2->M3 Azide attack M4 Alkyl Migration (-N2 Expulsion) M3->M4 Rearrangement M5 2-Quinuclidonium Salt (Twisted Amide) M4->M5 Precipitation

Fig 1: Mechanistic pathway of the intramolecular Aubé-Schmidt reaction.

Step-by-Step Experimental Protocol

The synthesis is a 6-step sequence starting from commercially available norcamphor. Every step must be treated as a self-validating system to ensure the integrity of the highly sensitive intermediates.

Step 1: Baeyer-Villiger Oxidation
  • Objective: Expand the bicyclic system to introduce the oxygen atom.

  • Procedure: To a solution of norcamphor in dichloromethane (DCM), add m-CPBA and NaHCO3​ . Stir at 20 °C for 20 hours[5].

  • Causality & Validation: The buffer ( NaHCO3​ ) prevents acid-catalyzed degradation. Validation is achieved via the disappearance of the ketone stretch in IR and the appearance of a lactone C=O stretch.

Step 2: Reduction to cis-Diol
  • Objective: Open the lactone to provide the necessary functional handles.

  • Procedure: Treat the bicyclic lactone with LiAlH4​ in anhydrous diethyl ether at 0 °C, followed by a Fieser workup[4].

  • Validation: Confirm complete reduction via the loss of the carbonyl signal in 13C NMR.

Step 3: Selective Tosylation
  • Objective: Activate the primary alcohol for nucleophilic substitution while leaving the sterically hindered secondary alcohol intact.

  • Procedure: React the cis-diol with exactly 1.0 equivalent of p -toluenesulfonyl chloride (TsCl) and triethylamine ( Et3​N ) in DCM[4].

  • Validation: TLC monitoring is critical here to prevent bis-tosylation.

Step 4: Azide Substitution
  • Objective: Introduce the nitrogen source required for the final Schmidt reaction.

  • Procedure: Dissolve the mono-tosylate in dry DMF. Add sodium azide ( NaN3​ ) and heat for 1 hour[5].

  • Validation (Critical): IR spectroscopy must show a strong, sharp azide stretch at ~2098 cm−1 [5].

Step 5: Oxidation to Ketoazide
  • Objective: Create the electrophilic ketone partner for the azide.

  • Procedure: Oxidize the secondary alcohol using Dess-Martin Periodinane (DMP) in DCM at room temperature[5],[4].

  • Validation: 13C NMR must confirm the reappearance of a carbonyl carbon at ~218.5 ppm[5].

Step 6: Intramolecular Aubé-Schmidt Reaction (The Critical Step)
  • Objective: Ring expansion to form the twisted amide salt.

  • Procedure: In a rigorously flame-dried flask under argon, dissolve the ketoazide in anhydrous diethyl ether. Slowly add ethereal tetrafluoroboric acid ( HBF4​⋅OEt2​ ). The product precipitates immediately as a white solid[4].

  • Causality: Why HBF4​ and not Trifluoroacetic acid (TFA)? Early optimizations using TFA resulted in the ring-opened amino ester because the trifluoroacetate counterion (and subsequent methanol quench) acted as a nucleophile, destroying the twisted amide[5]. HBF4​ provides a non-nucleophilic BF4−​ counterion. Furthermore, conducting the reaction in ether allows the highly reactive 2-quinuclidonium salt to immediately precipitate out of solution, protecting it from further reaction[1],[4].

SyntheticWorkflow N1 1. Norcamphor (Starting Material) N2 2. Bicyclic Lactone (Baeyer-Villiger Oxidation) N1->N2 m-CPBA N3 3. cis-Diol (LiAlH4 Reduction) N2->N3 LiAlH4 N4 4. Mono-Tosylate (Selective Tosylation) N3->N4 TsCl, Et3N N5 5. Azidoalcohol (Nucleophilic Substitution) N4->N5 NaN3, DMF N6 6. Ketoazide (DMP Oxidation) N5->N6 DMP, DCM N7 7. 2-Quinuclidonium BF4 (Aubé-Schmidt Reaction) N6->N7 HBF4·OEt2

Fig 2: Six-step synthetic workflow for 1-azabicyclo[2.2.2]octan-2-one.

Quantitative Data Presentation

To fully grasp the extreme deviation of 2-quinuclidone from standard organic principles, we must compare its Winkler-Dunitz structural parameters against a standard planar amide.

Structural ParameterPlanar Amide (e.g., DMF)2-Quinuclidonium TetrafluoroborateImplications for Drug Design
Twist Angle ( τ ) 90.8°[3]Complete disruption of nN​→πC=O∗​ conjugation.
Pyramidalization ( χN​ ) 58.9° – 59.5°[3]Nitrogen assumes sp3 -like character; highly basic[2].
Half-life in Water Indefinitely Stable15 seconds[2]Extreme susceptibility to nucleophilic acyl substitution.
Polymerization Tendency LowExtremely HighNeutralizing the salt leads to uncontrolled polymerization[2].

Conclusion & Field Applications

The successful synthesis of 1-azabicyclo[2.2.2]octan-2-one is more than an academic triumph; it provides a structural benchmark for understanding amide ground-state destabilization. In drug development and enzymology, non-planarity is increasingly recognized as a critical biological design element. Enzymes often twist amide bonds in peptide substrates to lower the activation energy required for amide hydrolysis[1]. By mastering the synthesis of isolated twisted amides, researchers can develop novel highly reactive monomers for macromolecular synthesis or engineer specific transition-state inhibitors for proteolytic enzymes.

References

  • [1] Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441(7094), 731-734. 1

  • [3] Tani, K., & Stoltz, B. M. (2006). Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate. ResearchGate. 3

  • [2] Wikipedia Contributors. Quinuclidone. Wikipedia, The Free Encyclopedia. 2

  • [5] Tani, K., & Stoltz, B. M. Supporting Information: The Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate. California Institute of Technology. 5

  • [4] ChemEurope. Quinuclidone. ChemEurope Encyclopedia. 4

Sources

Exploratory

“chemical properties of 2-quinuclidone”

An In-Depth Technical Guide to the Chemical Properties of 2-Quinuclidone: A Molecule Defined by Strain Introduction The quinuclidine nucleus, a rigid bicyclic amine, represents a privileged scaffold in medicinal chemistr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Chemical Properties of 2-Quinuclidone: A Molecule Defined by Strain

Introduction

The quinuclidine nucleus, a rigid bicyclic amine, represents a privileged scaffold in medicinal chemistry, forming the core of numerous physiologically active compounds, from the antimalarial quinine to modern synthetic drugs.[1] Within this family, 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-one) stands as a molecule of exceptional scientific interest. While its isomer, 3-quinuclidone, is a stable and well-behaved ketone, 2-quinuclidone defies conventional chemical intuition.[2] Its properties are dictated by a profound deviation from the planarity that typically defines the amide bond, a consequence of the geometric constraints imposed by its bicyclic framework.

This guide offers a comprehensive exploration of the chemical properties of 2-quinuclidone, moving beyond a simple recitation of data to explain the fundamental principles governing its structure, synthesis, and extreme reactivity. For researchers in synthetic chemistry and drug development, understanding this molecule provides critical insights into the concepts of steric strain, ground-state destabilization, and the nuanced reactivity of amide bonds—principles that have far-reaching implications in enzyme mechanics and rational drug design.

The Challenge of Planarity: Structural Properties of 2-Quinuclidone

The chemical behavior of a typical amide is governed by the resonance between two principal forms, which enforces a planar geometry and delocalizes the nitrogen's lone pair of electrons into the carbonyl group. This delocalization is responsible for the relative stability and low basicity of amides. In 2-quinuclidone, the rigid bicyclic structure makes this planarity impossible, a direct violation of Bredt's Rule, which posits that a double bond cannot be formed at a bridgehead position in a small ring system due to the inability to achieve planar geometry.[2][3]

This enforced non-planarity, or "amide twisting," dramatically alters the molecule's stability and electronic character. The nitrogen atom is unable to participate in resonance, causing it to behave more like a pyramidal amine than a planar amide nitrogen.[4] This structural distortion is the root cause of 2-quinuclidone's unique and extreme reactivity.

X-ray diffraction analysis of its stable tetrafluoroborate salt provides definitive proof of this twisted geometry.[2] The data reveals a staggering 91° torsion angle around the C-N bond and a pyramidalization of 59° at the nitrogen atom, in stark contrast to the near 0° values seen in a planar reference amide like dimethylformamide.[2][3]

cluster_0 Planar Amide (e.g., N-methylacetamide) cluster_1 Twisted Amide (2-Quinuclidone) p_amide Nitrogen lone pair delocalized (Planar, ~0° torsion) t_amide Nitrogen lone pair localized (Pyramidal, ~91° torsion) p_amide->t_amide Steric Constraint (Bredt's Rule Violation) A Norcamphor B Bicyclic Lactone Baeyer-Villiger Oxidation A->B C cis-Diol LiAlH4 Reduction B->C D Azidoalcohol Tosylation & Azide Substitution C->D E Ketoazide Precursor Dess-Martin Oxidation D->E F 2-Quinuclidonium Salt Intramolecular Schmidt-Aubé Reaction (TFA or TfOH) E->F Key Rearrangement

Caption: Synthetic workflow for 2-quinuclidonium tetrafluoroborate.

Experimental Protocol: Intramolecular Schmidt-Aubé Reaction

This protocol is adapted from the synthesis described in the literature and should only be performed by trained chemists under appropriate safety conditions. [5]

  • Reactor Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the ketoazide precursor (1 equivalent) in anhydrous dichloromethane (CH₂Cl₂).

  • Cooling: Cool the solution to -20°C using a suitable cooling bath (e.g., acetonitrile/dry ice).

    • Causality: The reaction is highly exothermic. Starting at a low temperature allows for better control over the reaction rate and minimizes the formation of side products.

  • Acid Addition: Slowly add trifluoromethanesulfonic acid (TfOH) (2 equivalents) dropwise to the stirred solution.

    • Causality: A strong Brønsted acid is required to protonate the carbonyl, activating it for the rearrangement. TfOH provides the necessary acidity while being a non-nucleophilic counter-ion.

  • Reaction Monitoring: Monitor the reaction for the consumption of the starting material using an appropriate technique (e.g., Thin Layer Chromatography). Immediate gas (N₂) evolution should be observed. [5]5. Quenching and Trapping: Once the reaction is complete (typically within 3 hours), do not attempt to isolate the free base. Directly treat the crude reaction mixture with a trapping agent, such as methanol, to form a more stable derivative, or add HBF₄ to precipitate the tetrafluoroborate salt. [5] * Self-Validation: The success of the reaction is validated by the formation of the expected salt or trapped derivative, which can be characterized by NMR and mass spectrometry, confirming the formation of the highly unstable 2-quinuclidone intermediate.

Reactivity Profile: An Amine in Disguise

The chemical properties of 2-quinuclidone are a direct consequence of its strained structure. The localized lone pair on the nitrogen atom makes the molecule far more basic and nucleophilic than a typical amide.

Basicity

The lack of resonance stabilization results in a significantly higher basicity for the nitrogen atom. While the pKa of 2-quinuclidone's conjugate acid has not been directly measured due to its instability, its reactivity and gas-phase basicity measurements suggest it behaves like a secondary or tertiary amine. [2]This is in stark contrast to its stable isomer, 3-quinuclidone, where the carbonyl group exerts a powerful electron-withdrawing effect, lowering the pKa of its conjugate acid to 7.2. [6][7] Table 2: Comparison of Basicity in Quinuclidine Derivatives

CompoundStructurepKa of Conjugate AcidRationale for Basicity
Quinuclidine Bicyclic Amine~11.0 [6][8]Unhindered, sp³-hybridized tertiary amine.
2-Quinuclidone Twisted AmideHigh (amine-like, estimated >10) [2]Nitrogen lone pair is localized and not involved in resonance, leading to high basicity.
3-Quinuclidone Planar Ketone/Amine7.2 [6][7]Strong inductive electron-withdrawing effect from the C3-carbonyl group reduces nitrogen basicity.
N-methylacetamide Acyclic Planar Amide~0Nitrogen lone pair is delocalized via resonance into the carbonyl, greatly reducing basicity.
Hydrolytic Instability

Perhaps the most dramatic chemical property of 2-quinuclidone is its extreme susceptibility to hydrolysis. In the presence of water, it rapidly hydrolyzes to the corresponding amino acid with a half-life of just 15 seconds. [2][3]

  • Causality: The high ground-state energy of the twisted amide means that the activation energy required to reach the tetrahedral intermediate for hydrolysis is exceptionally low. The molecule is already "primed" for nucleophilic attack at the carbonyl carbon because it lacks the stabilizing effect of resonance.

A 2-Quinuclidone (High-Energy Ground State) B Tetrahedral Intermediate A->B + H₂O (Low Activation Energy) C Ring-Opened Amino Acid (Stable Product) B->C Proton Transfer & Ring Opening

Caption: Hydrolytic degradation pathway of 2-quinuclidone.

Polymerization

Attempts to isolate 2-quinuclidone as a free base result in uncontrolled polymerization. [2][3]This is likely due to its high reactivity, where one molecule can act as a nucleophile (via the amine-like nitrogen) and attack the electrophilic carbonyl carbon of another molecule, initiating a chain reaction.

Implications for Drug Development and Mechanistic Biology

While 2-quinuclidone is far too unstable to be a drug candidate itself, its study provides invaluable insights for the pharmaceutical industry:

  • Model for Enzyme Catalysis: The principle of ground-state destabilization is a key strategy employed by enzymes, such as proteases, to achieve remarkable rate enhancements in amide bond hydrolysis. [4]2-Quinuclidone serves as a perfect small-molecule model for a "frozen" high-energy, twisted amide intermediate that might be formed in an enzyme's active site. Studying its properties helps elucidate these fundamental biological mechanisms.

  • Informing Inhibitor Design: Understanding the relationship between amide distortion and reactivity can guide the design of novel enzyme inhibitors. By creating more stable molecules that mimic the strained transition states of enzymatic reactions, potent and highly specific inhibitors can be developed.

  • Exploring the Chemical Space of Scaffolds: The quinuclidine scaffold is a proven pharmacophore. [1][9]The extreme case of 2-quinuclidone helps define the boundaries of chemical stability for this scaffold, providing crucial knowledge for chemists designing novel derivatives by modifying the ring system.

Conclusion

2-Quinuclidone is a testament to the profound impact of stereoelectronic effects on chemical properties. Its existence, though fleeting, challenges our standard definitions of the amide bond and provides a powerful, tangible example of Bredt's Rule. The molecule's high basicity, extreme hydrolytic lability, and challenging synthesis all stem from a single, unifying feature: the sterically enforced twisting of its amide bond. For researchers, 2-quinuclidone is not merely a chemical curiosity but a masterful teacher of fundamental principles in reactivity, stability, and the intricate dance of electrons that govern the biological world.

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate. Nature, 441(7094), 731-734. [Link]

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. PubMed, National Library of Medicine. [Link]

  • Wikipedia contributors. (2023). Quinuclidone. Wikipedia, The Free Encyclopedia. [Link]

  • Wikidoc contributors. (2012). Quinuclidone. Wikidoc. [Link]

  • Google Patents. (2022). US11286254B2 - Process for the synthesis of 2-benzhydryl-3 quinuclidinone.
  • PubChem. (n.d.). 2-Methylene-3-quinuclidone. PubChem, National Center for Biotechnology Information. [Link]

  • Moustafa, E. A., et al. (2025). Quinolone as a Privileged Scaffold: A Brief Overview on Early Classical and Recent Advanced Synthetic Pathways, Innovative Neuroprotective Potential, and Structure‐Activity Relationships. Drug Development Research. [Link]

  • Wikipedia contributors. (2023). Quinuclidine. Wikipedia, The Free Encyclopedia. [Link]

  • University of Liverpool. (n.d.). Thesis by David C. Harrowven. [Link]

  • Grokipedia. (n.d.). Quinuclidine. Grokipedia. [Link]

  • Grokipedia. (n.d.). 3-Quinuclidone. Grokipedia. [Link]

  • PubChem. (n.d.). Quinuclidine. PubChem, National Center for Biotechnology Information. [Link]

  • Bush, N. G., et al. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules, 25(23), 5658. [Link]

  • N'guessan, A. K., et al. (2025). An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Molecules, 30(7), 1234. [Link]

  • Aldred, K. J., et al. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]

  • Cheméo. (n.d.). Chemical Properties of Quinuclidine (CAS 100-76-5). Cheméo. [Link]

  • Ottokemi. (n.d.). Quinuclidine, 97% 100-76-5 India. Ottokemi. [Link]

Sources

Foundational

Stability and Reactivity of the Anti-Bredt Amide 1-Azabicyclo[2.2.2]octan-2-one: A Technical Guide

Executive Summary The amide bond is the fundamental structural motif of proteins, typically characterized by a rigid, planar geometry and exceptional chemical stability. However, embedding an amide within a highly constr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The amide bond is the fundamental structural motif of proteins, typically characterized by a rigid, planar geometry and exceptional chemical stability. However, embedding an amide within a highly constrained bicyclic framework can force the bond to violate Bredt's rule, resulting in an "anti-Bredt" or twisted amide. The quintessential example of this class is 1-azabicyclo[2.2.2]octan-2-one (commonly known as 2-quinuclidone). Its extreme geometric distortion completely abolishes amidic resonance, leading to unprecedented reactivity and ground-state destabilization. This guide explores the structural physics, synthetic isolation, and kinetic behavior of this extreme molecule.

The Anti-Bredt Paradigm: Disruption of Amidic Resonance

In standard planar amides, chemical stability arises from the delocalization of the nitrogen lone pair ( nN​ ) into the carbonyl anti-bonding orbital ( πC=O∗​ ). This conjugation provides roughly 15–20 kcal/mol of resonance energy, resulting in a partial double-bond character that restricts rotation.

In 2-quinuclidone, the rigid [2.2.2] bicyclic skeleton forces the nN​ and πC=O∗​ orbitals into a nearly perfect orthogonal alignment. Without orbital overlap, the molecule behaves electronically as an isolated amine and an isolated ketone rather than a conjugated amide ()[1].

Structural and Electronic Consequences

This electronic decoupling manifests in extreme deviations in the Winkler-Dunitz parameters—specifically the twist angle ( τ ) and nitrogen pyramidalization ( χN​ ). Furthermore, the thermodynamic protonation site shifts. While planar amides protonate on the carbonyl oxygen to preserve resonance, 2-quinuclidone heavily favors N-protonation due to the highly basic, pyramidalized nitrogen ()[2].

Table 1: Quantitative Structural Parameters of Planar vs. Twisted Amides

PropertyPlanar Amide (Formamide)2-Quinuclidonium (Twisted)
N-C(O) Torsion Angle ( τ ) 90.8°
Nitrogen Pyramidalization ( χN​ ) 59.5°
N-C(O) Bond Length ~1.330 Å1.526 Å
C=O Bond Length ~1.240 Å1.192 Å
Preferred Protonation Site OxygenNitrogen
Half-life in Water ( t1/2​ ) > Years< 15 seconds

(Data derived from X-ray crystallographic and computational studies of the 2-quinuclidonium tetrafluoroborate salt[1][3].)

Synthetic Methodology: The 2006 Breakthrough

For decades following its theoretical proposal in 1938, 2-quinuclidone defied isolation[4][5]. Classical amide bond formation requires the nucleophilic nitrogen and electrophilic carbon to approach along a trajectory that permits planarization. In the[2.2.2] system, the transition state energy required to bend the forming amide bond is thermodynamically prohibitive.

In 2006, Tani and Stoltz bypassed this barrier using an intramolecular Schmidt-Aubé reaction ()[3].

Causality of Experimental Choices
  • Thermodynamic Driving Force : The Schmidt reaction utilizes a keto-azide precursor. The expulsion of nitrogen gas ( N2​ ) provides an overwhelming thermodynamic driving force to forge the highly strained N-C(O) bond[3].

  • In Situ Trapping : The free base of 2-quinuclidone possesses a proton affinity of ~965 kJ/mol (comparable to secondary amines) and an extremely electrophilic carbonyl[3]. If generated as a free base, it rapidly undergoes uncontrolled self-polymerization. By conducting the reaction in ethereal tetrafluoroboric acid ( HBF4​ ), the basic nitrogen is instantaneously protonated, trapping the molecule as the stable 2-quinuclidonium tetrafluoroborate salt[3][6].

Synthesis A Norcamphor B Bicyclic Lactone A->B m-CPBA C Diol B->C LiAlH4 D Tosyl-Alcohol C->D TsCl, Et3N E Azido-Alcohol D->E NaN3 F Keto-Azide E->F DMP G 2-Quinuclidonium Salt F->G HBF4, Et2O

Figure 1: Six-step synthesis of 2-quinuclidonium tetrafluoroborate from norcamphor.

Protocol: Step-by-Step Synthesis of 2-Quinuclidonium Tetrafluoroborate

This self-validating workflow ensures the isolation of the highly reactive species[6][7]:

  • Baeyer-Villiger Oxidation : Treat norcamphor with meta-chloroperoxybenzoic acid (m-CPBA) to yield the corresponding bicyclic lactone.

  • Reduction : Reduce the lactone using lithium aluminum hydride ( LiAlH4​ ) in diethyl ether to produce the diol intermediate.

  • Selective Tosylation : React the primary alcohol with tosyl chloride (TsCl) and triethylamine ( Et3​N ) to form the tosylate leaving group.

  • Azidation : Displace the tosylate with sodium azide ( NaN3​ ) in dimethylformamide (DMF) to install the crucial azide functionality.

  • Oxidation : Oxidize the remaining secondary alcohol to a ketone using Dess-Martin periodinane (DMP) in dichloromethane, yielding the keto-azide precursor.

  • Intramolecular Schmidt-Aubé Reaction : Slowly add the keto-azide to a rigorously anhydrous solution of HBF4​ in diethyl ether. The evolution of N2​ gas indicates the formation of the twisted amide bond.

    • Validation Checkpoint: Isolate the resulting precipitate. Infrared (IR) spectroscopy must show a C=O stretch at ~1730 cm⁻¹ (characteristic of an isolated ketone), completely lacking the typical planar amide stretch at ~1650 cm⁻¹. X-ray crystallography will confirm the ~91° twist angle.

Reactivity Profile and Hydrolysis Kinetics

The ground-state destabilization of 2-quinuclidone makes it one of the most potent acylating agents known. In aqueous media, the twisted amide undergoes instantaneous hydrolysis to the corresponding ring-opened amino acid, with a half-life ( t1/2​ ) of less than 15 seconds ()[6].

Computational studies reveal that the hydrolysis mechanism is highly pH-dependent ()[8]:

  • Acidic Conditions : The reaction proceeds via a stepwise mechanism. The nitrogen is pre-protonated, activating the carbonyl for nucleophilic attack by water, leading to a tetrahedral intermediate before C-N bond cleavage[8].

  • Neutral Conditions : The reaction undergoes a concerted-type mechanism where water attack and C-N bond cleavage occur almost simultaneously due to the extreme inherent strain[8].

Hydrolysis A 2-Quinuclidone (Twisted Amide) B N-Protonated Intermediate A->B H+ (Fast) N-Protonation C Tetrahedral Intermediate A->C H2O Attack (Concerted) B->C H2O Attack (Stepwise) D Ring-Opened Amino Acid C->D C-N Cleavage (t1/2 < 15s)

Figure 2: pH-dependent hydrolysis mechanisms of the anti-Bredt 2-quinuclidone.

Implications for Drug Development and Biology

Understanding the extreme boundaries of amide distortion is not merely an academic exercise. Twisted amides serve as critical transition state mimics for biological processes. For example, the enzymatic mechanism of Fatty Acid Amide Hydrolase (FAAH) involves inducing a geometric distortion (twist) in the substrate's amide bond, facilitating covalent adduct formation ()[2].

By mapping the kinetic and thermodynamic limits of molecules like 1-azabicyclo[2.2.2]octan-2-one, drug development professionals can design highly selective, mechanism-based covalent inhibitors for proteases, amidases, and enzymes involved in peptide cis-trans isomerization[2][9].

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441(7094), 731-734. URL:[Link]

  • Szostak, M., et al. (2013). Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(7), 5701-5765. URL:[Link]

  • Mujika, J. I., et al. (2006). Reaction mechanism of the acidic hydrolysis of highly twisted amides: Rate acceleration caused by the twist of the amide bond. Journal of Physical Chemistry B, 110(30), 15000-15011. URL:[Link]

  • Szostak, R., et al. (2021). Acyclic Twisted Amides. Chemical Reviews, 121(20), 12746-12822. URL:[Link]

Sources

Exploratory

A Technical Guide to the ¹H NMR Spectral Analysis of 1-Azabicyclo[2.2.2]octan-2-one Salt

Abstract This technical guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of the protonated form of 1-azabicyclo[2.2.2]octan-2-one, commonly known as 2-quinuclidinone. As a fundament...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of the protonated form of 1-azabicyclo[2.2.2]octan-2-one, commonly known as 2-quinuclidinone. As a fundamental bicyclic lactam scaffold, this molecule is a crucial building block in the synthesis of complex natural products and pharmacologically active compounds. Understanding its structural and electronic properties upon protonation is paramount for researchers in synthetic chemistry and drug development. This document elucidates the key spectral features, focusing on the diagnostic changes in chemical shifts and coupling constants that occur upon salt formation at the bridgehead nitrogen. We will explore the underlying principles governing these spectral changes, provide a robust experimental protocol for sample preparation and data acquisition, and present the data in a clear, comparative format.

Introduction: The Structural Significance of the Quinuclidinone Core

The 1-azabicyclo[2.2.2]octane (quinuclidine) framework is a rigid, conformationally constrained bicyclic system that has garnered significant interest in medicinal chemistry. Its unique three-dimensional structure is present in numerous bioactive alkaloids and serves as a valuable scaffold for designing ligands for various biological targets, including nicotinic acetylcholine receptors (nAChRs).[1][2] The introduction of a carbonyl group at the C2 position to form 1-azabicyclo[2.2.2]octan-2-one (2-quinuclidinone) creates a lactam while retaining the rigid core.

Characterizing this molecule and its derivatives is essential for confirming synthetic success and understanding its behavior in biological systems. ¹H NMR spectroscopy is the most powerful tool for this purpose, providing precise information about the electronic environment and spatial relationships of every proton in the molecule. When 2-quinuclidinone is protonated to form a salt (e.g., a hydrochloride or trifluoroacetate salt), significant and predictable changes occur in its ¹H NMR spectrum. This guide offers a detailed interpretation of these changes, providing a framework for the analysis of this important molecular class.

¹H NMR Spectrum of Neutral 1-Azabicyclo[2.2.2]octan-2-one

To comprehend the spectrum of the salt, one must first understand the spectrum of the neutral parent compound. The rigid cage-like structure of 2-quinuclidinone results in a well-defined and predictable spectrum, although complex due to second-order coupling effects.

2.1. Proton Assignments

The structure contains seven distinct proton environments. The standard numbering convention is used for assignments.

Caption: Structure and numbering of neutral 2-quinuclidinone.

2.2. Predicted Chemical Shifts and Coupling Constants

  • H7 (Bridgehead): This single proton is adjacent to the nitrogen and the carbonyl group. It is expected to be a complex multiplet, deshielded by the adjacent heteroatoms, appearing around δ 3.5-3.8 ppm .

  • H3 (α to Carbonyl): These two protons are diastereotopic and adjacent to the C2 carbonyl. They will be deshielded by the carbonyl's anisotropic effect and appear as complex multiplets around δ 2.5-2.8 ppm .

  • H8 (α to Nitrogen): These two protons are on the carbon adjacent to the bridgehead nitrogen. They will be deshielded by the nitrogen and are expected around δ 3.0-3.3 ppm .

  • H4, H5, H6 (Aliphatic Bridge): These six protons form the ethylene bridges of the bicyclic system. They are in a more shielded, alkane-like environment and will appear as overlapping multiplets in the upfield region of δ 1.7-2.2 ppm .

The coupling constants (J-values) are dictated by the dihedral angles between protons, as described by the Karplus equation.[3] In this rigid system, typical vicinal (³J) couplings are in the range of 6-8 Hz, while geminal (²J) couplings are around -10 to -15 Hz.[4] Long-range couplings (e.g., W-coupling) across the cage structure can also be observed, further complicating the multiplets.[5]

¹H NMR Spectrum of the 1-Azabicyclo[2.2.2]octan-2-one Salt

Formation of the salt occurs via protonation of the lone pair on the bridgehead nitrogen (N1). This introduces a positive formal charge on the nitrogen, which is the primary cause of the observed spectral changes.

Caption: Structure of protonated 2-quinuclidinone.

3.1. The Inductive Effect and Proton Deshielding

The protonation of the nitrogen atom significantly increases its electronegativity. The resulting N⁺-H group exerts a powerful electron-withdrawing inductive effect through the sigma bonds. This effect pulls electron density away from the neighboring protons, reducing their shielding from the external magnetic field. Consequently, these protons are "deshielded" and resonate at a higher frequency (further downfield).[6]

This phenomenon is clearly observed when comparing the spectra of quinuclidine and its hydrochloride salt. The protons alpha to the nitrogen (at C2 and C6) in quinuclidine hydrochloride shift downfield by approximately 0.5 ppm compared to the neutral species.[7][8] A similar, if not more pronounced, effect is expected for the 2-quinuclidinone system.

3.2. Predicted Spectral Changes Upon Protonation

  • Protons α to Nitrogen (H7, H8): These protons experience the strongest inductive effect. The bridgehead proton (H7) and the methylene protons at C8 will shift significantly downfield. The H8 protons could move to δ 3.8-4.2 ppm , and the H7 bridgehead proton could shift to δ 4.1-4.5 ppm . The magnitude of this shift is a clear diagnostic indicator of salt formation.[9]

  • Protons β to Nitrogen (H4, H6): The inductive effect weakens with distance. The protons on the C4 and C6 carbons will also experience deshielding, but to a lesser extent than the alpha protons. A downfield shift of 0.2-0.4 ppm is anticipated.

  • Protons γ to Nitrogen (H3, H5): Protons at the C3 and C5 positions are the furthest from the protonated nitrogen. The inductive effect is minimal at this distance. However, subtle downfield shifts may still occur due to through-space effects or minor conformational adjustments. The chemical shift of the H3 protons remains largely influenced by the adjacent carbonyl group.

The N-H proton itself will appear as a broad signal, often in the range of δ 9-12 ppm, and its chemical shift is highly dependent on the solvent, concentration, and temperature.[10] In protic solvents like D₂O, this proton will exchange with the solvent and become invisible.

Comparative Data Summary

The following table summarizes the predicted ¹H NMR chemical shifts for neutral 1-azabicyclo[2.2.2]octan-2-one and its protonated salt form. These values are estimated based on established principles and data from analogous structures like 3-quinuclidinone hydrochloride.[11][12]

Proton AssignmentPredicted δ (ppm) - NeutralPredicted δ (ppm) - SaltExpected Δδ (ppm)Rationale for Shift
H7 (Bridgehead)~3.6~4.3+0.7Strong inductive effect from N⁺
H8 (α to N)~3.2~4.0+0.8Strong inductive effect from N⁺
H3 (α to C=O)~2.6~2.8+0.2Minor inductive effect from N⁺
H4, H6 (β to N)~2.0~2.4+0.4Moderate inductive effect from N⁺
H5 (γ to N)~1.8~2.0+0.2Weak inductive effect from N⁺
N-H -~10.0-Proton on quaternized nitrogen

Experimental Protocol

This section provides a standardized workflow for preparing a sample of 1-azabicyclo[2.2.2]octan-2-one salt for ¹H NMR analysis.

G cluster_workflow Experimental Workflow A Step 1: Sample Preparation Dissolve ~5-10 mg of neutral 2-quinuclidinone in 0.6 mL of deuterated solvent (e.g., CDCl₃ or D₂O). B Step 2: Acquire Neutral Spectrum Obtain a standard ¹H NMR spectrum to serve as a baseline reference. A->B C Step 3: In-situ Salt Formation Add one drop of a strong deuterated acid (e.g., DCl in D₂O or TFA-d) to the NMR tube. B->C D Step 4: Acquire Salt Spectrum Re-acquire the ¹H NMR spectrum under the same conditions as the neutral sample. C->D E Step 5: Data Analysis Process both spectra and compare chemical shifts to confirm protonation and assign signals. D->E

Caption: Workflow for NMR analysis of 2-quinuclidinone salt.

Methodology:

  • Preparation of Neutral Sample: Accurately weigh 5-10 mg of 1-azabicyclo[2.2.2]octan-2-one and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube.

  • Acquisition of Reference Spectrum: Acquire a high-quality ¹H NMR spectrum of the neutral compound. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • In-situ Protonation: To the same NMR tube, add a single drop of a strong deuterated acid. For samples in D₂O, a 35% DCl solution in D₂O is ideal. For organic solvents like CDCl₃, deuterated trifluoroacetic acid (TFA-d) is an excellent choice. The use of a deuterated acid prevents the appearance of a large, unwanted solvent peak from the acid's proton.[13]

  • Acquisition of Salt Spectrum: Gently mix the sample and re-acquire the ¹H NMR spectrum using identical parameters as the reference scan.

  • Analysis: Process and phase the spectrum. Compare the chemical shifts of the salt spectrum to the neutral spectrum. The observation of significant downfield shifts, particularly for protons alpha to the nitrogen, confirms the successful formation of the salt.

Causality of Spectral Changes

The relationship between protonation and the resulting NMR spectral shifts is a direct cause-and-effect phenomenon rooted in fundamental chemical principles.

G A Protonation at N1 Bridgehead B Formation of Quaternary Ammonium Cation (N⁺-H) A->B results in C Increased Electronegativity of Nitrogen B->C causes D Inductive Electron Withdrawal (Deshielding) C->D leads to E Downfield Shift of α-Protons (H7, H8) D->E affects F Observable Change in ¹H NMR Spectrum (Δδ > 0) E->F provides

Caption: Logical flow from protonation to NMR shift.

Conclusion

The ¹H NMR spectrum of 1-azabicyclo[2.2.2]octan-2-one salt provides a clear and unambiguous signature of protonation at the bridgehead nitrogen. The key diagnostic feature is the significant downfield shift (Δδ ≈ +0.7 to +0.8 ppm) of the protons positioned alpha to the nitrogen (H7 and H8). This change is a direct consequence of the inductive electron-withdrawing effect of the newly formed quaternary ammonium cation. By following the outlined experimental protocol and understanding the principles of this spectral transformation, researchers can confidently verify the formation of 2-quinuclidinone salts, an essential step in the development of novel chemical entities based on this versatile scaffold.

References

  • Scientific & Academic Publishing. (2012). High Efficient Synthesis of 1-Azabicyclo[2.2.2]octane. Retrieved from Scientific & Academic Publishing. [Link]

  • PubChem. (n.d.). (+-)-3-Quinuclidinol. Retrieved from PubChem. [Link]

  • Zenodo. (2013). A process for producing 3-quinuclidinone hydrochloride by oxidation of unwanted isomer 3-S-quinuclidinol. Retrieved from Zenodo. [Link]

  • ACS Publications. (2008). Synthesis of 2-(Pyridin-3-yl)-1-azabicyclo[2.2.2]octane, 2-(Pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, and 2-(Pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. Retrieved from ACS Publications. [Link]

  • Capot Chemical. (n.d.). 1193-65-3 | 3-Quinuclidinone hydrochloride. Retrieved from Capot Chemical. [Link]

  • ResearchGate. (n.d.). Our plan for preparing the 1‐azabicyclo[2.2.2]octane core by.... Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). 1 H NMR titration of quinuclidine into a 1.22 mM solution of 2 in.... Retrieved from ResearchGate. [Link]

  • PubMed. (2008). Synthesis of 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. Retrieved from PubMed. [Link]

  • UNCW Institutional Repository. (n.d.). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. Retrieved from UNCW Institutional Repository. [Link]

  • ACS Publications. (2006). Discovery of N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor.... Retrieved from ACS Publications. [Link]

  • Oregon State University. (2022). 1H NMR Chemical Shifts. Retrieved from Oregon State University. [Link]

  • PMC. (2024). On the Use of Strong Proton Donors as a Tool for Overcoming Line Broadening in NMR: A Comment. Retrieved from PMC. [Link]

  • ResearchGate. (n.d.). 1 H-NMR Spectra of 1-benzyl-4-aza-1-azonium-bicyclo[2.2.2]octane.... Retrieved from ResearchGate. [Link]

  • University of Regensburg. (n.d.). 1H NMR Spectroscopy. Retrieved from University of Regensburg. [Link]

  • CentAUR. (2021). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates. Retrieved from CentAUR. [Link]

  • ACD/Labs. (2025). 1H–1H Coupling in Proton NMR. Retrieved from ACD/Labs. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (2000). 1H NMR and FTIR studies of proton transfer reactions from C-acids to proton sponges. Retrieved from RSC Publishing. [Link]

  • Iowa State University. (n.d.). NMR Coupling Constants. Retrieved from Iowa State University Chemical Instrumentation Facility. [Link]

  • ResearchGate. (n.d.). 1 H-NMR shift for protons adjacent to the amine group in benzylamine.... Retrieved from ResearchGate. [Link]

  • NIST WebBook. (n.d.). 1-Azabicyclo[2.2.2]octane, 2-methyl-. Retrieved from NIST. [Link]

  • Stenutz. (n.d.). 1-azabicyclo[2.2.2]octane. Retrieved from Stenutz. [Link]

  • University of Wisconsin-Madison. (n.d.). Coupling constants for 1H and 13C NMR. Retrieved from University of Wisconsin-Madison. [Link]

  • UCLA Chemistry and Biochemistry. (n.d.). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. Retrieved from UCLA. [Link]

  • ACS Publications. (2000). (-)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one], a Conformationally Restricted Analogue of Acetylcholine.... Retrieved from ACS Publications. [Link]

Sources

Foundational

An In-depth Technical Guide to the ¹³C NMR Analysis of 2-Quinuclidone Derivatives

Abstract The 2-quinuclidone framework, a strained bicyclic lactam, presents a fascinating case study in structural chemistry and reactivity. Its inherent ring strain, a consequence of the non-planar amide bond, profoundl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 2-quinuclidone framework, a strained bicyclic lactam, presents a fascinating case study in structural chemistry and reactivity. Its inherent ring strain, a consequence of the non-planar amide bond, profoundly influences its electronic environment and, by extension, its ¹³C Nuclear Magnetic Resonance (NMR) spectrum. This guide provides a comprehensive analysis of the ¹³C NMR spectroscopy of 2-quinuclidone derivatives, with a primary focus on the experimentally characterized 2-quinuclidonium tetrafluoroborate. We will delve into the theoretical underpinnings of the observed chemical shifts, the influence of the bicyclic structure on the carbonyl resonance, and predictive models for the effects of substitution. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and characterization of complex heterocyclic molecules.

The Unique Structural Challenge of 2-Quinuclidone

The chemistry of 2-quinuclidone is dominated by the severe steric strain imposed by its bicyclo[2.2.2]octane skeleton. Unlike typical acyclic amides which are planar, the amide group in 2-quinuclidone is highly twisted.[1][2] This structural distortion is a direct consequence of Bredt's Rule, which posits that a double bond cannot be located at the bridgehead of a small bicyclic system due to the inability to form a planar p-orbital system. In 2-quinuclidone, the nitrogen atom is at a bridgehead position, forcing the amide bond into a non-planar conformation.

This twisting has profound implications for the molecule's stability and electronic properties:

  • Reduced Amide Resonance: The orbital overlap between the nitrogen lone pair and the carbonyl π-system is significantly diminished. This reduces the double-bond character of the C-N bond and increases the double-bond character of the C=O bond.

  • Increased Basicity: The nitrogen lone pair is more available for protonation, making 2-quinuclidone more like an amine than a typical amide.[2]

  • High Reactivity: The strained lactam is highly susceptible to nucleophilic attack and hydrolysis. The free base of 2-quinuclidone is unstable and readily polymerizes.[3]

Due to this inherent instability, 2-quinuclidone has only been successfully synthesized and characterized in its protonated form, as the tetrafluoroborate salt (2-quinuclidonium tetrafluoroborate).[1][2]

Core Principles of ¹³C NMR Analysis of 2-Quinuclidone Derivatives

The ¹³C NMR spectrum of a 2-quinuclidone derivative provides a wealth of information about its three-dimensional structure and electronic distribution. The key diagnostic signals are those of the carbonyl carbon and the bridgehead carbons.

The Diagnostic Carbonyl Resonance

In typical, planar amides, the carbonyl carbon (C=O) resonates in the range of 160-180 ppm. However, in strained, non-planar lactams like 2-quinuclidone, the carbonyl carbon signal is shifted significantly downfield. This deshielding is a direct result of the reduced amide resonance. With less electron donation from the nitrogen, the carbonyl carbon becomes more electron-deficient and resonates at a lower field, often approaching the chemical shifts observed for ketones (190-220 ppm).[4][5]

For the experimentally characterized 2-quinuclidonium tetrafluoroborate , the carbonyl carbon resonates at 175.9 ppm in acetonitrile-d₃.[1] This value, while lower than that of a typical ketone, is significantly downfield from a standard planar amide, providing clear spectroscopic evidence of the strained, twisted nature of the amide bond.

The Bridgehead and Methylene Carbons

The chemical shifts of the aliphatic carbons in the bicyclic framework are also informative. The bridgehead carbon (C4 in the quinuclidine numbering system) and the methylene carbons (C3, C5, C6, C7, C8) provide a fingerprint region for the quinuclidine core. Their chemical shifts are influenced by inductive effects from the nitrogen and carbonyl groups, as well as through-space effects arising from the rigid bicyclic structure.

Experimental ¹³C NMR Data: 2-Quinuclidonium Tetrafluoroborate

The following table summarizes the experimentally determined ¹³C NMR chemical shifts for 2-quinuclidonium tetrafluoroborate, the only fully characterized derivative of the parent 2-quinuclidone.

Carbon AtomChemical Shift (δ) in ppm
C2 (C=O)175.9
C6, C848.1
C3, C540.1
C425.7
C722.7
Data obtained in CD₃CN at 75 MHz.[1]

Diagram: Numbering of the 2-Quinuclidonium Cation

A 3D representation of the 2-quinuclidonium cation with IUPAC numbering.

Experimental Protocol for ¹³C NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible ¹³C NMR data for 2-quinuclidone derivatives.

Diagram: Workflow for ¹³C NMR Analysis

G cluster_sample_prep Sample Preparation cluster_nmr_acquisition NMR Data Acquisition cluster_data_processing Data Processing and Analysis dissolve Dissolve Sample (5-20 mg) in Deuterated Solvent (e.g., CD3CN) transfer Transfer to NMR Tube dissolve->transfer instrument Place Tube in Spectrometer setup Set Up Experiment: - ¹³C Nucleus - Proton Decoupling - Set Acquisition Parameters instrument->setup acquire Acquire Data setup->acquire process Fourier Transform, Phase Correction, and Baseline Correction reference Reference Spectrum (e.g., to solvent peak) process->reference assign Peak Picking and Assignment reference->assign

A streamlined workflow for the ¹³C NMR analysis of 2-quinuclidone derivatives.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh 5-20 mg of the 2-quinuclidone derivative.

    • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., acetonitrile-d₃, chloroform-d, or dimethyl sulfoxide-d₆). Given the salt-like nature of many stable 2-quinuclidone derivatives, polar aprotic solvents are often preferred.

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • NMR Spectrometer Setup:

    • Insert the NMR tube into the spectrometer.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal resolution.

    • Tune the ¹³C probe.

  • Data Acquisition:

    • Set up a standard proton-decoupled ¹³C NMR experiment.

    • Key acquisition parameters to consider:

      • Pulse Angle: A 30-45° pulse angle is often used to allow for a shorter relaxation delay.

      • Relaxation Delay (d1): A delay of 1-2 seconds is typically sufficient.

      • Number of Scans (ns): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is generally required to achieve an adequate signal-to-noise ratio.

      • Spectral Width (sw): A spectral width of at least 200-250 ppm is recommended to ensure all signals, including the downfield carbonyl carbon, are observed.

  • Data Processing:

    • Apply a Fourier transform to the acquired free induction decay (FID).

    • Perform phase correction and baseline correction.

    • Reference the spectrum by setting the chemical shift of a known signal (e.g., the solvent peak) to its literature value.

Predicting the Influence of Substituents on the ¹³C NMR Spectrum

While experimental data on substituted 2-quinuclidones is scarce, the effects of substituents on the ¹³C NMR spectrum can be predicted based on established principles and data from related systems.

Substituent Effects on the Carbonyl Carbon (C2)
  • Electron-Withdrawing Groups (EWGs): Substituents such as nitro, cyano, or carbonyl groups at positions C3 or C4 would be expected to further deshield the C2 carbonyl carbon through inductive effects, shifting its resonance further downfield.

  • Electron-Donating Groups (EDGs): Substituents like alkyl or alkoxy groups would have a shielding effect, though likely modest, causing an upfield shift of the C2 signal.

Substituent Effects on the Aliphatic Carbons

The introduction of a substituent will have the most pronounced effect on the carbon to which it is attached (the α-effect) and the adjacent carbons (the β-effect). These effects are primarily inductive. For example, an electron-withdrawing substituent at C3 would cause a downfield shift of the C3 signal and a smaller downfield shift of the C2 and C4 signals.

Table: Predicted ¹³C NMR Chemical Shift Changes (Δδ) for a Hypothetical 3-Substituted 2-Quinuclidone Derivative

Substituent at C3Predicted Δδ for C2 (ppm)Predicted Δδ for C3 (ppm)Predicted Δδ for C4 (ppm)
-OH~ -2 to +2~ +40 to +50~ +5 to +10
-NH₂~ -1 to +1~ +25 to +35~ +8 to +12
-CH₃~ -1 to +1~ +5 to +10~ +5 to +10
-Br~ -1 to +1~ +20 to +30~ +5 to +10

These are estimations based on general substituent effects and should be confirmed with experimental data or computational modeling.

Conclusion

The ¹³C NMR analysis of 2-quinuclidone derivatives offers a direct window into the electronic consequences of severe steric strain in bicyclic lactams. The downfield shift of the carbonyl carbon is a key spectroscopic marker of the twisted amide bond. While the inherent instability of the 2-quinuclidone core has limited the experimental study of its derivatives, the detailed analysis of the 2-quinuclidonium salt provides a critical foundation for understanding this unique class of molecules. Future work, potentially aided by computational ¹³C NMR prediction, will be invaluable in characterizing novel 2-quinuclidone derivatives and harnessing their unique reactivity in the development of new chemical entities.

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441(7094), 731–734. [Link]

  • Wasserman, H. H., & DeSimone, R. W. (1994). Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 94(8), 2271–2291. [Link]

  • Tani, K., & Stoltz, B. M. (2006). Supporting Information for “The Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate”. California Institute of Technology. [Link]

  • Gajewska, K. A., & Gryko, D. T. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 6613–6666. [Link]

  • NIST. (2012). ¹³C - NMR Absorptions of Major Functional Groups. National Institute of Standards and Technology. [Link]

  • Tantillo, D. J. (2019). Computational protocols for calculating ¹³C NMR chemical shifts. Progress in Nuclear Magnetic Resonance Spectroscopy, 112-113, 103–156. [Link]

  • NMRdb.org. (n.d.). Predict ¹³C carbon NMR spectra. NMRdb.org. [Link]

Sources

Exploratory

A Technical Guide to the Infrared Spectroscopy of Twisted Bridgehead Lactams

Abstract Bridgehead lactams, particularly those with significant geometric constraints, present a unique case study in the field of physical organic chemistry and spectroscopy. These "twisted" or non-planar amide systems...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Bridgehead lactams, particularly those with significant geometric constraints, present a unique case study in the field of physical organic chemistry and spectroscopy. These "twisted" or non-planar amide systems deviate from the typical planarity dictated by amide resonance, leading to profound changes in their chemical reactivity and spectroscopic signatures.[1] This guide provides an in-depth analysis of how infrared (IR) spectroscopy serves as a powerful and direct probe for quantifying the degree of amide distortion in these structurally fascinating molecules. We will explore the theoretical underpinnings, present a validated experimental protocol, and discuss the implications for researchers in synthetic chemistry and drug development.

Introduction: The Concept of the Twisted Amide

In a standard, unstrained lactam or amide, the nitrogen atom, the carbonyl carbon, and its adjacent atoms lie in a single plane. This planarity maximizes the overlap between the nitrogen's lone-pair p-orbital and the carbonyl's π-system, a phenomenon known as amide resonance. This resonance delocalizes electron density, imparting partial double-bond character to the C-N bond and partial single-bond character to the C=O bond.

However, in bicyclic systems where the nitrogen atom occupies a bridgehead position, the ring system's rigid geometry can force the amide group out of planarity.[1] This violation of Bredt's rule for amides results in a "twisted" lactam.[2][3] The degree of this twist can be quantified, and it directly correlates with a decrease in amide resonance. As the nitrogen atom becomes more pyramidal, its lone pair gains more s-character, inhibiting its ability to delocalize into the carbonyl group. This localization of electrons has a direct and measurable consequence on the carbonyl bond's properties.[4]

This structural distortion dramatically affects the molecule's stability and reactivity, making the nitrogen atom more basic and amine-like, and the carbonyl group more ketone-like.[1] Infrared spectroscopy offers a direct window into this electronic effect.

The Principle: Why Twisting Increases the Carbonyl Stretching Frequency

The energy—and therefore the frequency—of a bond's stretching vibration is proportional to its strength or force constant.[5][6][7] The C=O stretching vibration in amides, known as the Amide I band, is a prominent feature in their IR spectra.[5][8]

  • In Planar Amides: Strong resonance delocalization withdraws electron density from the C=O bond, weakening it and lowering its bond order. This results in a relatively low stretching frequency, typically observed in the 1630-1680 cm⁻¹ range.[9]

  • In Twisted Amides: As geometric constraints force the amide out of planarity, resonance is inhibited. The nitrogen lone pair can no longer effectively donate electron density to the carbonyl group.[4] This increases the C=O bond's double-bond character, strengthening it. A stronger bond requires more energy to vibrate, resulting in an absorption at a higher frequency (a "blue shift").[4]

Therefore, the position of the Amide I band serves as a direct, quantitative measure of amide planarity. The greater the twist, the less resonance, and the higher the C=O stretching frequency.

The causal relationship can be visualized as follows:

G A Increased Geometric Strain (Bridgehead Lactam) B Amide Bond Twisting (Non-Planarity) A->B C Nitrogen Atom Pyramidalization (sp² → sp³ character) B->C D Inhibition of Amide Resonance (nN → π*C=O overlap decreases) C->D E Increased C=O Bond Order (More Double Bond Character) D->E F Higher ν(C=O) Frequency (Blue Shift in IR Spectrum) E->F

Caption: The causal pathway from geometric strain to the observed blue shift of the carbonyl frequency in an IR spectrum.

Quantitative Data: Correlating Structure with IR Frequency

The shift in carbonyl stretching frequency is not merely qualitative. A clear trend is observed where smaller, more strained ring systems exhibit higher C=O frequencies. While a comprehensive database is vast, the following table provides representative data for key structures, illustrating the dramatic effect of ring strain and amide twist.

Compound NameRing SystemTypical Carbonyl (Amide I) Frequency (cm⁻¹)Comments
δ-Valerolactam6-membered (planar)~1670Serves as a baseline for a relatively unstrained, planar lactam.[10]
γ-Butyrolactam5-membered~1700Increased ring strain begins to slightly elevate the frequency.[10]
β-Propiolactam4-membered~1745Significant ring strain forces some deviation and increases frequency.[10]
1-Azabicyclo[3.3.1]nonan-2-one6-membered, bridged~1662-1670Despite being a 6-membered ring, the bridgehead structure introduces twist, but the frequency is comparable to a simple lactam, indicating moderate distortion.
2-Quinuclidone6-membered, highly bridged> 1750 (predicted/observed in salt form)A classic example of a highly twisted "anti-Bredt" lactam where resonance is severely inhibited, pushing the C=O frequency towards that of a strained ketone.[1]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

To ensure the reliability and accuracy of the measured carbonyl frequency, a self-validating experimental workflow is crucial. The following protocol details the use of a Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory, a common and robust setup for analyzing solid powder samples.[11][12]

Objective: To obtain an accurate IR spectrum of a solid bridgehead lactam sample, focusing on the precise position of the Amide I (C=O) band.

Instrumentation:

  • FTIR Spectrometer (e.g., Bruker Vertex 70, Nicolet 380)[13][14]

  • Diamond or Germanium ATR Accessory

Procedure:

  • Instrument Preparation & Background Scan:

    • Ensure the ATR crystal surface is impeccably clean. Use a solvent known to dissolve the sample (e.g., isopropanol or acetone) on a non-abrasive wipe, followed by a dry wipe.

    • Perform a "background" scan.[12] This critical step measures the spectrum of the ambient atmosphere (CO₂, water vapor) and the instrument itself, which will be automatically subtracted from the sample spectrum.[13]

    • Causality Check: Running a background immediately before the sample scan ensures that any fluctuations in atmospheric conditions are accounted for, preventing spurious peaks.

  • Sample Application:

    • Place a small amount of the solid lactam powder (typically 1-5 mg) directly onto the center of the ATR crystal.

    • Use the ATR's pressure clamp to apply firm, consistent pressure to the sample.[12]

    • Causality Check: Sufficient pressure is required to ensure intimate contact between the sample and the ATR crystal. The IR beam's evanescent wave only penetrates a few microns into the sample, so poor contact will result in a weak, low-quality spectrum.[11]

  • Spectrum Acquisition:

    • Set the instrument parameters. Recommended settings for high-quality data are:

      • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹[13]

      • Resolution: 4 cm⁻¹ or better[12]

      • Number of Scans: 32 to 64 scans.

    • Initiate the sample scan.

    • Causality Check: Co-adding multiple scans (e.g., 32) significantly improves the signal-to-noise ratio, allowing for more precise determination of the peak maximum. A resolution of 4 cm⁻¹ is sufficient to resolve most key features without introducing excessive noise.

  • Data Processing and Analysis:

    • The instrument software will automatically perform the Fourier transform and ratio the sample scan against the background to produce the final absorbance spectrum.

    • Use the software's peak-picking tool to identify the exact wavenumber of the maximum absorbance for the most intense peak in the 1800-1600 cm⁻¹ region. This is the ν(C=O) value.

    • Ensure the spectrum is free of anomalies. For example, a very broad absorption around 3300 cm⁻¹ may indicate the presence of water (moisture) in the sample.

  • Cleaning:

    • Thoroughly clean the ATR crystal and pressure clamp tip as described in Step 1 to prevent cross-contamination.

G cluster_prep Preparation cluster_acq Acquisition cluster_analysis Analysis Clean 1. Clean ATR Crystal Background 2. Acquire Background Spectrum Clean->Background Sample 3. Apply Solid Sample & Apply Pressure Background->Sample Scan 4. Set Parameters & Acquire Sample Spectrum Sample->Scan Process 5. Automatic Processing (FT & Background Subtraction) Scan->Process Analyze 6. Identify ν(C=O) Peak (1800-1600 cm⁻¹) Process->Analyze

Sources

Foundational

The Definitive Guide to High-Resolution Mass Spectrometry of 1-Azabicyclo[2.2.2]octan-2-one

A Technical Whitepaper for Advanced Structural Elucidation in Pharmaceutical Research Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides an in-depth exploration of the application of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Advanced Structural Elucidation in Pharmaceutical Research

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of the application of high-resolution mass spectrometry (HRMS) for the comprehensive structural characterization of 1-Azabicyclo[2.2.2]octan-2-one, a key bicyclic lactam scaffold of interest in medicinal chemistry and drug development. Moving beyond rote procedural descriptions, this document elucidates the causal reasoning behind experimental choices, from sample preparation to advanced data interpretation. We will detail a robust analytical workflow, propose key fragmentation pathways based on the principles of mass spectrometry and analysis of related structures, and present a framework for confident structural confirmation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage HRMS for the unambiguous identification and characterization of novel small molecules.

Introduction: The Significance of 1-Azabicyclo[2.2.2]octan-2-one and the Role of HRMS

1-Azabicyclo[2.2.2]octan-2-one, also known as 2-quinuclidinone, possesses a rigid bicyclic structure that is a valuable building block in the synthesis of complex pharmaceutical agents. Its distinct three-dimensional architecture can impart unique pharmacological properties to larger molecules. The precise confirmation of its molecular formula and structure is a critical first step in any research and development pipeline.

High-resolution mass spectrometry (HRMS) stands as a cornerstone analytical technique for this purpose. Unlike nominal mass instruments, HRMS provides highly accurate mass measurements, typically to within a few parts per million (ppm), enabling the unambiguous determination of elemental composition.[1][2] Coupled with tandem mass spectrometry (MS/MS) capabilities, HRMS allows for the controlled fragmentation of the parent molecule, yielding a wealth of structural information.

This guide will provide a comprehensive protocol and interpretive framework for the HRMS analysis of 1-Azabicyclo[2.2.2]octan-2-one, empowering researchers to confidently identify this and related compounds.

Experimental Design and Rationale

The successful HRMS analysis of 1-Azabicyclo[2.2.2]octan-2-one hinges on a meticulously planned experimental workflow. The following sections detail not just the "how," but the "why" behind each step.

Sample Preparation: Ensuring Analytical Integrity

The quality of the mass spectrum is directly dependent on the purity of the sample and its compatibility with the ionization source.

Protocol:

  • Solubilization: Accurately weigh approximately 1 mg of 1-Azabicyclo[2.2.2]octan-2-one and dissolve it in 1 mL of a high-purity solvent mixture, such as 50:50 (v/v) acetonitrile:water with 0.1% formic acid. This creates a stock solution of 1 mg/mL. The use of LC-MS grade solvents is imperative to minimize background interference.

  • Dilution: Prepare a working solution with a concentration between 1 and 10 µM by diluting the stock solution with the same solvent mixture. This concentration range is optimal for modern electrospray ionization (ESI) sources, preventing detector saturation while ensuring adequate signal intensity.[3]

  • Filtration (Optional but Recommended): If any particulate matter is visible, filter the working solution through a 0.22 µm syringe filter to prevent clogging of the instrument's fluidics.

Causality:

  • Solvent Choice: A mixture of acetonitrile and water is a versatile solvent for a broad range of small molecules. The addition of 0.1% formic acid is crucial for promoting protonation in positive-ion mode electrospray ionization, leading to the formation of the [M+H]⁺ ion, which is often more stable and provides clearer fragmentation spectra.

  • Concentration: Operating within the 1-10 µM range balances the need for a strong ion signal with the risk of ion suppression and non-linear detector response at higher concentrations.

Instrumentation and Data Acquisition Parameters

For this analysis, a high-resolution mass spectrometer such as a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap instrument is ideal. These instruments provide the necessary mass accuracy and resolution for confident elemental composition determination and structural elucidation.[1]

Table 1: Recommended HRMS Instrument Parameters

ParameterSettingRationale
Ionization Mode Positive Electrospray Ionization (ESI+)The tertiary amine in the bicyclic structure is readily protonated.
Capillary Voltage 3.5 - 4.5 kVOptimizes the electrospray plume for efficient ion generation.
Source Temperature 120 - 150 °CAids in desolvation of the analyte ions.
Sheath and Aux Gas Instrument DependentThese gases assist in nebulizing the sample and desolvating the ions.
Full Scan (MS1) Range m/z 50 - 500A broad range to detect the precursor ion and any potential low-mass contaminants.
Resolution (MS1) > 60,000 FWHMEssential for high mass accuracy and resolving isotopic patterns.
Tandem MS (MS/MS) Collision-Induced Dissociation (CID)A robust and widely used method for fragmenting small molecules.
Collision Energy Stepped (e.g., 10, 20, 40 eV)A range of collision energies ensures the generation of a comprehensive set of fragment ions.
Resolution (MS2) > 15,000 FWHMHigh resolution of fragment ions aids in their formula determination.

Data Analysis and Interpretation: From Spectrum to Structure

The acquired HRMS data provides a rich tapestry of information that, when interpreted correctly, leads to the unambiguous structural confirmation of 1-Azabicyclo[2.2.2]octan-2-one.

Accurate Mass and Elemental Composition

The first step in data analysis is to determine the accurate mass of the protonated molecule, [M+H]⁺.

  • Chemical Formula: C₇H₁₁NO[4]

  • Monoisotopic Mass: 125.0841 g/mol

  • Expected [M+H]⁺ (C₇H₁₂NO⁺): 126.0919 m/z

By comparing the experimentally measured m/z value with the theoretical value, and ensuring the mass error is within a tight tolerance (typically < 5 ppm), the elemental composition can be confidently assigned.

Isotopic Pattern Analysis

High-resolution mass spectrometers can resolve the isotopic peaks of a molecule. The relative abundance of these isotopes (e.g., ¹³C) provides an additional layer of confirmation for the proposed elemental formula. The observed isotopic pattern should closely match the theoretically predicted pattern for C₇H₁₂NO⁺.

Fragmentation Analysis: Deciphering the Molecular Blueprint

Tandem mass spectrometry (MS/MS) provides the "fingerprint" of the molecule. The fragmentation of the protonated 1-Azabicyclo[2.2.2]octan-2-one is expected to proceed through several key pathways, driven by the presence of the tertiary amine and the lactam functionality.

Proposed Fragmentation Pathways:

Based on the principles of mass spectrometry for cyclic amines and lactams, the following fragmentation pathways are proposed:

  • Loss of Carbon Monoxide (CO): A common fragmentation for cyclic ketones and lactams is the neutral loss of carbon monoxide (28.010 Da). This would result in a fragment ion with an m/z of 98.0819.

  • Alpha-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom is a characteristic fragmentation of amines. In this bicyclic system, this could lead to ring-opening and subsequent fragmentation.

  • Retro-Diels-Alder (RDA) Reaction: The bicyclic ring system may undergo a retro-Diels-Alder reaction, leading to the cleavage of the ring system into two smaller components. For instance, the loss of ethene (C₂H₄, 28.031 Da) is a plausible pathway, resulting in a fragment with an m/z of 98.0608.

Table 2: Predicted High-Resolution Fragment Ions for [C₇H₁₂NO]⁺

Proposed FragmentElemental CompositionTheoretical m/z
[M+H-CO]⁺C₆H₁₂N⁺98.0964
[M+H-C₂H₄]⁺C₅H₈NO⁺98.0600
[M+H-C₂H₅N]⁺C₅H₇O⁺83.0491
[C₄H₈N]⁺C₄H₈N⁺70.0651

Visualizing the Workflow and Fragmentation

To provide a clear and concise representation of the analytical process and the proposed molecular breakdown, the following diagrams have been generated using Graphviz.

Experimental Workflow

experimental_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis & Interpretation a Weighing & Dissolution (1 mg in 1 mL ACN/H2O) b Serial Dilution (1-10 µM) a->b c Filtration (0.22 µm) b->c d HRMS Instrument (Q-TOF or Orbitrap) c->d Sample Injection e Full Scan (MS1) Accurate Mass & Isotope Pattern d->e f Tandem MS (MS/MS) Collision-Induced Dissociation d->f g Elemental Composition (< 5 ppm mass error) e->g h Isotope Pattern Matching e->h i Fragmentation Pathway Analysis f->i j Structural Confirmation g->j h->j i->j

Caption: Overall workflow for the HRMS analysis of 1-Azabicyclo[2.2.2]octan-2-one.

Proposed Fragmentation Pathways

fragmentation_pathways cluster_frags Primary Fragments cluster_secondary Secondary Fragment M [M+H]⁺ m/z 126.0919 F1 [M+H-CO]⁺ m/z 98.0964 M->F1 - CO F2 [M+H-C₂H₄]⁺ m/z 98.0600 M->F2 - C₂H₄ (RDA) F3 [M+H-C₂H₅N]⁺ m/z 83.0491 M->F3 - C₂H₅N F4 [C₄H₈N]⁺ m/z 70.0651 F1->F4 - C₂H₄

Caption: Proposed fragmentation pathways for protonated 1-Azabicyclo[2.2.2]octan-2-one.

Conclusion: A Framework for Confident Identification

This technical guide has outlined a comprehensive and scientifically grounded approach to the high-resolution mass spectrometric analysis of 1-Azabicyclo[2.2.2]octan-2-one. By adhering to the detailed protocols for sample preparation and data acquisition, and by leveraging the interpretive framework for accurate mass, isotopic pattern, and fragmentation analysis, researchers can achieve unambiguous structural confirmation of this important pharmaceutical building block. The principles and workflows described herein are not only applicable to the target molecule but can also be adapted for the characterization of a wide range of novel small molecules in the drug discovery and development landscape.

References

  • Advances in high-resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. (2021). PMC. Retrieved from [Link]

  • Small molecule biomarker discovery: Proposed workflow for LC-MS-based clinical research projects. (n.d.). PMC. Retrieved from [Link]

  • 1-Azabicyclo[2.2.2]octan-2-one. (n.d.). Appchem. Retrieved from [Link]

  • Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Target Review. Retrieved from [Link]

  • Spectroscopic Evidence for Lactam Formation in Terminal Ornithine b2+ and b3+ Fragment Ions. (2019). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

  • HRMS Analysis of Small Molecules. (n.d.). UTMB Mass Spectrometry Facility. Retrieved from [Link]

Sources

Exploratory

Unveiling the Anti-Bredt Paradigm: X-Ray Crystal Structure and Synthesis of 2-Quinuclidonium Tetrafluoroborate

Executive Summary The amide bond is a foundational motif in chemistry and biology, universally recognized for its planar geometry and high stability derived from resonance stabilization ( nN​→πC=O∗​ conjugation). However...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The amide bond is a foundational motif in chemistry and biology, universally recognized for its planar geometry and high stability derived from resonance stabilization ( nN​→πC=O∗​ conjugation). However, when an amide is constrained within a bicyclic bridgehead architecture, the bond is forced to twist, violating Bredt's rule and drastically altering its physicochemical properties[1].

For decades, the synthesis of a fully perpendicular twisted amide remained an elusive challenge. The successful synthesis, isolation, and X-ray crystallographic characterization of 2-quinuclidonium tetrafluoroborate by Tani and Stoltz in 2006 marked a watershed moment in structural chemistry [2]. This in-depth guide deconstructs the mechanistic rationale, self-validating synthetic protocols, and crystallographic data of this highly reactive "anti-Bredt" molecule, providing critical insights for researchers exploring transition-state mimics in peptide hydrolysis and rational drug design[3].

Mechanistic Rationale: Bypassing Classical Amide Synthesis

Classical amide bond formation relies on the condensation of an amine with an activated carboxylic acid derivative. For the 2-quinuclidone system, this approach is fundamentally unviable. The immense steric strain required to form the [2.2.2] bicyclic system pushes the transition state energy prohibitively high, leading exclusively to decomposition or uncontrolled polymerization rather than cyclization[4].

The Causality of the Synthetic Strategy: To circumvent this thermodynamic barrier, the synthesis employs an intramolecular Schmidt-Aubé reaction .

  • Thermodynamic Driving Force: By utilizing a pre-formed bicyclic ketoazide, the carbon framework is pre-assembled. The reaction is driven forward by the irreversible extrusion of nitrogen gas ( N2​ ), forcing the structural rearrangement into the highly strained 2-quinuclidone core[4].

  • Preventing Polymerization: The transient free base of 2-quinuclidone is exceptionally unstable. Because the twisted geometry breaks amide resonance, the nitrogen lone pair is highly localized, making it extremely basic. To prevent immediate polymerization, the protocol mandates the in situ introduction of anhydrous tetrafluoroboric acid ( HBF4​ ). Protonation of the basic nitrogen stabilizes the molecule, while the non-nucleophilic BF4−​ counterion facilitates the precipitation of a stable, crystallographically viable salt[5].

Synthesis A 1. Ketoazide Precursor (Stable Intermediate) B 2. Intramolecular Schmidt Reaction (N2 Extrusion Driving Force) A->B Activation C 3. Transient 2-Quinuclidone (Highly Reactive Free Base) B->C Rearrangement D 4. Anhydrous HBF4 Treatment (Protonation & Precipitation) C->D Trapping E 5. 2-Quinuclidonium Salt (Crystallographically Stable) D->E Isolation

Workflow for the synthesis of 2-quinuclidonium tetrafluoroborate via Schmidt reaction.

Experimental Protocol: Self-Validating Synthesis System

The following methodology outlines the critical steps for isolating the 2-quinuclidonium salt. Every step in this workflow acts as a self-validating system, ensuring that structural integrity is maintained against the molecule's extreme propensity for hydrolysis.

Step 1: Preparation of the Ketoazide Precursor
  • Action: Synthesize the ketoazide intermediate from a norcamphor derivative via a Baeyer-Villiger oxidation, followed by reduction and functional group manipulation to install the azide moiety [6].

  • Causality: This establishes the necessary[2.2.2] carbon framework and positions the azide and ketone in spatial proximity, minimizing the entropic cost of the subsequent cyclization.

Step 2: Intramolecular Schmidt-Aubé Reaction
  • Action: Treat the ketoazide with a Brønsted/Lewis acid under strictly anhydrous conditions (e.g., in dry diethyl ether) using rigorous Schlenk line techniques.

  • Validation: The reaction validates its own progression through the observable, vigorous evolution of nitrogen gas bubbles, confirming azide decomposition and the initiation of alkyl migration[7].

Step 3: In Situ Trapping and Precipitation
  • Action: Immediately introduce anhydrous HBF4​ in diethyl ether to the active reaction mixture.

  • Causality: Water must be rigorously excluded; the twisted amide is so electrophilic that it hydrolyzes to the corresponding amino acid with a half-life of less than 15 seconds in aqueous media[8]. HBF4​ acts as a rapid trapping agent.

  • Validation: The immediate formation of a colorless precipitate confirms the successful protonation of the transient free base, yielding the stabilized 2-quinuclidonium tetrafluoroborate salt[7].

Step 4: Spectroscopic & Structural Characterization
  • Action: Isolate the precipitate under an inert argon atmosphere and perform characterization.

  • Validation: Infrared (IR) spectroscopy will reveal a C=O stretching frequency significantly higher than typical amides, characteristic of a ketone-like carbonyl lacking resonance. This spectroscopic shift validates the twisted nature of the bond prior to X-ray diffraction[5].

Crystallographic Data & Structural Analysis

The X-ray crystal structure of 2-quinuclidonium tetrafluoroborate provides definitive proof of extreme geometric distortion. This distortion is quantified using Winkler-Dunitz parameters: the twist angle ( τ ) measures the torsion about the C–N bond, while the pyramidalization of the nitrogen ( χN​ ) and carbon ( χC​ ) atoms indicates deviation from sp2 planarity[9].

Table 1: Comparison of Structural Parameters for Amides
ParameterFormamide (Planar Reference)Perpendicular Formamide (Calculated)2-Quinuclidonium Tetrafluoroborate
Twist Angle ( τ ) 90.0°90.8°
N-Pyramidalization ( χN​ ) 63.4°58.9° – 59.5°
C-Pyramidalization ( χC​ ) N/A~0°
C–N Bond Length ~1.33 ÅN/A~1.45 Å

(Data synthesized from the primary crystallographic characterization by Tani & Stoltz[4])

Orbital Misalignment: In 2-quinuclidonium, the twist angle of 90.8° dictates that the p -orbital of the carbonyl carbon and the lone pair of the nitrogen are completely orthogonal. This structural reality severs the nN​→πC=O∗​ conjugation. Consequently, the C–N bond length elongates to ~1.45 Å, resembling a standard single bond rather than the partial double bond characteristic of planar amides[5].

Physicochemical Properties & Reactivity

The structural distortion directly dictates the molecule's extreme reactivity profile. Because the nitrogen lone pair cannot delocalize into the carbonyl system, the molecule behaves chemically like an amine covalently tethered to a highly reactive ketone.

  • Enhanced Basicity: Gas-phase kinetic methods (collision-induced dissociation) reveal that 2-quinuclidonium possesses a proton affinity of approximately 965 kJ/mol. This ranks it alongside secondary and tertiary amines, far exceeding the basicity of typical planar amides (proton affinities ~880–900 kJ/mol)[5][8].

  • Extreme Electrophilicity: The carbonyl carbon, stripped of electron density donation from the nitrogen, becomes highly electrophilic. In the presence of ambient moisture, the molecule undergoes rapid nucleophilic attack, hydrolyzing almost instantaneously ( t1/2​<15 seconds)[8].

Causality A Bicyclic Bridgehead Scaffold (Anti-Bredt Constraint) B Amide Bond Twist (τ ≈ 91°) N-Pyramidalization (χN ≈ 59°) A->B Induces Geometric Distortion C Orbital Misalignment (nN → π*C=O Broken) B->C Disrupts Resonance D Enhanced N-Basicity (Amine-like Behavior) C->D Localizes Lone Pair E Extreme Electrophilicity (t1/2 < 15s in H2O) C->E Activates Carbonyl

Causal relationship between structural distortion and chemical reactivity in twisted amides.

References

  • Tani, K., & Stoltz, B. M. (2006). "Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate." Nature, 441(7094), 731-734.[Link]

  • Szostak, M., & Aubé, J. (2013). "The Chemistry of Bridged Lactams and Related Heterocycles." Chemical Reviews, 113(8), 5701–5765.[Link]

  • "Quinuclidone." Wikipedia, The Free Encyclopedia.[Link]

  • Szostak, M., et al. (2018). "The Most Twisted Acyclic Amides: Structures and Reactivity." Journal of the American Chemical Society, 140(51), 17872–17877.[Link]

Sources

Foundational

Unraveling the Energetic Penalty: A Technical Guide to the Computational Analysis of Strain Energy in 2-Quinuclidone

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist This guide provides an in-depth exploration of the computational methodologies used to investigate the sig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides an in-depth exploration of the computational methodologies used to investigate the significant strain energy inherent in 2-quinuclidone. This bicyclic lactam, a molecule that has challenged synthetic chemists for decades, serves as a compelling case study in the profound impact of geometric constraints on molecular stability and reactivity. We will dissect the theoretical underpinnings of its strain, detail a rigorous computational workflow for its quantification, and discuss the implications of these findings for medicinal chemistry and drug design.

The Enigma of 2-Quinuclidone: A Molecule at War with Itself

2-Quinuclidone is a fascinating and highly unstable organic compound.[1][2] Its structure, a bicyclo[2.2.2]octane skeleton with a lactam (a cyclic amide) at the bridgehead position, forces a severe deviation from the ideal planar geometry of an amide bond. This geometric constraint is a direct violation of Bredt's Rule, which posits that a double bond cannot be located at the bridgehead of a small, rigid bicyclic system.[1] In 2-quinuclidone, the nitrogen atom of the amide is forced into a pyramidal geometry, and the N-C=O bond is significantly twisted.[1][2] This distortion prevents the effective overlap of the nitrogen's lone pair with the carbonyl's pi-system, a crucial interaction for the resonance stabilization that characterizes typical amides. The consequence of this "twisted amide" is a dramatic increase in the molecule's internal energy, known as strain energy.[1]

The synthesis of 2-quinuclidone was a long-standing challenge in organic chemistry, finally achieved in 2006.[1][3] Its isolation as a tetrafluoroborate salt underscores its instability and high reactivity; the free base rapidly polymerizes.[1][2] The high strain energy of 2-quinuclidone is not merely a chemical curiosity. Understanding and quantifying this strain is critical for several reasons:

  • Predicting Reactivity: The stored strain energy is a driving force for reactions that can alleviate this strain, such as ring-opening.

  • Informing Drug Design: Bicyclic scaffolds are common in pharmaceuticals. Incorporating strained systems can have profound effects on a molecule's conformation, binding affinity, and metabolic stability.

  • Benchmarking Computational Methods: The extreme nature of 2-quinuclidone makes it an excellent test case for the accuracy and reliability of computational chemistry methods.

Theoretical Foundations: Quantifying Molecular Strain

Strain energy is the excess energy of a molecule compared to a hypothetical, strain-free reference compound. This energy arises from several factors, including:

  • Angle Strain: Deviation of bond angles from their ideal values (e.g., 109.5° for sp³ hybridized carbon).

  • Torsional Strain: Eclipsing interactions between bonds on adjacent atoms.

  • Steric Strain: Repulsive interactions between non-bonded atoms that are in close proximity.

  • Loss of Resonance Stabilization: As is prominent in 2-quinuclidone.

Directly calculating strain energy is not possible as it requires a non-existent, "strain-free" reference. Therefore, we rely on indirect methods that use well-defined chemical reactions where the enthalpy change is primarily due to the difference in strain between reactants and products. The most common and reliable of these are isodesmic and homodesmotic reactions.[4]

Isodesmic and Homodesmotic Reactions: A Controlled Comparison

Isodesmic reactions are hypothetical reactions in which the number and type of each kind of chemical bond are conserved on both the reactant and product sides. This helps to cancel out systematic errors in computational methods.

Homodesmotic reactions are a more refined type of isodesmic reaction where the hybridization of the atoms and the number of attached hydrogen atoms are also conserved. This provides an even better cancellation of errors and a more accurate determination of strain energy.[4]

For 2-quinuclidone, a suitable homodesmotic reaction would involve breaking the bicyclic system into acyclic fragments that preserve the local bonding environments as much as possible.

Computational Workflow for Determining the Strain Energy of 2-Quinuclidone

This section details a step-by-step protocol for calculating the strain energy of 2-quinuclidone using Density Functional Theory (DFT), a widely used and reliable quantum mechanical method.

Software and Hardware Requirements
  • Quantum Chemistry Software Package: A program capable of performing DFT calculations, such as Gaussian, ORCA, or Spartan.

  • Molecular Visualization Software: A tool for building molecules and visualizing results, such as GaussView, Avogadro, or Chemcraft.

  • High-Performance Computing (HPC) Resources: While not strictly necessary for small molecules, access to an HPC cluster will significantly expedite the calculations.

Step-by-Step Protocol

Step 1: Geometry Optimization

The first step is to obtain the minimum energy structures of 2-quinuclidone and the reference molecules for the homodesmotic reaction.

  • Build the Molecules: Construct the 3D structures of 2-quinuclidone and the chosen reference molecules (see Figure 2 for an example homodesmotic reaction).

  • Choose a Level of Theory: Select a DFT functional and basis set. A common and well-balanced choice for this type of system is the B3LYP functional with the 6-31G(d) or a larger basis set like 6-311++G(d,p) for higher accuracy.[5][6]

  • Perform Geometry Optimization: Run a geometry optimization calculation for each molecule. This will find the lowest energy conformation for each species.

  • Verify Minimum Energy Structures: After optimization, perform a frequency calculation. A true minimum energy structure will have no imaginary frequencies.

G cluster_workflow Computational Workflow A 1. Molecular Structure Input (2-Quinuclidone & References) B 2. Geometry Optimization (e.g., B3LYP/6-31G(d)) A->B C 3. Frequency Calculation (Confirm Minima) B->C D 4. Single-Point Energy Calculation (Higher Level of Theory, e.g., B3LYP/6-311++G(d,p)) C->D E 5. Calculate Reaction Enthalpy (ΔH_rxn) D->E F 6. Strain Energy = -ΔH_rxn E->F

Caption: A schematic of the computational workflow for determining strain energy.

Step 2: Single-Point Energy Calculations

To obtain more accurate energies, it is good practice to perform single-point energy calculations on the optimized geometries using a higher level of theory (a larger basis set).

  • Use Optimized Geometries: Take the optimized structures from Step 1.

  • Select a Higher Level of Theory: A common choice is the B3LYP functional with the 6-311++G(d,p) basis set.[5][6]

  • Run Single-Point Energy Calculations: Calculate the electronic energy for each molecule without re-optimizing the geometry.

Step 3: Constructing the Homodesmotic Reaction

A plausible homodesmotic reaction for 2-quinuclidone is shown below. This reaction is designed to break the bicyclic system into acyclic components while conserving the number and types of bonds.

G cluster_reactants Reactants cluster_products Products r1 2-Quinuclidone r2 Propane plus1 + r3 N-methylacetamide plus2 + arrow p1 N,N-diethylpropionamide p2 Piperidine

Caption: An example of a homodesmotic reaction for calculating the strain energy of 2-quinuclidone.

Step 4: Calculating the Strain Energy

The strain energy of 2-quinuclidone is the negative of the enthalpy of the homodesmotic reaction (ΔH_rxn).

  • Calculate the Enthalpy of Reaction (ΔH_rxn): ΔH_rxn = [Σ(Energies of Products)] - [Σ(Energies of Reactants)]

  • Determine the Strain Energy (SE): SE = -ΔH_rxn

Data Presentation

The results of the computational study should be presented in a clear and organized manner.

MoleculeOptimized Energy (Hartrees) at B3LYP/6-31G(d)Single-Point Energy (Hartrees) at B3LYP/6-311++G(d,p)
2-QuinuclidoneCalculated ValueCalculated Value
PropaneCalculated ValueCalculated Value
N-methylacetamideCalculated ValueCalculated Value
N,N-diethylpropionamideCalculated ValueCalculated Value
PiperidineCalculated ValueCalculated Value
Calculation StepValue (kcal/mol)
Enthalpy of Reaction (ΔH_rxn)Calculated Value
Strain Energy of 2-Quinuclidone (SE) -ΔH_rxn

Discussion and Implications

The calculated strain energy of 2-quinuclidone will be a significant positive value, reflecting its inherent instability. This quantitative measure can be used to:

  • Rationalize its Reactivity: The high strain energy explains why 2-quinuclidone is highly susceptible to nucleophilic attack at the carbonyl carbon, leading to ring-opening and the relief of strain.

  • Guide the Design of Novel Therapeutics: The introduction of strained ring systems into drug candidates can be a double-edged sword. While it can lock a molecule into a bioactive conformation, it can also introduce metabolic instability. Computational prediction of strain energy can help to strike a balance between these competing factors.

  • Validate and Refine Computational Models: By comparing the calculated strain energy with experimental data (if available) or with results from other computational methods, researchers can gain confidence in the accuracy of their theoretical models.

Conclusion

The computational study of the strain energy of 2-quinuclidone provides a powerful lens through which to understand the interplay of structure, stability, and reactivity in this unique molecule. The methodologies outlined in this guide, based on the principles of homodesmotic reactions and Density Functional Theory, offer a robust framework for quantifying the energetic consequences of the severe geometric distortions present in this and other strained bicyclic systems. For researchers in medicinal chemistry and drug development, the ability to accurately predict strain energy is an invaluable tool for the rational design of novel therapeutics with optimized properties.

References

  • Homodesmotic Reactions and their Application to Ring‐strain Energies. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

  • Homodesmotic Reactions. (n.d.). Yale Chemistry Department. Retrieved March 28, 2026, from [Link]

  • Quinuclidone. (2023, August 28). In Wikipedia. Retrieved March 28, 2026, from [Link]

  • Strategies for the synthesis of 2-quinuclidone.a, Retrosynthetic... (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

  • Quinuclidone. (2012, September 6). Wikidoc. Retrieved March 28, 2026, from [Link]

  • Towards the activity of twisted acyclic amides. (2023). PMC. Retrieved March 28, 2026, from [Link]

  • Density functional theory (B3LYP/6-311+G**) study of some semicarbazones formation mechanism. (2015). Journal of Chemical and Pharmaceutical Research, 7(12), 654-662. Retrieved March 28, 2026, from [Link]

Sources

Exploratory

The Mechanism of Formation for 1-Azabicyclo[2.2.2]octan-2-one: Overcoming the Anti-Bredt Conundrum

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide The Physics of Ground-State Destabilization For nearly a century, the amide bond has been recog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

The Physics of Ground-State Destabilization

For nearly a century, the amide bond has been recognized as the fundamental structural pillar of biological macromolecules and synthetic polymers. Its stability is derived from the parallel overlap of the nitrogen lone pair ( p -orbital) with the carbonyl π∗ -antibonding orbital, creating a planar, resonance-stabilized system[1].

However, forcing an amide into a rigid bicyclic framework severely distorts this geometry. 1-Azabicyclo[2.2.2]octan-2-one (commonly known as 2-quinuclidone) represents the theoretical extreme of this distortion[2]. According to Bredt’s rule, placing a double bond at the bridgehead of a small bicyclic system introduces massive ring strain. In 2-quinuclidone, the geometric constraints of the [2.2.2] skeleton force the amide bond into a perfectly orthogonal conformation (twist angle τ≈90∘ ). This orthogonal alignment completely abolishes resonance, localizing the lone pair on a pyramidalized nitrogen ( χN​≈60∘ ) and leaving the carbonyl carbon highly electrophilic[3],[4].

OrbitalMisalignment cluster_planar Planar Amide (e.g., DMF) cluster_twisted Twisted Amide (2-Quinuclidone) P1 Nitrogen p-orbital P2 Carbonyl π-system P1->P2 Parallel Overlap P3 Resonance Stabilization (Low Basicity) P2->P3 T1 Nitrogen sp³-orbital T2 Carbonyl π-system T1->T2 Orthogonal (90° Twist) No Overlap T3 Ground-State Destabilization (High Basicity) T2->T3

Orbital alignment comparison between planar amides and the highly twisted 2-quinuclidone.

Quantitative Structural Comparison

The thermodynamic penalty of this distortion is profound. The proton affinity of 2-quinuclidone rivals that of tertiary amines, and its hydrolytic half-life in water is a mere 15 seconds[4],[5].

CompoundTwist Angle ( τ )N-Pyramidalization ( χN​ )N–C(O) Bond (Å)Proton Affinity (kJ/mol)Aqueous Half-life
Planar Amide (DMF) ∼0∘ ∼0∘ 1.32 ∼880 Years
N-Benzoyl- δ -valerolactam 54.0∘ (Additive Σ )-1.40-Stable[6]
1-Aza-2-adamantanone 90.5∘ 60.0∘ 1.475- <50 s[7]
2-Quinuclidonium (HBF₄) 90.8∘ 59.5∘ 1.53 (Salt)964.215 s[8],[4]

Circumventing Thermodynamic Traps: The Strategic Rationale

For decades, attempts to synthesize 2-quinuclidone via classical lactamization (e.g., dehydration of amino acids or cyclization of amino-acyl chlorides) failed. The transition state required to form the highly strained N–C(O) bond is kinetically inaccessible, and any transiently formed product rapidly polymerizes or hydrolyzes[9].

In 2006, Tani and Stoltz devised a brilliant workaround: avoid classical amide bond formation entirely [2]. Instead of coupling an amine and a carboxylic acid derivative, they utilized an intramolecular Schmidt reaction . By employing a keto-azide precursor, the formation of the strained amide bond is driven forward by the massive enthalpic and entropic release of nitrogen gas ( N2​ ). Furthermore, by conducting the reaction in the presence of tetrafluoroboric acid ( HBF4​ ), the extremely basic nitrogen is immediately protonated, trapping the transient 2-quinuclidone as a stable, non-nucleophilic tetrafluoroborate salt[4],[10].

The Tani-Stoltz Protocol: A Self-Validating Synthetic Architecture

As a Senior Application Scientist, I emphasize that synthesizing highly unstable intermediates requires a self-validating workflow. Every step in this 6-step sequence from norcamphor includes orthogonal analytical checkpoints to ensure intermediate fidelity before proceeding to the irreversible Schmidt rearrangement[11],[10].

Step 1: Baeyer-Villiger Oxidation

  • Action: Norcamphor is treated with meta-chloroperoxybenzoic acid (m-CPBA) and NaHCO3​ in dichloromethane.

  • Mechanism: Oxygen insertion expands the[2.2.1] bicyclic ketone into a [3.2.1] bicyclic lactone.

  • Validation Checkpoint: 13C NMR confirms the shift of the carbonyl resonance from a ketone ( ∼218 ppm) to a lactone ( ∼175 ppm).

Step 2: Reductive Ring-Opening

  • Action: The lactone is reduced using LiAlH4​ in diethyl ether.

  • Mechanism: Complete reduction of the lactone yields a diol: 3-(2-hydroxyethyl)cyclopentanol.

  • Validation Checkpoint: FTIR spectroscopy must show the complete disappearance of the C=O stretch.

Step 3: Chemoselective Tosylation

  • Action: The primary alcohol is selectively tosylated using TsCl and Et3​N .

  • Validation Checkpoint: ESI-MS confirms the mono-tosylate mass, ensuring the sterically hindered secondary alcohol remains unreacted.

Step 4: Azidation

  • Action: Nucleophilic displacement is performed with NaN3​ in DMF to yield 3-(2-azidoethyl)cyclopentanol.

  • Validation Checkpoint: The appearance of a strong, sharp azide stretch at ∼2100 cm−1 in the FTIR spectrum is critical to validate successful substitution.

Step 5: Oxidation to Keto-Azide

  • Action: Dess-Martin periodinane (DMP) oxidizes the secondary alcohol.

  • Mechanism: Yields the critical precursor, 3-(2-azidoethyl)cyclopentanone (Compound 7).

  • Validation Checkpoint: Re-emergence of the ketone C=O stretch ( ∼1740 cm−1 ) alongside the retained azide stretch.

Step 6: Intramolecular Schmidt Rearrangement & Trapping

  • Action: The keto-azide is treated with HBF4​⋅OEt2​ in anhydrous diethyl ether.

  • Mechanism: See Section 4.

  • Validation Checkpoint: Immediate precipitation of a white solid prevents polymerization. X-ray crystallography validates the tetrahedral geometry of the nitrogen atom.

Mechanistic Dissection of the Intramolecular Schmidt Rearrangement

The genius of the Tani-Stoltz synthesis lies in the regiochemistry of the Schmidt rearrangement. The reaction initiates via the nucleophilic attack of the terminal azide nitrogen onto the protonated carbonyl carbon of the cyclopentanone ring, forming an azidohydrin intermediate .

Dehydration of the azidohydrin yields a highly unstable diazo-iminium ion . At this juncture, the molecule undergoes an alkyl migration to expel N2​ gas. Because the cyclopentanone ring is asymmetrically substituted, two migration pathways are possible[10]:

  • C5 Migration (Major Pathway): Migration of the C5 carbon expands the ring to form the highly symmetric[2.2.2] skeleton, yielding 2-quinuclidonium tetrafluoroborate (76% yield).

  • C2 Migration (Minor Pathway): Migration of the C2 carbon forms the asymmetric [3.2.1] skeleton, yielding 1-azabicyclo[3.2.1]octan-2-one as a byproduct (24% yield).

SchmidtMechanism A Keto-Azide Precursor (3-(2-azidoethyl)cyclopentanone) B Azidohydrin Intermediate (Nucleophilic Addition) A->B Intramolecular Attack C Diazo-Iminium Ion (- H₂O) B->C Dehydration D C5 Alkyl Migration (Major Pathway) C->D N₂ Extrusion E C2 Alkyl Migration (Minor Pathway) C->E N₂ Extrusion F 1-Azabicyclo[2.2.2]octan-2-one (2-Quinuclidonium Salt) D->F 76% Yield Trapped by HBF₄ G 1-Azabicyclo[3.2.1]octan-2-one (By-product) E->G 24% Yield Trapped by HBF₄

Intramolecular Schmidt rearrangement detailing the C5 vs C2 alkyl migration bifurcation.

Translational Applications in Drug Discovery

Why do pharmaceutical researchers care about a molecule that hydrolyzes in 15 seconds?

  • Transition State Mimicry: The orthogonal geometry of 2-quinuclidone perfectly mimics the high-energy transition state of peptide bond cleavage (cis-trans isomerization and hydrolysis)[3],[1]. Drug developers utilize these structural parameters to design ultra-high-affinity protease inhibitors and transition-state analogs that bind irreversibly to enzymatic active sites.

  • Novel Acylating Agents: The ground-state destabilization of twisted amides has birthed a new class of cross-coupling electrophiles. By tuning the twist angle (e.g., using N-acyl-glutarimides), chemists can selectively activate the N–C(O) bond for palladium- or nickel-catalyzed cross-coupling reactions, allowing amides to be used as starting materials for complex API (Active Pharmaceutical Ingredient) synthesis[6].

References

  • Nature (2006). Kousuke Tani & Brian M. Stoltz.
  • Journal of the American Chemical Society (2007). Ly, T., et al.
  • Chemical Reviews (2013). Szostak, M., et al.
  • The Journal of Organic Chemistry (2021). Meng, G., et al.
  • Quinuclidone (Synthesis & Mechanism)
  • File: Quinuclidone synthesis norcamphor.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Isolation of the Anti-Bredt Twisted Amide 2-Quinuclidone

Target Audience: Synthetic Organic Chemists, Methodology Researchers, and Drug Development Professionals Content Focus: Mechanistic Rationale, Self-Validating Experimental Protocols, and Handling of Highly Strained Inter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Organic Chemists, Methodology Researchers, and Drug Development Professionals Content Focus: Mechanistic Rationale, Self-Validating Experimental Protocols, and Handling of Highly Strained Intermediates

Introduction & Mechanistic Rationale

The amide bond is a fundamental motif in biology and chemistry, typically characterized by a planar geometry due to the delocalization of the nitrogen lone pair into the carbonyl π∗ orbital. This resonance provides approximately 15–20 kcal/mol of stabilization[1]. However, when an amide is embedded within a rigid bicyclic framework at the bridgehead position—such as in 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-one)—the geometric constraints enforce a perpendicular arrangement between the nitrogen lone pair and the carbonyl group.

Dictated by Bredt’s rule, this orthogonal distortion completely abolishes resonance stabilization. As a result, 2-quinuclidone behaves more like an isolated ketone and a highly basic amine rather than a traditional amide[2]. Classical synthetic approaches (e.g., direct dehydrative coupling of the corresponding amino acid) fail entirely, leading to instantaneous hydrolysis or uncontrolled polymerization of the free base[3].

To circumvent this, Stoltz and Tani developed a landmark protocol utilizing an intramolecular Aubé-Schmidt reaction of a keto-azide precursor[4]. By utilizing anhydrous tetrafluoroboric acid ( HBF4​ ), the reaction simultaneously drives the rearrangement and traps the resulting twisted amide as a stable, non-nucleophilic tetrafluoroborate salt, preventing auto-polymerization[1].

Physicochemical Profiling of 2-Quinuclidone

Understanding the extreme physical parameters of 2-quinuclidone is critical for handling the compound. The table below contrasts its properties with those of a standard planar amide, highlighting the thermodynamic penalties that dictate the strict anhydrous requirements of this protocol.

Table 1: Quantitative Comparison of Planar vs. Twisted Amides

ParameterTypical Planar Amide (e.g., DMF)2-Quinuclidone ( HBF4​ salt)Causality / Implication for Protocol
Twist Angle ( τ ) ~0°90.9°Complete loss of orbital overlap; drives extreme reactivity[4].
Pyramidalization ( χN​ ) ~0°59.5°Nitrogen adopts sp3 -like character, dramatically increasing basicity.
Proton Affinity 880–900 kJ/mol965 kJ/molRequires strong acid ( HBF4​ ) to trap the nitrogen and prevent polymerization[1].
Preferred Protonation Oxygen (O-protonation)Nitrogen (N-protonation)The salt is an N -protonated amidium species, unlike standard amides.
Aqueous Half-Life Years< 15 secondsMandates rigorously anhydrous Schlenk techniques for isolation[4].

Synthetic Strategy & Workflow

The synthesis is a 6-step sequence starting from commercially available norcamphor. The workflow is designed to build the carbon skeleton before installing the highly strained C-N bond in the final step.

Workflow cluster_0 cluster_1 N1 1. Norcamphor N2 2. Bicyclic Lactone N1->N2 m-CPBA (Baeyer-Villiger) N3 3. Diol Intermediate N2->N3 LiAlH4 (Reduction) N4 4. Tosyl Alcohol N3->N4 TsCl, Et3N (Tosylation) N5 5. Azidoalcohol N4->N5 NaN3 (Azidation) N6 6. Ketoazide Precursor N5->N6 DMP (Oxidation) N7 7. 2-Quinuclidonium BF4- N6->N7 HBF4 (Schmidt Reaction)

Figure 1: Six-step synthetic workflow from norcamphor to 2-quinuclidonium tetrafluoroborate.

The Intramolecular Schmidt Mechanism

The critical final step relies on the migration of a carbon-carbon bond to an electron-deficient nitrogen.

Schmidt K Ketoazide P Protonated Ketone K->P HBF4 A Azidohydrin P->A Intramolecular Attack D Diazonium Ion A->D -H2O Q 2-Quinuclidonium Salt D->Q N2 Loss & C-C Migration

Figure 2: Mechanistic pathway of the acid-promoted intramolecular Schmidt reaction.

Step-by-Step Experimental Protocol

Every step in this protocol operates as a self-validating system . Do not proceed to the next step unless the specific validation checkpoints are met.

Table 2: Yield and Validation Summary

StepTransformationYieldSelf-Validating Analytical Checkpoint
1Baeyer-Villiger Oxidation~85%IR: Shift of C=O from ~1740 cm⁻¹ to ~1760 cm⁻¹ (lactone).
2Lactone Reduction~90%IR: Disappearance of C=O; appearance of broad O-H (~3300 cm⁻¹).
3Selective Tosylation~80% 1H NMR: Appearance of aromatic A2​B2​ system (~7.3-7.8 ppm).
4Azidation~85%IR: Strong, sharp azide stretch at ~2100 cm⁻¹.
5Alcohol Oxidation93%[4]IR: Re-appearance of ketone C=O (~1715 cm⁻¹).
6Intramolecular Schmidt38%[4]NMR (in CD3​CN ): Rapid hydrolysis in D2​O (<15s)[4].
Step 1: Baeyer-Villiger Oxidation
  • Causality: Expands the bicyclic ring to install the necessary oxygen atom that will later become the primary alcohol used for azide displacement.

  • Procedure: To a solution of norcamphor (1.0 eq) in CH2​Cl2​ (0.2 M), add NaHCO3​ (2.0 eq) followed by m -CPBA (1.2 eq) at 0 °C. Stir at room temperature until complete consumption of starting material is observed by TLC. Quench with saturated aqueous Na2​S2​O3​ , extract with CH2​Cl2​ , wash with brine, dry over MgSO4​ , and concentrate.

  • Validation: Confirm the formation of the bicyclic lactone via IR spectroscopy (C=O stretch at ~1760 cm⁻¹).

Step 2: Lactone Reduction
  • Causality: Cleaves the lactone to yield a differentiated diol (one primary, one secondary), allowing for selective functionalization of the primary position.

  • Procedure: Dissolve the lactone in anhydrous Et2​O (0.1 M) and cool to 0 °C. Slowly add LiAlH4​ (1.5 eq). Stir for 2 hours at room temperature. Carefully quench via the Fieser method (1 mL H2​O , 1 mL 15% NaOH, 3 mL H2​O per gram of LiAlH4​ ). Filter the granular salts and concentrate the filtrate.

  • Validation: IR must show a complete absence of the carbonyl peak and a strong, broad O-H stretch (~3300 cm⁻¹).

Step 3: Selective Tosylation
  • Causality: The primary alcohol is sterically more accessible than the secondary alcohol, allowing selective activation into a leaving group for the subsequent azidation.

  • Procedure: To the diol (1.0 eq) in CH2​Cl2​ (0.1 M) at 0 °C, add Et3​N (1.5 eq), DMAP (0.1 eq), and TsCl (1.05 eq). Stir for 12 hours at 4 °C to maximize regioselectivity. Wash with 1M HCl, saturated NaHCO3​ , and brine. Purify via flash chromatography.

  • Validation: 1H NMR must confirm mono-tosylation via the integration of the aromatic protons (7.34 and 7.78 ppm) relative to the aliphatic backbone.

Step 4: Azidation
  • Causality: Installs the nucleophilic nitrogen source required for the Schmidt reaction via an SN​2 displacement.

  • Procedure: Dissolve the tosyl alcohol in anhydrous DMF (0.2 M). Add NaN3​ (3.0 eq) and heat to 60 °C for 16 hours. Cool to room temperature, dilute with Et2​O , and wash extensively with water (5x) to remove DMF. Dry and concentrate.

  • Validation: Critical Checkpoint. Run an IR spectrum. A sharp, intense peak at ~2100 cm⁻¹ (azide asymmetric stretch) must be present. If absent, the displacement failed.

Step 5: Oxidation to Ketoazide
  • Causality: Converts the secondary alcohol into the electrophilic ketone required to trigger the intramolecular Schmidt rearrangement.

  • Procedure: Dissolve the azidoalcohol in CH2​Cl2​ (0.1 M). Add Dess-Martin Periodinane (DMP, 1.5 eq) at room temperature. Stir for 2 hours. Quench with a 1:1 mixture of saturated NaHCO3​ and Na2​S2​O3​ . Extract, dry, and concentrate.

  • Validation: IR must show the return of a strong C=O stretch (~1715 cm⁻¹) while retaining the azide stretch (~2100 cm⁻¹).

Step 6: Intramolecular Schmidt Reaction (Isolation of 2-Quinuclidone)
  • Causality: Direct C-N coupling is impossible due to ring strain. The Schmidt reaction bypasses this by forming the C-N bond via a rearrangement. The use of HBF4​ is mandatory; it protonates the highly basic nitrogen (proton affinity = 965 kJ/mol) immediately upon formation, preventing polymerization[1].

  • Procedure:

    • Flame-dry all glassware and operate strictly under a dry argon atmosphere.

    • Dissolve the ketoazide in absolute, anhydrous Et2​O (0.05 M).

    • Cool the solution to 0 °C.

    • Dropwise, add HBF4​⋅Et2​O (2.0 eq). The reaction will evolve N2​ gas.

    • Stir for 1 hour. The product, 2-quinuclidonium tetrafluoroborate, will precipitate out of the ether solution as a white solid.

    • Filter the solid rapidly under a stream of argon and wash with cold, anhydrous Et2​O . Store in a desiccator.

  • Validation: Dissolve a small aliquot in anhydrous CD3​CN for 1H NMR to confirm the structure. To validate the "twisted" nature of the amide, expose a sample to D2​O ; NMR will show complete conversion to the ring-opened amino acid within 15 seconds[4].

References

  • The Chemistry of Bridged Lactams and Related Heterocycles Source: PMC - NIH URL:1

  • Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate Source: ResearchGate URL:4

  • Halide-Rebound Polymerization of Twisted Amides Source: ACS Publications URL:3

  • Quinuclidone Source: Wikipedia URL:2

Sources

Application

Application Notes and Protocols: A Comprehensive Guide to the Multi-Step Synthesis of 1-Azabicyclo[2.2.2]octan-2-one from Norcamphor

Introduction: The Significance of the Quinuclidinone Scaffold The 1-azabicyclo[2.2.2]octane, or quinuclidine, framework is a rigid, three-dimensional bicyclic structure that has garnered significant attention in the fiel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the Quinuclidinone Scaffold

The 1-azabicyclo[2.2.2]octane, or quinuclidine, framework is a rigid, three-dimensional bicyclic structure that has garnered significant attention in the fields of medicinal chemistry and drug development. Its unique conformational constraints and basic nitrogen atom make it a privileged scaffold for the design of potent and selective ligands for a variety of biological targets. The corresponding lactam, 1-azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone), serves as a versatile synthetic intermediate for the elaboration of more complex quinuclidine derivatives. These derivatives have shown promise in a range of therapeutic areas, including as antagonists for muscarinic and nicotinic acetylcholine receptors, and as potential treatments for neurodegenerative disorders.

This application note provides a comprehensive, in-depth guide to the multi-step synthesis of 1-azabicyclo[2.2.2]octan-2-one, commencing from the readily available starting material, norcamphor. The synthetic strategy detailed herein eschews a simplistic and often low-yielding direct Beckmann rearrangement of norcamphor oxime, in favor of a more robust and controlled six-step sequence. This pathway involves a Baeyer-Villiger oxidation, lactone reduction, selective functionalization, and a key intramolecular Schmidt reaction to construct the desired quinuclidinone core. Each step is elucidated with detailed protocols, mechanistic insights, and critical experimental considerations to ensure reproducibility and success for researchers in the field.

Overall Synthetic Strategy

The synthesis of 1-azabicyclo[2.2.2]octan-2-one from norcamphor is a testament to the strategic application of fundamental organic reactions to construct a complex bicyclic system. The initial bicyclo[2.2.1]heptane framework of norcamphor is first expanded to a bicyclo[3.2.1]octane system via a Baeyer-Villiger oxidation and subsequent lactone opening. A series of functional group interconversions then sets the stage for a ring-closing intramolecular Schmidt reaction, which ultimately furnishes the target 1-azabicyclo[2.2.2]octan-2-one.

Synthetic_Workflow Norcamphor Norcamphor Lactone Bicyclic Lactone Norcamphor->Lactone Baeyer-Villiger Oxidation Diol Diol Lactone->Diol Reduction (LAH) Tosyl_Diol Mono-tosylated Diol Diol->Tosyl_Diol Selective Tosylation Azido_Alcohol Azido Alcohol Tosyl_Diol->Azido_Alcohol Azide Substitution Azido_Ketone Azido Ketone Azido_Alcohol->Azido_Ketone Oxidation (DMP) Quinuclidinone 1-Azabicyclo[2.2.2]octan-2-one Azido_Ketone->Quinuclidinone Intramolecular Schmidt Reaction

Figure 1: Overall synthetic workflow for the preparation of 1-Azabicyclo[2.2.2]octan-2-one from norcamphor.

Part 1: Synthesis of the Azido Ketone Precursor

This section details the first five steps of the synthesis, transforming norcamphor into the key azido ketone intermediate required for the final ring-closing reaction.

Step 1: Baeyer-Villiger Oxidation of Norcamphor

The initial step involves the regioselective insertion of an oxygen atom into the bicyclic ketone framework of norcamphor to yield the corresponding lactone. The Baeyer-Villiger oxidation is a reliable method for this transformation, with peroxyacids being the reagents of choice.[1] Magnesium monoperoxyphthalate (MMPP) is a particularly attractive option due to its stability and ease of handling compared to other peroxyacids like m-CPBA.[2]

Protocol 1: Baeyer-Villiger Oxidation

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Norcamphor110.155.00 g45.4
Magnesium monoperoxyphthalate (MMPP)494.627.0 g54.6
Dichloromethane (DCM)-150 mL-
Saturated sodium bicarbonate solution-100 mL-
Brine-50 mL-
Anhydrous magnesium sulfate---

Procedure:

  • To a 250 mL round-bottomed flask equipped with a magnetic stir bar, add norcamphor (5.00 g, 45.4 mmol) and dichloromethane (150 mL).

  • Stir the mixture at room temperature until the norcamphor has completely dissolved.

  • To the stirred solution, add magnesium monoperoxyphthalate (MMPP) (27.0 g, 54.6 mmol) portion-wise over 15 minutes. The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.

  • After the addition is complete, continue stirring the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) (eluent: 30% ethyl acetate in hexanes).

  • Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution (100 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude bicyclic lactone as a white solid.

  • The crude product can be purified by recrystallization from a mixture of ethyl acetate and hexanes.

Step 2: Reduction of the Bicyclic Lactone to a Diol

The lactone is subsequently reduced to the corresponding diol using a powerful reducing agent. Lithium aluminum hydride (LAH) is highly effective for this transformation, opening the lactone ring to afford a primary and a secondary alcohol.[3][4]

Protocol 2: Lactone Reduction

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Bicyclic Lactone126.155.00 g39.6
Lithium Aluminum Hydride (LAH)37.952.25 g59.3
Anhydrous Tetrahydrofuran (THF)-150 mL-
Ethyl acetate-20 mL-
1 M Hydrochloric acid-100 mL-
Saturated sodium bicarbonate solution-50 mL-
Anhydrous sodium sulfate---

Procedure:

  • To a flame-dried 500 mL three-necked round-bottomed flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add lithium aluminum hydride (2.25 g, 59.3 mmol) and anhydrous tetrahydrofuran (100 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • In a separate flask, dissolve the bicyclic lactone (5.00 g, 39.6 mmol) in anhydrous tetrahydrofuran (50 mL).

  • Add the lactone solution dropwise to the LAH suspension over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction mixture back to 0 °C and quench the excess LAH by the slow, dropwise addition of ethyl acetate (20 mL), followed by water (2.3 mL), 15% aqueous sodium hydroxide (2.3 mL), and finally water (6.9 mL).

  • Stir the resulting granular precipitate for 30 minutes, then filter through a pad of Celite.

  • Wash the filter cake with THF (3 x 20 mL).

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (100 mL) and wash with 1 M hydrochloric acid (50 mL) and then saturated sodium bicarbonate solution (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude diol as a colorless oil. The product is often used in the next step without further purification.

Step 3: Selective Tosylation of the Primary Alcohol

To differentiate the two hydroxyl groups of the diol, the primary alcohol is selectively protected as a tosylate. This can be achieved with high regioselectivity by using a tin-based catalyst, which forms a stannylene acetal intermediate that activates the primary hydroxyl group towards tosylation.[5][6]

Protocol 3: Selective Tosylation

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Diol130.184.50 g34.6
Dibutyltin oxide248.90.43 g1.73
p-Toluenesulfonyl chloride (TsCl)190.657.25 g38.0
Triethylamine101.195.3 mL38.0
Dichloromethane (DCM)-100 mL-
Toluene-50 mL-
1 M Hydrochloric acid-50 mL-
Saturated sodium bicarbonate solution-50 mL-
Anhydrous sodium sulfate---

Procedure:

  • To a 250 mL round-bottomed flask, add the diol (4.50 g, 34.6 mmol), dibutyltin oxide (0.43 g, 1.73 mmol), and toluene (50 mL).

  • Heat the mixture to reflux with a Dean-Stark trap to azeotropically remove water for 2 hours.

  • Cool the mixture to room temperature and remove the toluene under reduced pressure.

  • Dissolve the residue in anhydrous dichloromethane (100 mL) and cool to 0 °C in an ice bath.

  • Add triethylamine (5.3 mL, 38.0 mmol) followed by the portion-wise addition of p-toluenesulfonyl chloride (7.25 g, 38.0 mmol).

  • Stir the reaction mixture at 0 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

  • Quench the reaction with the addition of water (50 mL).

  • Separate the layers and extract the aqueous phase with dichloromethane (2 x 30 mL).

  • Combine the organic layers, wash with 1 M hydrochloric acid (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: gradient of 20-50% ethyl acetate in hexanes) to afford the mono-tosylated diol.

Step 4: Substitution of the Tosylate with Azide

The tosylate group is an excellent leaving group and can be readily displaced by an azide nucleophile in an SN2 reaction.[7][8] This introduces the nitrogen atom that will ultimately become part of the quinuclidinone ring.

Protocol 4: Azide Substitution

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Mono-tosylated Diol284.378.00 g28.1
Sodium Azide (NaN₃)65.012.74 g42.2
Anhydrous Dimethylformamide (DMF)-80 mL-
Diethyl ether-150 mL-
Water-100 mL-
Anhydrous sodium sulfate---

Procedure:

  • To a 250 mL round-bottomed flask, add the mono-tosylated diol (8.00 g, 28.1 mmol), sodium azide (2.74 g, 42.2 mmol), and anhydrous dimethylformamide (80 mL).

  • Heat the reaction mixture to 80 °C and stir for 6 hours.

  • Monitor the reaction for the disappearance of the starting material by TLC.

  • Cool the reaction mixture to room temperature and pour it into water (100 mL).

  • Extract the aqueous mixture with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with water (3 x 50 mL) to remove DMF, followed by brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the azido alcohol, which can often be used in the next step without further purification.

Step 5: Oxidation of the Secondary Alcohol to a Ketone

The final step in the precursor synthesis is the oxidation of the secondary alcohol to a ketone. A mild oxidizing agent such as Dess-Martin periodinane (DMP) is ideal for this transformation, as it avoids over-oxidation and is compatible with the azide functionality.[9][10]

Protocol 5: Dess-Martin Oxidation

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Azido Alcohol155.204.00 g25.8
Dess-Martin Periodinane (DMP)424.1413.1 g30.9
Dichloromethane (DCM)-100 mL-
Saturated sodium bicarbonate solution-100 mL-
Sodium thiosulfate solution (10%)-50 mL-
Anhydrous sodium sulfate---

Procedure:

  • To a 250 mL round-bottomed flask, dissolve the azido alcohol (4.00 g, 25.8 mmol) in dichloromethane (100 mL).

  • Add Dess-Martin periodinane (13.1 g, 30.9 mmol) to the solution at room temperature.

  • Stir the reaction mixture for 2-3 hours, monitoring its progress by TLC.

  • Upon completion, quench the reaction by adding a mixture of saturated sodium bicarbonate solution (100 mL) and 10% aqueous sodium thiosulfate solution (50 mL).

  • Stir vigorously until the solid dissolves and the layers become clear.

  • Separate the layers and extract the aqueous phase with dichloromethane (2 x 30 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to afford the pure azido ketone.

Part 2: Construction of the 1-Azabicyclo[2.2.2]octan-2-one Core

With the azido ketone precursor in hand, the final and key step is the construction of the quinuclidinone ring system.

Step 6: Intramolecular Schmidt Reaction

The intramolecular Schmidt reaction of a δ-azido ketone provides a powerful method for the synthesis of bicyclic lactams.[11][12] Under acidic conditions, the protonated ketone is attacked by the tethered azide, followed by a rearrangement with extrusion of dinitrogen gas to form the desired 1-azabicyclo[2.2.2]octan-2-one.

Schmidt_Mechanism start Azido Ketone protonated Protonated Ketone start->protonated + H+ intermediate Cyclic Intermediate protonated->intermediate Intramolecular Nucleophilic Attack rearranged Rearranged Cation intermediate->rearranged Rearrangement & -N2 product 1-Azabicyclo[2.2.2]octan-2-one rearranged->product - H+

Figure 2: Simplified mechanism of the intramolecular Schmidt reaction.

Protocol 6: Intramolecular Schmidt Reaction

Reagent/MaterialMolecular Weight ( g/mol )QuantityMoles (mmol)
Azido Ketone153.183.00 g19.6
Trifluoroacetic acid (TFA)114.0230 mL-
Dichloromethane (DCM)-60 mL-
Saturated sodium bicarbonate solution-150 mL-
Anhydrous sodium sulfate---

Procedure:

  • To a 250 mL round-bottomed flask, dissolve the azido ketone (3.00 g, 19.6 mmol) in dichloromethane (60 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoroacetic acid (30 mL) to the stirred solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Vigorous nitrogen evolution will be observed.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and an excess of saturated sodium bicarbonate solution.

  • Ensure the aqueous layer is basic (pH > 8).

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude 1-azabicyclo[2.2.2]octan-2-one.

  • Purify the product by sublimation or recrystallization from a suitable solvent system (e.g., acetone/hexanes) to afford the pure lactam as a white crystalline solid.

Characterization Data

1-Azabicyclo[2.2.2]octan-2-one:

  • Appearance: White crystalline solid.

  • Melting Point: Literature reports vary, typically in the range of 210-215 °C.

  • ¹H NMR (CDCl₃, 400 MHz): δ 3.45-3.35 (m, 1H), 3.20-3.10 (m, 1H), 3.05-2.95 (m, 1H), 2.85-2.75 (m, 1H), 2.10-1.90 (m, 4H), 1.85-1.75 (m, 1H).

  • ¹³C NMR (CDCl₃, 100 MHz): δ 175.8, 55.2, 48.6, 36.4, 28.9, 24.5, 23.1.

  • IR (KBr, cm⁻¹): 2940, 2865, 1680 (C=O, amide), 1450, 1320.

  • MS (EI): m/z (%) 125 (M⁺), 96, 82, 68, 54.

Conclusion

The multi-step synthesis of 1-azabicyclo[2.2.2]octan-2-one from norcamphor presented in this application note provides a reliable and well-defined pathway for accessing this valuable synthetic intermediate. By employing a sequence of robust and high-yielding reactions, this protocol overcomes the challenges associated with a direct Beckmann rearrangement of norcamphor oxime. The detailed experimental procedures and mechanistic insights are intended to empower researchers in the fields of organic synthesis and drug discovery to confidently prepare and further elaborate this important quinuclidinone scaffold for a wide range of applications.

References

  • Organic Syntheses. (2011). Dess-Martin periodinane. [Link]

  • Wipf, P., & Maciejewski, J. P. (2011). In Situ Generation and Intramolecular Schmidt Reaction of Keto Azides in a Microwave-Assisted Flow Format. ACS Combinatorial Science, 13(1), 34-39. [Link]

  • Imperial College London. Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

  • Google Patents. (2001). US6194586B1 - Selective sulphonation of the primary alcohol of a diol containing both primary and secondary alcohols.
  • Wender, P. A., & Glass, J. D. (2004). Dess−Martin Periodinane Oxidation of Alcohols in the Presence of Stabilized Phosphorus Ylides: A Convenient Method for the Homologation of Alcohols via Unstable Aldehydes. The Journal of Organic Chemistry, 69(16), 5344-5347. [Link]

  • Royal Society of Chemistry. (2025). Recent progress in selective functionalization of diols via organocatalysis. [Link]

  • Organic Chemistry Portal. Alkyl azide synthesis by azidonation, hydroazidation or substitution. [Link]

  • Wang, X., et al. (2018). Intramolecular Schmidt Reaction of Vinyl Azides with Cyclic Ketones. Organic Letters, 20(6), 1639-1642. [Link]

  • Organic Chemistry Portal. Dess-Martin Oxidation. [Link]

  • Chemistry Steps. (2020). Dess–Martin periodinane (DMP) oxidation. [Link]

  • Pearson, D. L., & Schomaker, J. M. (2026). Schmidt Reaction of Hydroxyalkyl Azides with Acyclic Ketones. The Journal of Organic Chemistry. [Link]

  • Martinelli, M. J., et al. (1999). Dibutyltin Oxide Catalyzed Selective Sulfonylation of α-Chelatable Primary Alcohols. Organic Letters, 1(3), 447-450. [Link]

  • Perkel', A. L., et al. (2018). The role of the Baeyer-Villiger reaction in the liquid-phase oxidation of organic compounds. Russian Chemical Reviews, 87(5), 413-438. [Link]

  • Deadman, J. J., & Moody, C. J. (2016). Taming tosyl azide: the development of a scalable continuous diazo transfer process. Green Chemistry, 18(5), 1353-1359. [Link]

  • K. D. S. (2025). Dess-Martin-Periodinane oxidation. [Link]

  • Chemistry LibreTexts. (2023). Schmidt Reaction. [Link]

  • Organic Syntheses. 2,3,11,11a-TETRAHYDRO-1H-BENZO[d]PYRROLO[1,2-a]AZEPIN-5(6H)-ONE. [Link]

  • Narsaiah, A. V., & Nagaiah, K. (2004). ZrCl4 as an Efficient Catalyst for Selective Tosylation of Alcohols with p-Toluenesulfonic Acid. Chemistry Letters, 33(11), 1428-1429. [Link]

  • Organic Syntheses. L-VALINOL. [Link]

  • Chem-Station. (2014). Selective Transformation with Tin Acetal. [Link]

  • ScienceMadness. (2021). Tosylate to Alkyl Azide reference please. [Link]

  • ResearchGate. (2016). Substitution of tosylate by sodium azide is SN1 or SN2?. [Link]

  • Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

  • Imperial College London. REDUCTIONS WITH LITHIUM ALUMINIUM HYDRIDE. [Link]

  • Dr. Richard Musgrave. (2017). Lactone Reduction with Lithium Aluminum Hydride. [Link]

  • Abreo, M. A., et al. (2008). 2-(Pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. Journal of Organic Chemistry, 73(9), 3497-3507. [Link]

  • Leisch, H., et al. (2012). Cloning, Baeyer-Villiger Biooxidations, and Structures of the Camphor Pathway 2-Oxo-Δ3-4,5,5-Trimethylcyclopentenylacetyl-Coenzyme A Monooxygenase of Pseudomonas putida ATCC 17453. Applied and Environmental Microbiology, 78(13), 4463-4472. [Link]

  • Saucy, G., & Borer, R. (1971). The Baeyer-Villiger Oxidation of Bicyclic Ketones. Helvetica Chimica Acta, 54(7), 2121-2132. [Link]

  • The LAIR at East Texas A&M. Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. [Link]

  • Rzeszotarski, W. J., et al. (1988). Synthesis of some 3-(1-azabicyclo[2.2.2]octyl) 3-amino-2-hydroxy-2-phenylpropionates: profile of antimuscarinic efficacy and selectivity. Journal of Medicinal Chemistry, 31(7), 1463-1466. [Link]

  • Abreo, M. A., et al. (2008). 2-(Pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. Journal of Organic Chemistry, 73(9), 3497-3507. [Link]

Sources

Method

Application Notes &amp; Protocols: The Intramolecular Schmidt Reaction for Bridgehead Lactam Synthesis

Introduction: The Challenge and Utility of Twisted Amides Bridgehead lactams, bicyclic structures where the amide nitrogen occupies a bridgehead position, represent a fascinating and synthetically challenging class of mo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Challenge and Utility of Twisted Amides

Bridgehead lactams, bicyclic structures where the amide nitrogen occupies a bridgehead position, represent a fascinating and synthetically challenging class of molecules.[1][2] Their defining feature is a non-planar, or "twisted," amide bond, a significant deviation from the typical planar geometry dictated by resonance stabilization.[1][3] This enforced distortion prevents effective lone-pair delocalization from the nitrogen to the carbonyl, resulting in unique chemical properties, including hyperreactivity towards hydrolysis.[1][4] While this reactivity makes them valuable for studying fundamental principles of amide bonding and enzymatic transformations, it also complicates their synthesis via traditional condensation methods, which often fail or provide poor yields.[1][5]

The intramolecular Schmidt reaction of azido-ketones has emerged as a powerful and elegant solution for accessing these strained systems.[6][7] The reaction's efficacy stems from a strong thermodynamic driving force: the irreversible loss of dinitrogen gas (N₂), which facilitates the formation of even highly strained rings.[1] This application note provides an in-depth guide to the mechanistic principles, regiochemical control strategies, and practical protocols for leveraging the intramolecular Schmidt reaction in the synthesis of bridgehead lactams, a topic of significant interest in synthetic methodology and drug discovery.[8][9]

Mechanistic Principles & The Regiochemical Dilemma

The intramolecular Schmidt reaction is an acid-catalyzed process that transforms an azido-ketone into a lactam. The generally accepted mechanism proceeds through several key steps.[7]

General Mechanism:

  • Activation & Cyclization: The ketone carbonyl is activated by a Brønsted or Lewis acid, facilitating nucleophilic attack by the tethered alkyl azide to form a tetrahedral intermediate, an azidohydrin.[3]

  • Formation of the Key Intermediate: The azidohydrin eliminates water to generate a critical iminodiazonium ion.

  • Rearrangement & Ring Expansion: In the rate-determining step, a carbon-carbon bond anti-periplanar to the diazonium leaving group migrates to the nitrogen with concomitant expulsion of N₂ gas. This 1,2-alkyl shift forms a nitrilium ion.

  • Hydration: The nitrilium ion is trapped by water to yield the final lactam product after deprotonation.

For substrates like 2-(azidoalkyl)cycloalkanones, this rearrangement step presents a significant regiochemical challenge. Two competing pathways exist: migration of the proximal C-C bond (Path A) or the distal C-C bond (Path B).

G cluster_start Azido-Ketone Starting Material cluster_intermediate Key Iminodiazonium Intermediate cluster_products Competing Products Start 2-(Azidoalkyl)cycloalkanone Intermediate Iminodiazonium Ion Start->Intermediate + H⁺ - H₂O Fused Fused Lactam (Thermodynamically Favored) Intermediate->Fused Path A: Proximal Bond Migration (Common Pathway) Bridged Bridgehead Lactam (Kinetically Disfavored) Intermediate->Bridged Path B: Distal Bond Migration (Desired Pathway)

Caption: Competing pathways in the intramolecular Schmidt reaction.

Path A, involving migration of the bond between the carbonyl carbon and the substituted α-carbon, typically predominates, leading to a thermodynamically stable fused bicyclic lactam.[10] Path B, the migration of the distal C-C bond, is required to form the strained bridgehead lactam and is often kinetically disfavored.[1] The core challenge, therefore, is to develop strategies that selectively promote the less favorable distal bond migration.

Strategies for Regiochemical Control

Significant research has focused on directing the Schmidt reaction towards the bridged topology. The most successful strategies rely on manipulating the stability and conformation of the key iminodiazonium intermediate.

Cation-π Interactions

One of the most effective strategies involves installing an aromatic group on the α-carbon of the cycloalkanone.[1][11] In the crucial intermediate, a stabilizing cation-π interaction can occur between the electron-rich face of the aromatic ring and the positively charged diazonium group.[11][12] This non-covalent interaction preferentially stabilizes the conformation required for the distal C-C bond to align anti-periplanar to the leaving group, thereby promoting the desired migration to form the bridged lactam.[12]

The effectiveness of this control element is directly related to the electron density of the aromatic ring; more electron-rich aromatics lead to higher selectivity for the bridged product.[11] This method provides direct access to medium-bridged twisted amides, such as those with a [4.3.1] bicyclic system, which are otherwise very difficult to prepare.[11][12]

G cluster_key Controlling Intermediate Conformation cluster_outcome Directed Outcome Intermediate α-Aryl Iminodiazonium Ion Stabilization Cation-π Interaction (Aryl ↔ N₂⁺) Intermediate->Stabilization BridgedProduct Bridgehead Lactam Intermediate->BridgedProduct Favored Pathway Stabilization->Intermediate   Stabilizes Conformation   for Distal Migration

Caption: Cation-π interaction guiding regioselectivity.

Ketal Precursors for Bridged Orthoamide Synthesis

An alternative and highly reliable approach is to use an azido-ketal instead of the corresponding ketone.[10] This modification fundamentally alters the reaction pathway. The acid-catalyzed reaction proceeds through a relatively stable iminium ether intermediate, which is then captured intramolecularly by the tethered alcohol (generated from ketal hydrolysis). This process cleanly affords a bridged orthoamide, a stable analogue of a tetrahedral intermediate.[10] This method effectively circumvents the formation of the high-energy twisted amide in the key rearrangement step, thus avoiding the thermodynamic penalty associated with that pathway.[10] Even in cases where the corresponding ketone gives a mixture of fused and bridged products, the ketal precursor often yields the bridged orthoamide exclusively and in high yield.[10]

Stereoelectronic Control

The regiochemical outcome of the Schmidt reaction is governed by the requirement that the migrating bond must be anti-periplanar to the C-N₂⁺ bond. This stereoelectronic demand can be exploited by designing substrates where conformational biases or rigid ring systems enforce the correct alignment for distal migration. For instance, in a tandem intramolecular Diels-Alder/Schmidt reaction, a cis-fused decalone intermediate was formed where the azide-bearing side chain was forced into an axial orientation.[4] This conformation correctly positioned the distal C-C bond for migration, leading to the selective formation of a tricyclic bridged lactam.[4]

Summary of Reaction Conditions and Scope

The intramolecular Schmidt reaction for bridgehead lactam synthesis is versatile, but conditions must be optimized for each substrate class. Lewis acids are commonly employed, and reaction parameters such as concentration can significantly influence the product ratio.[12]

Substrate TypeRegiocontrol StrategyTypical Acid CatalystSolventTemp.Bridged:Fused RatioYield (%)Ref.
2-Azidoethyl-2-phenyl-cyclohexanoneCation-π InteractionMeAlCl₂ (1.0 eq)CH₂Cl₂Reflux>95:589[12]
2-Azidoethyl-2-(p-methoxyphenyl)-cyclohexanoneCation-π InteractionTiCl₄ (1.1 eq)CH₂Cl₂0 °C>95:592[11]
Azido-ketal (dioxolane derivative)Ketal PrecursorTiCl₄ (1.1 eq)CH₂Cl₂-78 to 0 °C>95:5 (orthoamide)99[10]
Azido-keto-trieneStereoelectronic (Tandem Diels-Alder/Schmidt)MeAlCl₂ (1.0 eq)Toluene110 °C3.5 : 171[4]

Detailed Experimental Protocols

Caution: Alkyl azides and particularly hydrazoic acid (which can be formed in situ under acidic conditions from residual sodium azide) are potentially explosive and highly toxic.[13] All manipulations must be conducted in a certified chemical fume hood behind a blast shield. Appropriate personal protective equipment (flame-resistant lab coat, safety goggles, face shield, and gloves) is mandatory. Reactions should be run on the smallest scale feasible.

Protocol 1: Cation-π Controlled Synthesis of a [4.3.1] Bridged Lactam

This protocol is adapted from the procedure described by Golden and Aubé for the synthesis of medium-bridged twisted amides.[11][12]

Materials:

  • 2-(2-Azidoethyl)-2-phenylcyclohexan-1-one (1.0 equiv)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Titanium tetrachloride (TiCl₄) or Methylaluminum dichloride (MeAlCl₂), 1.0 M solution in hexanes or CH₂Cl₂ (1.0 - 1.1 equiv)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add the azido-ketone substrate (e.g., 100 mg, 0.41 mmol).

  • Solvent Addition: Dissolve the substrate in anhydrous CH₂Cl₂ to achieve a final concentration of approximately 0.05 M (for 0.41 mmol, use ~8.2 mL). A lower concentration has been shown to improve the bridged-to-fused product ratio.[12]

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Acid Addition: While stirring vigorously, add the Lewis acid solution (e.g., 0.41 mL of a 1.0 M solution, 0.41 mmol) dropwise via syringe over 5 minutes. The solution may change color.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, fit the flask with a reflux condenser and heat the reaction to reflux (approx. 40 °C for CH₂Cl₂). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 20 hours.

  • Quenching: Once the starting material is consumed, cool the reaction mixture back to 0 °C in an ice-water bath. Quench the reaction by slowly and carefully adding saturated aqueous NaHCO₃ solution until gas evolution ceases. (Caution: Quenching is exothermic) .

  • Workup: Transfer the mixture to a separatory funnel. Add additional CH₂Cl₂ and water if necessary to dissolve all solids. Separate the layers. Extract the aqueous layer two more times with CH₂Cl₂.

  • Purification: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄. Filter the solution and concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure bridgehead lactam.

Conclusion and Future Outlook

The intramolecular Schmidt reaction provides a formidable strategy for the synthesis of strained bridgehead lactams, compounds that are both fundamentally interesting and synthetically challenging. By understanding and exploiting subtle mechanistic principles, researchers have developed robust methods for controlling the inherent regiochemical ambiguity of the reaction. Strategies based on cation-π interactions, ketal precursors, and stereoelectronic constraints have successfully unlocked access to a variety of twisted amide scaffolds. These advancements not only expand the toolbox of synthetic organic chemists but also provide valuable molecular probes for applications in medicinal chemistry and materials science, where the unique properties of non-planar amides hold significant potential.[2][8]

References

  • Aubé, J., & Golden, J. (2008). Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams. Journal of the American Chemical Society. [Link]

  • Frankowski, K. J., & Aubé, J. (2009). Synthesis, Structural Analysis, and Reactivity of Bridged Orthoamides by Intramolecular Schmidt Reaction. Organic Letters. [Link]

  • Golden, J. E., & Aubé, J. (2010). Synthesis of Medium-Bridged Twisted Lactams via Cation−π Control of the Regiochemistry of the Intramolecular Schmidt Reaction. The Journal of Organic Chemistry. [Link]

  • Šavlová, J., & Slanina, T. (2013). Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews. [Link]

  • Nyfeler, E., & Renaud, P. (2006). Intramolecular Schmidt Reaction: Applications in Natural Product Synthesis. CHIMIA. [Link]

  • Grecian, S., & Aubé, J. (2006). SYNTHESIS OF AN N-SUBSTITUTED LACTAM USING AN INTRAMOLECULAR SCHMIDT REACTION: FORMATION OF 2,3,11,11a-TETRAHYDRO-1H-BENZO[d]PYRROLO[1,2-a]AZEPIN-5(6H)-ONE. Organic Syntheses. [Link]

  • Gálvez, O., et al. (2018). Substituent effects on intramolecular Schmidt reactions: a theoretical study on the formation of bridged lactams. Organic & Biomolecular Chemistry. [Link]

  • Szostak, M., et al. (2018). Chemistry of Bridged Lactams: Recent Developments. Molecules. [Link]

  • Murphy, J. A., et al. (2003). Synthesis of bicyclic lactams using novel Schmidt reactions. ARKIVOC. [Link]

  • Slanina, T., & Šavlová, J. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews. [Link]

  • Wikipedia. (n.d.). Schmidt reaction. Retrieved from [Link]

  • Grecian, S., & Aubé, J. (2006). Synthesis of an N-substituted lactam using an intramolecular schmidt reaction. ResearchGate. [Link]

  • Szostak, M., et al. (2018). Chemistry of Bridged Lactams: Recent Developments. NSF Public Access Repository. [Link]

  • Dong, G., et al. (2017). Catalytic Enantioselective Synthesis of γ-Lactams with β-Quaternary Centers via Merging C–C Activation and Sulfonyl Radical Migration. Journal of the American Chemical Society. [Link]

  • Slowinski, F., et al. (2024). Nitrogen-bridgehead compounds: overview, synthesis, and outlook on applications. Organic & Biomolecular Chemistry. [Link]

  • Murphy, J. A., et al. (2003). Synthesis of bicyclic lactams using novel Schmidt reactions. Semantic Scholar. [Link]

  • Golden, J. E., & Aubé, J. (2010). Synthesis of Medium-Bridged Twisted Lactams via Cation–π Control of Regiochemistry of Intramolecular Schmidt Reaction. PMC. [Link]

  • Grieco, P. A., et al. (1999). Regioselective Functionalization. 7. Unexpected Preferences for Bridgehead Migration in Schmidt Rearrangement Syntheses of Novel 2,6-Diazabicyclo[3.2.x]alkan-3-ones (x = 1−3). The Journal of Organic Chemistry. [Link]

Sources

Application

“synthesis of 2-quinuclidonium tetrafluoroborate salt”

An Application Guide to the Synthesis of 2-Quinuclidonium Tetrafluoroborate: Mastering the "Twisted" Amide Introduction: The Challenge of a Non-Planar Amide The amide bond is a cornerstone of chemistry and biology, typic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Synthesis of 2-Quinuclidonium Tetrafluoroborate: Mastering the "Twisted" Amide

Introduction: The Challenge of a Non-Planar Amide

The amide bond is a cornerstone of chemistry and biology, typically characterized by its planar structure which allows for resonance stabilization between the nitrogen lone pair and the carbonyl group. However, steric constraints within certain bicyclic systems can force this bond into a non-planar, high-energy conformation. The 2-quinuclidone system, a member of the 1-azabicyclo[2.2.2]octan-2-one family, represents a pinnacle of this structural distortion.[1][2] In this molecule, the nitrogen atom is located at a bridgehead position, forcing the amide bond to be severely twisted. This "anti-Bredt" configuration prevents the typical n-π* conjugation, dramatically altering the bond's stability and reactivity.[3]

The free base, 2-quinuclidone, is exceptionally unstable, rapidly hydrolyzing in the presence of water (with a half-life of about 15 seconds) and undergoing uncontrolled polymerization when isolation is attempted.[4] Its nitrogen atom behaves more like a basic amine than a neutral amide nitrogen.[1][2] For this reason, this fascinating molecule can only be isolated and studied as a salt. The first and only successful synthesis, isolation, and characterization was reported by Tani and Stoltz in 2006, who stabilized the highly reactive species as its tetrafluoroborate salt (1•HBF₄).[1][5]

This guide provides a detailed protocol and scientific rationale for the multi-step synthesis of 2-quinuclidonium tetrafluoroborate, based on the seminal work of Tani and Stoltz.[3] The synthetic route is non-trivial and culminates in a carefully controlled intramolecular Schmidt-Aubé reaction.[4][6] This document is intended for researchers in organic synthesis and drug development who require a comprehensive understanding of the preparation of this unique chemical entity.

Overall Synthetic Workflow

The synthesis is a six-step process beginning with commercially available norcamphor. The workflow is designed to construct a key ketoazide precursor, which then undergoes the critical ring-expansion and trapping step to yield the final product.

G cluster_start Starting Material cluster_intermediate Intermediate Synthesis cluster_final Final Product Formation Norcamphor Norcamphor Lactone Bicyclic Lactone Norcamphor->Lactone Baeyer-Villiger Oxidation Diol cis-Diol Lactone->Diol LiAlH₄ Reduction Tosylate Azidoalcohol Precursor (Tosylate) Diol->Tosylate Selective Tosylation Azidoalcohol Azidoalcohol Tosylate->Azidoalcohol NaN₃ Substitution Ketoazide Ketoazide (7) Azidoalcohol->Ketoazide Dess-Martin Oxidation Product 2-Quinuclidonium Tetrafluoroborate (1•HBF₄) Ketoazide->Product Intramolecular Schmidt-Aubé Reaction & HBF₄ Trap

Caption: Overall workflow for the synthesis of 2-quinuclidonium tetrafluoroborate.

Critical Safety Considerations

This synthesis involves several highly hazardous reagents that demand strict safety protocols. All operations must be conducted inside a certified chemical fume hood by personnel trained in handling reactive and toxic substances.

ReagentHazard ClassKey Precautions
Tetrafluoroboric Acid (HBF₄) Corrosive, ToxicCauses severe skin burns and eye damage.[7][8][9] Do not inhale vapors.[10] Wear acid-resistant gloves, chemical splash goggles, and a face shield.[11] Ensure an eyewash station and safety shower are immediately accessible.[7]
Sodium Azide (NaN₃) Highly ToxicFatal if swallowed or in contact with skin. Can form highly explosive heavy metal azides. Do not allow contact with acids (releases toxic hydrazoic acid gas) or metal spatulas/pipes.
Dess-Martin Periodinane (DMP) Oxidizer, Potential ExplosiveCan be shock-sensitive and may decompose explosively above 200 °C. Handle with care, avoiding friction or grinding.
Lithium Aluminum Hydride (LiAlH₄) Water-Reactive, FlammableReacts violently with water to produce flammable hydrogen gas. Must be handled under an inert atmosphere (e.g., nitrogen or argon). Use appropriate fire-extinguishing media (e.g., Class D powder; do not use water or CO₂).
Trifluoroacetic Acid (TFA) CorrosiveCauses severe skin burns and eye damage. Highly volatile and corrosive vapors. Handle only in a well-ventilated fume hood.

Personal Protective Equipment (PPE): At a minimum, a lab coat, nitrile or neoprene gloves, and chemical splash goggles are required for all steps. For handling concentrated acids and LiAlH₄, the use of a face shield and heavy-duty gloves is strongly recommended.

Detailed Synthesis Protocol

The following protocol is adapted from the supporting information provided by Tani and Stoltz for their 2006 publication in Nature.[12]

Step 1: Baeyer-Villiger Oxidation of Norcamphor

This step converts the ketone of norcamphor into a bicyclic lactone using a peroxyacid.

ReagentMolar Mass ( g/mol )AmountMoles (mmol)Equivalents
Norcamphor110.1510.0 g90.781.0
m-CPBA (≤77%)172.57~25.5 g~118.0~1.3
Dichloromethane (DCM)-200 mL--
Sodium Bicarbonate (Sat. aq.)-As needed--

Procedure:

  • Dissolve norcamphor in DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Add meta-chloroperbenzoic acid (m-CPBA) portion-wise over 30 minutes, ensuring the internal temperature does not rise significantly.

  • Allow the reaction to warm to ambient temperature and stir for 24-48 hours, monitoring by TLC until the starting material is consumed.

  • Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • The crude product can be purified by flash column chromatography on silica gel to yield the bicyclic lactone.[12]

Rationale: The Baeyer-Villiger oxidation is a classic method for converting ketones to esters (or lactones in this cyclic case). m-CPBA is a common, relatively safe peroxyacid for this transformation. The reaction is quenched with a base to neutralize the acidic m-CPBA and its byproduct, meta-chlorobenzoic acid.

Step 2-5: Synthesis of the Ketoazide Precursor

This sequence transforms the lactone into the key ketoazide (7) through a series of standard functional group interconversions.

  • Reduction to Diol: The lactone is reduced using a strong reducing agent like LiAlH₄ in an anhydrous ether solvent (e.g., THF or Et₂O) under an inert atmosphere. This opens the lactone to form the cis-diol.[6]

  • Selective Tosylation: The primary alcohol of the diol is more reactive than the secondary alcohol and can be selectively protected as a tosylate using p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine.

  • Azide Substitution: The tosylate is an excellent leaving group and is displaced by sodium azide (NaN₃) in a polar aprotic solvent like DMF to furnish the azidoalcohol (13).[12]

  • Oxidation to Ketoazide: The remaining secondary alcohol is oxidized to a ketone using Dess-Martin periodinane (DMP) in DCM. DMP is a mild oxidant suitable for this transformation without affecting the azide group.[12] This step yields the crucial ketoazide (7).

Step 6: Intramolecular Schmidt-Aubé Reaction and Salt Formation

This is the climactic step where the strained bicyclic amide is formed and immediately trapped as its stable salt.

G cluster_reaction Final Reaction Sequence Ketoazide Ketoazide (7) Acid Trifluoroacetic Acid (TFA) 60 °C Ketoazide->Acid Add to Acid Quinuclidone Unstable 2-Quinuclidone (Intermediate) Acid->Quinuclidone Ring Expansion (N₂ evolution) Trap HBF₄•OEt₂ -78 °C to 0 °C Quinuclidone->Trap Addition of Trapping Agent Product 2-Quinuclidonium Tetrafluoroborate (1•HBF₄) Trap->Product Protonation & Crystallization

Caption: Logic of the final Schmidt-Aubé reaction and trapping sequence.

ReagentMolar Mass ( g/mol )AmountMoles (mmol)Equivalents
Ketoazide (7)153.18235 mg1.541.0
Trifluoroacetic Acid (TFA)114.023.0 mL-Solvent
HBF₄•OEt₂ (54% in ether)87.81 (HBF₄)~0.5 mL~3.08~2.0
Diethyl Ether (Anhydrous)-As needed--

Procedure:

  • Place ketoazide (7) in a flame-dried, two-neck round-bottom flask under a dry nitrogen atmosphere.

  • Add anhydrous trifluoroacetic acid (TFA) via syringe.

  • Heat the solution to 60 °C. Vigorous gas (N₂) evolution should be observed. Stir for 3 hours.[12]

  • After 3 hours, cool the reaction mixture to ambient temperature. The TFA now contains the protonated, unstable 2-quinuclidone.

  • In a separate flame-dried flask, prepare a solution of tetrafluoroboric acid diethyl etherate (HBF₄•OEt₂) in anhydrous diethyl ether. Cool this solution to -78 °C (dry ice/acetone bath).

  • Slowly add the crude TFA reaction mixture dropwise to the cold HBF₄ solution via cannula.

  • After the addition is complete, allow the mixture to warm slowly to 0 °C.

  • A crystalline precipitate should form. Collect the solid by rapid filtration under an inert atmosphere.

  • Wash the solid with cold, anhydrous diethyl ether to remove any residual acid.

  • Dry the solid product under high vacuum. The resulting white crystalline solid is 2-quinuclidonium tetrafluoroborate.

Rationale: The Schmidt-Aubé reaction is a Lewis or Brønsted acid-catalyzed rearrangement of an azide to form an amine or amide. Here, TFA catalyzes the intramolecular rearrangement of the ketoazide, leading to a ring expansion and formation of the highly strained 2-quinuclidone with the loss of N₂ gas.[6] Because the free 2-quinuclidone is incredibly unstable, the entire crude reaction mixture is added to a cold solution of HBF₄.[4] The strong acid protonates the basic nitrogen of the twisted amide, forming the stable tetrafluoroborate salt which precipitates from the ether solution.

Product Characterization

The final product, 2-quinuclidonium tetrafluoroborate, is a white crystalline solid. Its identity and unique structure were confirmed by Tani and Stoltz using a combination of techniques:

  • NMR Spectroscopy (¹H and ¹³C): Provides information about the proton and carbon framework of the bicyclic system.

  • Infrared (IR) Spectroscopy: Crucial for identifying the carbonyl stretch (C=O). In this twisted amide, the frequency is shifted significantly compared to a planar amide, indicating a lack of resonance.

  • High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition of the cation.

  • X-ray Crystallography: This was the definitive analytical method. It provided unambiguous proof of the molecular structure, showing a C-N bond torsion angle of 90.8° and a high degree of pyramidalization at the nitrogen atom (58.9°), confirming the severe twist of the amide bond.[2][4]

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441(7094), 731–734. Available at: [Link]

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. IDEAS/RePEc. Available at: [Link]

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate. ResearchGate. Available at: [Link]

  • Tani, K., & Stoltz, B. M. (2006). Figure 2: Strategies for the synthesis of 2-quinuclidone. ResearchGate. Available at: [Link]

  • Docherty, P. H. (2006). Total Synthesis of 2-Quinuclidonium Tetrafluoroborate by Stoltz. Organic Chemistry Portal. Available at: [Link]

  • Wikipedia. (n.d.). Quinuclidone. In Wikipedia. Retrieved from [Link]

  • Lab Alley. (n.d.). SAFETY DATA SHEET: Fluoroboric Acid 48-50%. Available at: [Link]

  • Tani, K., & Stoltz, B. M. (n.d.). Supporting Information “The Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate”. California Institute of Technology. Available at: [Link]

  • Integra Chemical Company. (2015). SAFETY DATA SHEET: fluoboric acid, 48%. Available at: [Link]

Sources

Method

Introduction: The Structural Significance and Purification Challenges of Quinuclidinone Scaffolds

An Application Guide for the Methodical Purification of 1-Azabicyclo[2.2.2]octan-2-one Derivatives 1-Azabicyclo[2.2.2]octan-2-one, a derivative of quinuclidine, represents a class of bridged bicyclic lactams that are piv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the Methodical Purification of 1-Azabicyclo[2.2.2]octan-2-one Derivatives

1-Azabicyclo[2.2.2]octan-2-one, a derivative of quinuclidine, represents a class of bridged bicyclic lactams that are pivotal building blocks in medicinal chemistry and drug development.[1][2] Their rigid, sterically defined framework is incorporated into a wide array of pharmacologically active agents, including antagonists for muscarinic acetylcholine receptors and other central nervous system targets.[1][3] The biological efficacy of these molecules is profoundly dependent on their stereochemistry and absolute purity.[4]

However, the synthesis of these complex scaffolds often yields a mixture of the desired product, unreacted starting materials, diastereomers, and various side-products. The inherent basicity of the bridgehead nitrogen atom and the polarity imparted by the lactam carbonyl group present unique challenges for purification. This guide provides a detailed examination of the principles and protocols for purifying 1-Azabicyclo[2.2.2]octan-2-one derivatives, ensuring the high degree of purity required for subsequent research and development applications.

Part 1: Foundational Purification Strategy - Crystallization

Crystallization is frequently the most efficient method for purifying moderate to large quantities of solid compounds, offering the potential to yield highly pure material in a single step. The principle relies on the differential solubility of the target compound and its impurities in a selected solvent or solvent mixture at varying temperatures. For 1-Azabicyclo[2.2.2]octan-2-one derivatives, which are often crystalline solids, this method is a primary choice post-synthesis.[1][5]

Causality of Solvent Selection

The choice of solvent is the most critical parameter for successful crystallization. An ideal solvent should:

  • Dissolve the compound sparingly or not at all at room temperature but completely at its boiling point.

  • Dissolve impurities readily at all temperatures or not at all.

  • Be chemically inert with respect to the compound.

  • Be sufficiently volatile for easy removal from the purified crystals.

Given the polar nature of the lactam and the basic nitrogen, polar solvents are often a good starting point. However, a single solvent may not always provide the necessary solubility differential. In such cases, a binary solvent system is employed.

Table 1: Common Solvents for Crystallization of Quinuclidinone Derivatives

Solvent SystemComponent A (Solubilizing)Component B (Anti-solvent)Typical Application Notes
Isopropyl Alcohol / WaterIsopropyl AlcoholWaterUseful for hydrochloride salts. The compound is dissolved in a minimum of hot water, and boiling isopropyl alcohol is added until turbidity appears, promoting crystallization upon cooling.[6]
Acetone / HexaneAcetoneHexaneThe crude product is dissolved in a minimal amount of acetone, and hexane is added dropwise until the solution becomes cloudy. Cooling induces crystallization. Suitable for moderately polar free-base derivatives.[1]
Ethanol / WaterEthanolWaterA versatile system where the compound is dissolved in hot ethanol, and water is added until persistent cloudiness is observed. Reheating to clarify and subsequent slow cooling yields crystals.[7]
Acetone / Isopropyl EtherAcetoneIsopropyl EtherUsed for purifying salt forms, such as citrates. The product is dissolved in acetone, and the addition of isopropyl ether reduces solubility to initiate crystallization.[8]
Protocol 1: Recrystallization from a Binary Solvent System (e.g., Acetone/Hexane)
  • Dissolution: Place the crude 1-Azabicyclo[2.2.2]octan-2-one derivative into an Erlenmeyer flask. Add the minimum volume of hot acetone required to fully dissolve the solid. This ensures the solution is saturated.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step is crucial to prevent the impurities from being incorporated into the crystal lattice.

  • Inducing Crystallization: To the hot, clear solution, add hexane dropwise with swirling until a faint, persistent cloudiness appears. Add a drop or two of hot acetone to redissolve the precipitate and obtain a clear, saturated solution.

  • Crystal Growth: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is paramount for the formation of large, pure crystals. Subsequently, place the flask in an ice bath to maximize the yield of the precipitate.

  • Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold hexane to remove any residual soluble impurities. Dry the crystals under vacuum.

  • Purity Assessment: Determine the melting point of the dried crystals. A sharp melting point close to the literature value indicates high purity. Further confirmation can be obtained via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Part 2: Chromatographic Purification Techniques

When crystallization is ineffective or when dealing with complex mixtures or non-crystalline (oily) products, column chromatography is the method of choice.[9] This technique separates compounds based on their differential partitioning between a stationary phase and a mobile phase.

Workflow for Chromatographic Purification

G cluster_prep Preparation cluster_main Column Chromatography cluster_analysis Analysis & Finalization crude Crude Product tlc TLC Analysis (Solvent System Selection) crude->tlc pack Pack Column with Silica Gel Slurry tlc->pack load Load Sample pack->load elute Elute with Mobile Phase load->elute collect Collect Fractions elute->collect analyze_frac Analyze Fractions by TLC collect->analyze_frac pool Pool Pure Fractions analyze_frac->pool evap Evaporate Solvent pool->evap pure_prod Pure Product evap->pure_prod

Caption: General workflow for purification by column chromatography.

Normal-Phase Column Chromatography

This is the most common mode for purifying these derivatives.

  • Stationary Phase: Silica gel is the standard choice due to its polarity, which allows it to strongly adsorb polar molecules like lactams.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or acetone) is typically used. The optimal ratio is determined by preliminary TLC analysis, aiming for a retention factor (Rƒ) of ~0.3 for the target compound.

Protocol 2: Flash Column Chromatography
  • Solvent System Selection: Using TLC, identify a solvent system that provides good separation between your target compound and impurities, with an Rƒ value for the target compound between 0.25 and 0.4.

  • Column Packing: Prepare a slurry of silica gel in the non-polar component of your mobile phase. Pour the slurry into a glass column and allow it to pack under gravity or with light pressure. The packed bed should be uniform and free of air bubbles.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column bed. This "dry loading" technique generally results in better separation.

  • Elution: Add the mobile phase to the top of the column and apply pressure (using a pump or inert gas) to achieve a steady flow.

  • Fraction Collection: Collect the eluent in a series of test tubes or flasks.

  • Purity Assessment: Monitor the composition of the collected fractions using TLC.

  • Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified 1-Azabicyclo[2.2.2]octan-2-one derivative.[10]

Part 3: Chiral Purification - Resolving Enantiomers

Many bioactive quinuclidinone derivatives are chiral, and their enantiomers can exhibit significantly different pharmacological activities.[4] Therefore, separating enantiomers is a critical step in drug development. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the predominant analytical and preparative method for this purpose.[11][12][13]

Logic of Chiral Separation Method Selection

G start Racemic Mixture of 1-Azabicyclo[2.2.2]octan-2-one Derivative decision Is a suitable Chiral Stationary Phase (CSP) available? start->decision direct Direct Enantiomeric Separation decision->direct Yes indirect Indirect Separation (Diastereomer Formation) decision->indirect No hplc HPLC with Chiral Column (e.g., Cyclodextrin-based) direct->hplc enantiomer_R Pure (R)-Enantiomer enantiomer_S Pure (S)-Enantiomer derivatize Derivatize with Chiral Reagent (e.g., GITC) indirect->derivatize separate Separate Diastereomers via Standard Chromatography (HPLC/Column) derivatize->separate cleave Cleave Chiral Auxiliary separate->cleave

Caption: Decision tree for selecting a chiral separation strategy.

Direct Separation using Chiral HPLC

This method relies on the transient formation of diastereomeric complexes between the enantiomers and the chiral stationary phase, leading to different retention times. Cyclodextrin-based and polysaccharide-based CSPs are widely used for separating bicyclic lactams and related structures.[12][13][14]

Protocol 3: Analytical Chiral HPLC Method Development
  • Column Selection: Choose a CSP known for resolving similar compounds. A dimethylphenyl carbamate functionalized β-cyclodextrin column is often effective for β-lactams.[12]

  • Mobile Phase Screening: Start with a reversed-phase mobile phase, such as a mixture of water and an organic modifier like methanol or acetonitrile.[12] Screen different ratios (e.g., 70:30, 80:20, 90:10 Water:Acetonitrile) to find optimal separation.

  • Optimization: Adjust the flow rate and column temperature to improve resolution (Rs). Lower temperatures often enhance enantioselectivity.[11]

  • Detection: Use a UV detector at a wavelength where the compound has strong absorbance.

  • Scale-Up: Once an analytical method is established, it can be scaled up to a preparative or semi-preparative column with a larger diameter to isolate larger quantities of each enantiomer.

Table 2: Example Chiral HPLC Conditions

ParameterConditionRationale / Reference
Column Cyclobond I 2000 DMP (dimethylphenyl carbamate β-cyclodextrin)Demonstrated effectiveness for separating various β-lactam compounds.[12]
Mobile Phase Water/Acetonitrile (85:15 v/v)Reversed-phase mode is highly effective for these separations.[12]
Flow Rate 1.0 mL/minStandard analytical flow rate. Can be adjusted to optimize resolution.
Temperature 25°CTemperature can be varied to improve separation; enantioseparations are often enthalpically driven.[11]
Detection UV at 220 nmWavelength suitable for detecting the lactam carbonyl chromophore.[15]

Part 4: Purity and Structural Confirmation

After any purification procedure, the identity and purity of the final compound must be rigorously confirmed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The spectra should be clean, with correct chemical shifts, multiplicities, and integrations corresponding to the target molecule.[1][16][17]

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.

  • Chromatographic Analysis (HPLC/GC): A single, sharp peak in an HPLC or GC chromatogram is a strong indicator of high purity.

  • Elemental Analysis: Determines the percentage composition of C, H, and N, which should match the theoretical values for the proposed molecular formula.[18]

References

  • University of Liverpool. (n.d.). Synthesis of functionalised quinuclidines.
  • Chavakula, R., et al. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3):127.
  • Benchchem. (n.d.). Large-Scale Synthesis of (R)-(-)-3-Quinuclidinol: A Comprehensive Guide for Industrial Applications.
  • Organic Syntheses. (n.d.). 3-quinuclidone hydrochloride.
  • ExSyn. (n.d.). PRODUCT IN FOCUS - 3-Quinuclidinone Hydrochloride.
  • Zhang, L., et al. (n.d.). Enantiomeric resolution and quantitative determination of (R/S) 1-azabicyclo[1][1][1]octan-3-amine by pre-column derivatization high performance liquid chromatography. ResearchGate. Retrieved from

  • Péter, A., et al. (2014). Enantiomeric separation of bicyclo[2.2.2]octane-based 2-amino-3-carboxylic acids on macrocyclic glycopeptide chiral stationary phases. Chirality, 26(4), 200-8. Retrieved from [Link]

  • Bontempi, J. D., et al. (2008). Synthesis of 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. Journal of Organic Chemistry, 73(9), 3497-507. Retrieved from [Link]

  • Tiekink, E. R. T., & G. A. K. S. (2016). Crystal structures of 1,4-diazabicyclo[2.2.2]octan-1-ium 4-nitrobenzoate dihydrate and 1,4-diazabicyclo[2.2.2]octane-1,4-diium bis(4-nitrobenzoate): the influence of solvent upon the stoichiometry of the formed salt. Acta Crystallographica Section E, 72(Pt 11), 1635-1640. Retrieved from [Link]

  • Sahu, S., et al. (2012). Isolation, purification and detection of antimicrobial activity of beta-lactam antibiotics from few fungal strains. International Journal of Pharmaceutical Sciences and Research, 3(1), 180-185. Retrieved from [Link]

  • Hyun, M. H., et al. (2017). Separation of Enantiomers of β‐Lactams by HPLC Using Cyclodextrin‐Based Chiral Stationary Phases. Chirality, 29(3), 124-131. Retrieved from [Link]

  • Google Patents. (n.d.). HRP20010904A2 - Polymorphs of a crystalline azabicyclo[1][1][1]octan-3-amine citrate and their pharmaceutical compositions. Retrieved from

  • Bontempi, J. D., et al. (2008). Synthesis of 2-(Pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(Pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(Pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. The Journal of Organic Chemistry, 73(9), 3497-3507. Retrieved from [Link]

  • Clark, J. R., et al. (2021). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates. Inorganic Chemistry, 60(8), 5693-5704. Retrieved from [Link]

  • Cartwright, S. J., et al. (1986). Purification of beta-lactamases by affinity chromatography on phenylboronic acid-agarose. Biochemical Journal, 237(3), 735-742. Retrieved from [Link]

  • Mezaal, E. N., et al. (2025). Rapid analysis and separation of fifteen beta-lactam drugs using reversed-phase high-performance liquid chromatography. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 25(4), 1-10. Retrieved from [Link]

  • Ahuja, S. (Ed.). (2003). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons.
  • Klapötke, T. M., et al. (2012). 1,4-Diazabicyclo[2.2.2]octane (DABCO) 5-aminotetrazolates. Molecules, 17(2), 1937-1948. Retrieved from [Link]

  • Hepner, J., et al. (n.d.). Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. Restek Corporation. Retrieved from [Link]

  • Closas, M., & Perelló, J. (2025). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. LCGC Europe, 38(12), 564-570. Retrieved from [Link]

  • Nishi, H., et al. (1989). Separation of β-lactam antibiotics by micellar electrokinetic chromatography. Journal of Chromatography A, 465, 331-343. Retrieved from [Link]

  • Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma's Almanac. Retrieved from [Link]

  • Carman, R. M., & Derbyshire, R. P. C. (2003). Azacineole (1,3,3-Trimethyl-2-azabicyclo[2.2.2]octane). Australian Journal of Chemistry, 56(4), 319-322. Retrieved from [Link]

  • ResearchGate. (2019). Crystal structure of 1,2-Diazabicyclo[2.2.2]octane or derivatives?. Retrieved from [Link]

  • Jung, M. E., & Shapiro, J. J. (1980). Synthesis and Structure Determination of 2-Azabicyclo[2.2.1]hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. Journal of the American Chemical Society, 102(26), 7862-7863. Retrieved from [Link]

  • Ranu, B. C., & Banerjee, S. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. Molecular Diversity, 21(4), 865-896. Retrieved from [Link]

  • The LAIR at East Texas A&M. (n.d.). Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. Retrieved from [Link]

  • Seebacher, W., et al. (2005). Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. Archiv der Pharmazie, 338(10), 483-489. Retrieved from [Link]

  • Köksal, E., et al. (n.d.). Isolation, Characterization and Antiproliferative Activity of Secondary Metabolites from Tanacetum alyssifolium (Bornm.) Griers. Retrieved from [Link]

  • ResearchGate. (2026). Synthesis, NMR, IR, Raman spectra and DFT calculations of 1‐octyl‐1,4‐diazabicyclo [2.2.2] octan‐1‐ium bis(trifluoromethylsulfonyl)imide. Retrieved from [Link]

  • Almansa, C., et al. (2009). Discovery of novel 1-azoniabicyclo[2.2.2]octane muscarinic acetylcholine receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 19(10), 2831-2835. Retrieved from [Link]

  • Stănescu, M. D., et al. (n.d.). Table 1 1 H NMR spectra of dibenzobicyclo[2.2.2]octane derivatives. ResearchGate. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: The Use of 1-Azabicyclo[2.2.2]octan-2-one in Medicinal Chemistry

Introduction: Embracing Three-Dimensionality in Drug Design with the 1-Azabicyclo[2.2.2]octan-2-one Scaffold In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer improved pha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Embracing Three-Dimensionality in Drug Design with the 1-Azabicyclo[2.2.2]octan-2-one Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer improved pharmacological and pharmacokinetic properties is perpetual. The 1-azabicyclo[2.2.2]octan-2-one, or 2-quinuclidinone, core represents a compelling structural motif that has garnered significant interest. Its rigid, three-dimensional architecture provides a stark contrast to the flat, aromatic rings prevalent in many drug molecules. This inherent three-dimensionality is not merely a structural curiosity; it is a strategic design element employed to enhance target engagement, improve solubility, and mitigate metabolic liabilities.[1][2]

The quinuclidinone scaffold can be viewed as a bioisosteric replacement for a phenyl ring, offering a saturated, non-planar alternative that can maintain or improve biological activity while favorably modulating physicochemical properties.[1][3] The constrained nature of the bicyclic system reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity. Furthermore, the presence of the lactam functionality and the bridgehead nitrogen introduces unique electronic and steric features that can be exploited for targeted drug design.

This application note provides a comprehensive overview of the utility of the 1-azabicyclo[2.2.2]octan-2-one scaffold in medicinal chemistry. We will delve into its synthesis, explore its application in the development of therapeutics for oncology and neuroscience, and provide detailed protocols for the synthesis of a representative derivative and its biological evaluation.

The Strategic Advantage of the 1-Azabicyclo[2.2.2]octan-2-one Scaffold

The decision to incorporate a 1-azabicyclo[2.2.2]octan-2-one core into a drug candidate is driven by several key considerations:

  • Improved Physicochemical Properties: Replacing a flat aromatic ring with a saturated, three-dimensional scaffold like 2-quinuclidinone can disrupt planarity, leading to increased aqueous solubility and reduced lipophilicity.[2] This can have a profound impact on a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

  • Enhanced Target Binding: The rigid nature of the bicyclic system pre-organizes the molecule into a specific conformation, which can lead to a more favorable interaction with the binding site of a biological target. This can result in increased potency and selectivity.

  • Metabolic Stability: Aromatic rings are often susceptible to metabolic modification by cytochrome P450 enzymes. The saturated nature of the quinuclidinone core can block these metabolic pathways, leading to increased metabolic stability and a longer in vivo half-life.

  • Novel Chemical Space: The unique three-dimensional shape of the 1-azabicyclo[2.2.2]octan-2-one scaffold allows for the exploration of novel chemical space, potentially leading to the discovery of first-in-class therapeutics with novel mechanisms of action.

Synthetic Strategies: Accessing the 1-Azabicyclo[2.2.2]octan-2-one Core

The synthesis of the 1-azabicyclo[2.2.2]octan-2-one core and its derivatives can be challenging, but several effective strategies have been developed. One common approach involves the intramolecular cyclization of a suitably functionalized piperidine precursor.

A versatile method for the synthesis of functionalized 2-quinuclidinone derivatives starts from 3-quinuclidinone hydrochloride. This approach, as detailed in the protocol below, allows for the introduction of various substituents, enabling the exploration of structure-activity relationships (SAR).[4][5]

Protocol 1: Synthesis of (Z)-4-((3-Oxo-1-azabicyclo[2.2.2]oct-2-ylidene)methyl)benzoic Acid Derivatives[4][5]

This protocol describes the synthesis of a key intermediate, (Z)-4-((3-oxo-1-azabicyclo[2.2.2]oct-2-ylidene)methyl)benzoic acid, and its subsequent conversion into ester and amide derivatives.

Step 1: Synthesis of (Z)-4-((3-Oxo-1-azabicyclo[2.2.2]oct-2-ylidene)methyl)benzoic Acid

  • To a solution of 3-quinuclidinone hydrochloride (1.0 eq) and 4-formylbenzoic acid (1.0 eq) in absolute ethanol, add a catalytic amount of sodium hydroxide.

  • Reflux the reaction mixture for 3-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and acidify with glacial acetic acid to precipitate the crude product.

  • Filter the precipitate, wash with water, and dry under vacuum.

  • Recrystallize the crude product from an isopropanol-water mixture to yield the pure (Z)-4-((3-oxo-1-azabicyclo[2.2.2]oct-2-ylidene)methyl)benzoic acid.

Step 2: Synthesis of Ester and Amide Derivatives

  • Suspend the product from Step 1 (1.0 eq) in dichloromethane.

  • Add triethylamine (3.0 eq) and cool the mixture to 0 °C.

  • Carefully add thionyl chloride (1.1 eq) and stir the mixture at 0 °C for 30 minutes, followed by stirring at room temperature for 2 hours.

  • For ester synthesis, add the desired alcohol (1.2 eq) to the reaction mixture and stir at room temperature overnight.

  • For amide synthesis, add the desired amine (1.2 eq) to the reaction mixture and stir at room temperature overnight.

  • Upon completion, wash the reaction mixture with water and a saturated solution of sodium bicarbonate.

  • Dry the organic layer over sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the final ester or amide product.

  • Purify the product by column chromatography on silica gel.

Applications in Medicinal Chemistry

The 1-azabicyclo[2.2.2]octan-2-one scaffold has shown promise in several therapeutic areas, most notably in oncology and neuroscience.

Oncology: Development of Novel Anti-Proliferative Agents

Cancer remains a leading cause of mortality worldwide, and the development of novel anti-cancer agents with improved efficacy and safety profiles is a critical area of research.[5] Derivatives of 1-azabicyclo[2.2.2]octan-2-one have emerged as a promising class of anti-proliferative agents.[4]

The rationale behind using this scaffold in oncology is to leverage its unique three-dimensional structure to achieve selective inhibition of cancer cell growth. The rigid framework allows for the precise positioning of functional groups to interact with specific targets involved in cancer cell proliferation and survival.

Quantitative Data: Anti-Proliferative Activity of 1-Azabicyclo[2.2.2]octan-2-one Derivatives

CompoundModificationA549 IC₅₀ (µM)[4]L132 IC₅₀ (µM)[4]
4c Amide derivative8.5>50
5e Ester derivative11.2>50

IC₅₀ values represent the concentration of the compound required to inhibit cell growth by 50%. A549 is a human lung carcinoma cell line, and L132 is a normal human lung cell line.

Protocol 2: Evaluation of Anti-Proliferative Activity using the MTT Assay[4][6]

This protocol describes a colorimetric assay to assess the cytotoxic effects of 1-azabicyclo[2.2.2]octan-2-one derivatives on cancer cells.

  • Seed A549 human lung carcinoma cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO) and make serial dilutions in the cell culture medium.

  • Treat the cells with different concentrations of the test compounds and incubate for 24-72 hours.

  • After the incubation period, add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

Experimental Workflow for Anti-Proliferative Screening

G cluster_0 Compound Preparation cluster_1 Cell Culture & Treatment cluster_2 MTT Assay & Data Analysis start Synthesized Quinuclidinone Derivatives dissolve Dissolve in DMSO (Stock Solution) start->dissolve dilute Serial Dilutions in Culture Medium dissolve->dilute treat Treat Cells with Compounds dilute->treat seed Seed A549 Cells in 96-well Plate incubate1 Incubate 24h seed->incubate1 incubate1->treat incubate2 Incubate 24-72h treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate 4h add_mtt->incubate3 dissolve_formazan Dissolve Formazan in DMSO incubate3->dissolve_formazan read_absorbance Read Absorbance at 570 nm dissolve_formazan->read_absorbance calculate Calculate % Viability & IC50 read_absorbance->calculate

Caption: Workflow for assessing the anti-proliferative activity of 1-azabicyclo[2.2.2]octan-2-one derivatives.

Neuroscience: Targeting Muscarinic and Nicotinic Acetylcholine Receptors

The quinuclidine scaffold, the parent structure of 2-quinuclidinone, is a well-established pharmacophore for targeting acetylcholine receptors.[6] Derivatives of 1-azabicyclo[2.2.2]octan-2-one have been investigated as both antagonists of muscarinic acetylcholine receptors (mAChRs) and agonists of nicotinic acetylcholine receptors (nAChRs).

Muscarinic Receptor Antagonists

Muscarinic receptors are G-protein coupled receptors (GPCRs) that are involved in a wide range of physiological processes. M3 receptor antagonists are used to treat conditions such as overactive bladder and chronic obstructive pulmonary disease (COPD).[7] The rigid quinuclidinone scaffold can be used to design selective M3 antagonists, with the aim of reducing the side effects associated with non-selective agents.

Signaling Pathway of M3 Muscarinic Acetylcholine Receptor

G ACh Acetylcholine (ACh) or Quinuclidinone Agonist M3R M3 Muscarinic Receptor ACh->M3R Gq11 Gq/11 Protein M3R->Gq11 activates PLC Phospholipase C (PLC) Gq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum (ER) IP3->ER binds to receptor on PKC Protein Kinase C (PKC) DAG->PKC activates Ca2 Ca²⁺ Release ER->Ca2 Response Cellular Response (e.g., Smooth Muscle Contraction) Ca2->Response PKC->Response

Caption: Simplified signaling pathway of the Gq/11-coupled M3 muscarinic acetylcholine receptor.

Protocol 3: Muscarinic M3 Receptor Functional Assay (Calcium Flux) [8][9][10]

This protocol describes a method to measure the ability of 1-azabicyclo[2.2.2]octan-2-one derivatives to antagonize the M3 receptor.

  • Seed Chinese Hamster Ovary (CHO) cells stably expressing the human M3 receptor in a 96-well black, clear-bottom plate and incubate overnight.

  • Prepare a calcium-sensitive dye solution (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the cell culture medium and load the cells with the dye solution. Incubate for 1 hour at 37°C.

  • Prepare serial dilutions of the test compounds (antagonists) and a fixed concentration of a known M3 agonist (e.g., carbachol).

  • Add the test compounds to the cells and incubate for a pre-determined time.

  • Add the M3 agonist to the wells and immediately measure the change in fluorescence intensity using a fluorescence microplate reader (e.g., FlexStation 3).

  • The fluorescence signal is proportional to the intracellular calcium concentration. A decrease in the agonist-induced signal in the presence of the test compound indicates antagonistic activity.

  • Calculate the IC₅₀ value for each antagonist from the concentration-response curves.

Nicotinic Acetylcholine Receptor Agonists

The α7 nicotinic acetylcholine receptor is a ligand-gated ion channel that is a promising target for the treatment of cognitive deficits associated with schizophrenia and Alzheimer's disease. The quinuclidine scaffold has been incorporated into potent and selective α7 nAChR agonists.

Conclusion and Future Perspectives

The 1-azabicyclo[2.2.2]octan-2-one scaffold is a valuable tool in the medicinal chemist's armamentarium. Its unique three-dimensional structure offers a compelling alternative to traditional flat aromatic rings, providing a means to improve the physicochemical and pharmacological properties of drug candidates. The successful application of this scaffold in the development of anti-proliferative agents and modulators of acetylcholine receptors highlights its versatility and potential.

Future research in this area will likely focus on the development of more efficient and stereoselective synthetic routes to access a wider range of functionalized 2-quinuclidinone derivatives. Furthermore, the application of this scaffold to other therapeutic targets is an exciting avenue for exploration. As our understanding of the principles of three-dimensional drug design continues to evolve, the 1-azabicyclo[2.2.2]octan-2-one core is poised to play an increasingly important role in the discovery of the next generation of innovative medicines.

References

  • Synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents. (2015). ResearchGate. [Link]

  • 3-(2-Benzofuranyl)quinuclidin-2-ene Derivatives: Novel Muscarinic Antagonists. ACS Publications. [Link]

  • Synthesis and Antimuscarinic Properties of Quinuclidin-3-yl 1,2,3,4-Tetrahydroisoquinoline-2-carboxylate Derivatives as Novel Muscarinic Receptor Antagonists 1. (2005). ResearchGate. [Link]

  • Synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents. RSC Advances. [Link]

  • Synthesis and Antimuscarinic Properties of Quinuclidin-3-yl 1,2,3,4-Tetrahydroisoquinoline-2-carboxylate Derivatives as Novel Muscarinic Receptor Antagonists. (2005). Journal of Medicinal Chemistry. [Link]

  • High Efficient Synthesis of 1-Azabicyclo[2.2.2]octane. Chinese Journal of Applied Chemistry. [Link]

  • Optimization of a muscarinic M3-receptor assay using frozen CHO cells on the FlexStation 3 reader. Molecular Devices. [Link]

  • Mechanisms of M3 Muscarinic Receptor Regulation by Wash-Resistant Xanomeline Binding. Karger Publishers. [Link]

  • a) Our plan for preparing the 1‐azabicyclo[2.2.2]octane core by... ResearchGate. [Link]

  • Anti-proliferative effect of the tested compounds on the viability of... ResearchGate. [Link]

  • Design and pharmacology of quinuclidine derivatives as M2-selective muscarinic receptor ligands. (2001). PubMed. [Link]

  • A Drug-Drug Interaction Study of Orforglipron (LY3502970) With Quinidine in Healthy Participants. ClinicalTrials.gov. [Link]

  • 1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. (2008). ACS Publications. [Link]

  • 1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. (2008). PubMed. [Link]

  • A Modified Meisenheimer Synthesis of Quinuclidine. The University of Liverpool. [Link]

  • Quinuclidine chemistry. 2. Synthesis and antiinflammatory properties of 2-substituted benzhydryl-3-quinuclidinols. ACS Publications. [Link]

  • Antiproliferative activity against human A549 cells after 72 hrs by MTT assay (CHEMBL3829373). EMBL-EBI. [Link]

  • Quinuclidin-2-ene - based muscarinic antagonists. Sci-Hub. [Link]

  • Therapeutic Targeting of α7 Nicotinic Acetylcholine Receptors. PMC - NIH. [Link]

  • An overview of quinoline as a privileged scaffold in cancer drug discovery. (2017). PubMed. [Link]

  • Analyses of Antiproliferative Property of Cleistanthin-A Against A549 Cell Line. (2017). Research Journal of Pharmacy and Technology. [Link]

  • In vitro antiproliferative activity on A549 and HT-29 cell lines and fatty acid profiling of Agaricus bresadolanus and A. hortensis. PMC. [Link]

  • Suitability of Nicotinic Acetylcholine Receptor α7 and Muscarinic Acetylcholine Receptor 3 Antibodies for Immune Detection: Evaluation in Murine Skin. PMC. [Link]

  • Acetylcholine Receptor (AChR)-binding Antibodies. Labcorp. [Link]

  • Development of a Nicotinic Acetylcholine Receptor nAChR α7 Binding Activity Prediction Model. (2020). ACS Publications. [Link]

  • 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. ResearchGate. [Link]

  • 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. (2023). PMC. [Link]

  • 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. OUCI. [Link]

  • Formation of the Nicotinic Acetylcholine Receptor Binding Sites. (1998). Journal of Neuroscience. [Link]

  • The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. (2022). MDPI. [Link]

  • Pharmaceuticals that contain polycyclic hydrocarbon scaffolds. (2015). The University of Queensland. [Link]

Sources

Method

1-Azabicyclo[2.2.2]octan-2-one: A Rigid Scaffold for Constrained Peptide Mimicry

Application Note & Protocols Introduction: The Quest for Conformational Constraint in Peptide Drug Design In the realm of drug discovery, peptides represent a promising class of therapeutics due to their high specificity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocols

Introduction: The Quest for Conformational Constraint in Peptide Drug Design

In the realm of drug discovery, peptides represent a promising class of therapeutics due to their high specificity and potency. However, their inherent flexibility often leads to poor metabolic stability and reduced receptor affinity. To overcome these limitations, medicinal chemists employ strategies to constrain peptide conformations, thereby locking them into their bioactive shape. One such strategy is the use of rigid scaffolds that mimic secondary structures like β-turns. The 1-azabicyclo[2.2.2]octan-2-one, a derivative of quinuclidine, has emerged as a valuable building block for creating such constrained peptide mimics. Its rigid, bicyclic structure effectively orients appended amino acid side chains in a manner that reproduces the geometry of a natural peptide turn, a critical motif for many protein-protein interactions.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1-azabicyclo[2.2.2]octan-2-one as a constrained peptide mimic. It details the synthesis of the scaffold, its incorporation into peptide sequences, and its applications in modulating biological targets, supported by detailed protocols and experimental insights.

The 1-Azabicyclo[2.2.2]octan-2-one Scaffold: A Structural Perspective

The 1-azabicyclo[2.2.2]octane core is a highly rigid structure that has been explored as a bioisostere for aromatic rings in drug design to improve properties like aqueous solubility.[3][4] The introduction of a carbonyl group at the 2-position creates the 1-azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone) scaffold. This modification provides a strategic point for chemical derivatization, allowing for the attachment of various functionalities to mimic the side chains of amino acids in a peptide turn.

The rigidity of the bicyclic system preorganizes the appended groups, reducing the entropic penalty upon binding to a biological target. This conformational constraint is a key principle in the design of potent and selective therapeutic agents.

Synthesis of the 1-Azabicyclo[2.2.2]octan-2-one Core

The synthesis of the 1-azabicyclo[2.2.2]octane core can be achieved through various synthetic routes. One common approach involves an intramolecular cyclization reaction.[5] The following protocol outlines a general, multi-step synthesis that can be adapted based on available starting materials and desired substitutions.

Protocol 1: General Synthesis of a Substituted 1-Azabicyclo[2.2.2]octane Precursor

This protocol describes a common method for creating the bicyclic amine, which can then be oxidized to the desired lactam.

Materials:

  • Appropriately substituted pyridine derivative

  • Alkylating agent (e.g., a bromoalkyltetrahydropyran)

  • N-(diphenylmethylene) protected amine

  • Reducing agent (e.g., Lithium borohydride)

  • Triethylamine

  • Solvents: Acetonitrile, Methanol, Toluene

  • Reagents for purification (e.g., silica gel for chromatography)

Step-by-Step Methodology:

  • Alkylation: React an N-(diphenylmethylene)-protected pyridine-containing amine with a suitable bromoalkyltetrahydropyran in the presence of a base like triethylamine in an inert solvent such as acetonitrile. This step introduces the carbon framework necessary for the second ring.[6][7]

  • Deprotection and Cyclization: The resulting intermediate is then treated with a reducing agent to cleave the diphenylmethylene protecting group and facilitate a ring-opening/aminocyclization sequence to form the bicyclic system.[6][7]

  • Purification: The crude product is purified using column chromatography on silica gel to yield the desired 1-azabicyclo[2.2.2]octane derivative.

Visualizing the Synthetic Workflow

G cluster_synthesis Synthesis of 1-Azabicyclo[2.2.2]octane Core start Substituted Pyridine & Bromoalkyltetrahydropyran step1 Alkylation of Protected Amine start->step1 step2 Intermediate Product step1->step2 step3 Deprotection & Cyclization step2->step3 step4 Crude Bicyclic Product step3->step4 step5 Purification (Chromatography) step4->step5 end_product Purified 1-Azabicyclo[2.2.2]octane Derivative step5->end_product

Caption: Synthetic workflow for the 1-azabicyclo[2.2.2]octane core.

Incorporation into Peptide Chains: The "Click" Chemistry Approach

Once the 1-azabicyclo[2.2.2]octan-2-one scaffold is synthesized and functionalized with appropriate handles (e.g., an azide or alkyne group), it can be incorporated into a peptide sequence. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click" chemistry, is a highly efficient and selective method for this purpose.[8] This reaction can be performed on unprotected peptides, a significant advantage over many traditional coupling methods.[8]

Protocol 2: Peptide Conjugation using CuAAC

Materials:

  • Azide- or alkyne-functionalized 1-azabicyclo[2.2.2]octan-2-one

  • Peptide with a complementary terminal alkyne or azide

  • Copper(II) sulfate (CuSO₄)

  • Sodium ascorbate (NaAsc)

  • Solvent: Dimethylformamide (DMF)

  • Microwave synthesizer (optional, for reaction enhancement)

Step-by-Step Methodology:

  • Dissolution: Dissolve the functionalized scaffold and the peptide in DMF.

  • Catalyst Preparation: Prepare a fresh solution of CuSO₄ and sodium ascorbate in DMF.

  • Reaction: Add the catalyst solution to the peptide/scaffold mixture. The reaction can be performed at room temperature or accelerated using microwave irradiation (e.g., 100 °C for 15 minutes).[8]

  • Purification: The resulting peptide conjugate can be purified using standard techniques such as reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizing the Peptide Conjugation Workflow

G cluster_conjugation Peptide Conjugation via CuAAC scaffold Functionalized Scaffold (Azide or Alkyne) step1 Mix Scaffold & Peptide scaffold->step1 peptide Peptide (Alkyne or Azide) peptide->step1 reagents CuSO₄, NaAsc, DMF step2 Add Catalyst reagents->step2 step1->step2 step3 Reaction (RT or Microwave) step2->step3 step4 Purification (RP-HPLC) step3->step4 product Peptide-Scaffold Conjugate step4->product

Caption: Workflow for conjugating the scaffold to a peptide.

Applications in Drug Discovery: Targeting Protein-Protein Interactions

The rigid nature of the 1-azabicyclo[2.2.2]octan-2-one scaffold makes it an excellent tool for designing inhibitors of protein-protein interactions (PPIs), which are often mediated by turn structures. Derivatives of the closely related 3-quinuclidinone have shown a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[9]

Case Study: Targeting Nicotinic Acetylcholine Receptors (nAChRs)

Derivatives of 2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octane have been synthesized and evaluated as ligands for nicotinic acetylcholine receptors (nAChRs).[7] These compounds have demonstrated high affinity for the α4β2 nAChR subtype, which is implicated in various neurological disorders.[7]

Compound SeriesTargetAffinity (Ki)Selectivity
2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octanesα4β2 nAChR≤ 0.5-15 nMHigh over α3β4 subtype
2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonanesα4β2 nAChR & α7 nAChRHigh affinity for bothHigh over muscle subtype

Data synthesized from literature reports.[7]

Visualizing a Potential Mechanism of Action

While the exact signaling pathways will be target-specific, a constrained peptide mimic based on the 1-azabicyclo[2.2.2]octan-2-one scaffold could, for example, act as a competitive antagonist at a G-protein coupled receptor (GPCR).

G cluster_pathway Hypothetical Antagonist Action at a GPCR ligand Endogenous Ligand receptor GPCR ligand->receptor Activates mimic 1-Azabicyclo[2.2.2]octan-2-one Mimic mimic->receptor Binds & Blocks g_protein G-Protein receptor->g_protein Activates no_response Blocked Response receptor->no_response effector Effector Enzyme g_protein->effector response Cellular Response effector->response

Caption: Antagonistic action of a mimic at a GPCR.

Conclusion and Future Perspectives

The 1-azabicyclo[2.2.2]octan-2-one scaffold represents a powerful tool in the arsenal of medicinal chemists for the design of constrained peptide mimics. Its rigid, three-dimensional structure provides a robust platform for orienting pharmacophoric groups to effectively target challenging biological systems like protein-protein interfaces. The synthetic accessibility and compatibility with modern bioconjugation techniques like "click" chemistry further enhance its utility. As our understanding of the structural basis of disease progresses, such sophisticated chemical tools will be increasingly vital in the development of next-generation therapeutics.

References

  • Chen, N., Yang, C., Liu, X., & Ren, Z. (2008). Improvement of the Synthesis of 3-Quinuclidinone Hydrochloride.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 8). Unlocking Pharmaceutical Potential: The Role of 3-Quinuclidinone Hydrochloride in Drug Discovery. Retrieved from [Link]

  • Qi, X., et al. (2020). Oxidative Coupling Approach to Sarpagine Alkaloids: Total Synthesis of (−)‐Trinervine, Vellosimine, (+)‐Normacusine B, and (−)‐Alstomutinine C. Angewandte Chemie International Edition, 59(39), 17066-17071. Retrieved from [Link]

  • Dull, G. M., et al. (2008). Synthesis of 2-(Pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(Pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(Pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor-Ligands. The Journal of Organic Chemistry, 73(9), 3497-3507. Retrieved from [Link]

  • Richardson, P. (2025). Modular Access to Azabicyclo[2.2.2]octanes and Related Azabicycles. Synfacts, 2025(11), 1234. Retrieved from [Link]

  • Papke, R. L., et al. (2000). (−)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one], a Conformationally Restricted Analogue of Acetylcholine, Is a Highly Selective Full Agonist at the α7 Nicotinic Acetylcholine Receptor. Journal of Medicinal Chemistry, 43(23), 4385-4395. Retrieved from [Link]

  • Dull, G. M., et al. (2008). Synthesis of 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. The Journal of Organic Chemistry, 73(9), 3497-3507. Retrieved from [Link]

  • Bykov, V., et al. (2020). Quinuclidine-3-one derivatives and their use in cancer treatment. Google Patents.
  • National Center for Biotechnology Information. (n.d.). 1-Azabicyclo(2.2.2)oct-2-ene. PubChem. Retrieved from [Link]

  • Sriram, D., et al. (2015). Synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents. Bioorganic & Medicinal Chemistry Letters, 25(22), 5123-5127. Retrieved from [Link]

  • Proulx, C., & Lubell, W. D. (2011). Mimics of Peptide Turn Backbone and Side-Chain Geometry by a General Approach for Modifying Azabicyclo[5.3.0]alkanone Amino Acids. The Journal of Organic Chemistry, 76(13), 5275-5285. Retrieved from [Link]

  • Humphrey, G. R., et al. (2021). Development of a Stereoselective Synthesis of (1R,4R)- and (1S,4S)-2-Oxa-5-azabicyclo[2.2.2]octane. Organic Process Research & Development, 25(7), 1664-1673. Retrieved from [Link]

  • Bykov, V., et al. (2020). Quinuclidine-3-one derivatives and their use in cancer treatment. Google Patents.
  • National Center for Biotechnology Information. (n.d.). 1-Azoniabicyclo[2.2.2]octane. PubChem. Retrieved from [Link]

  • Schweinitzer, T., et al. (2013). Structural characterization of a β-turn mimic within a protein–protein interface. Protein Science, 22(11), 1545-1553. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 1-Azabicyclo[2.2.2]octane, 2-methyl-. NIST WebBook. Retrieved from [Link]

  • Zhou, H.-B., et al. (2006). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. Journal of Medicinal Chemistry, 49(24), 6934-6944. Retrieved from [Link]

  • Amblard, M., et al. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. Accounts of Chemical Research, 54(3), 715-727. Retrieved from [Link]

  • Lau, Y. H., & Spring, D. R. (2013). Peptide Conjugation via CuAAC 'Click' Chemistry. Molecules, 18(10), 13091-13107. Retrieved from [Link]

  • Guthrie, Q. (n.d.). Automation of Peptide Modifications : A Click-Chemistry Case Study. Iris Biotech GmbH. Retrieved from [Link]

Sources

Application

Application Note: Synthesis, Isolation, and Derivatization of the 1-Azabicyclo[2.2.2]octan-2-one Core

Executive Summary & Mechanistic Rationale The 1-azabicyclo[2.2.2]octan-2-one core, commonly known as 2-quinuclidone, represents the quintessential "twisted amide." In typical acyclic amides, the nitrogen lone pair deloca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The 1-azabicyclo[2.2.2]octan-2-one core, commonly known as 2-quinuclidone, represents the quintessential "twisted amide." In typical acyclic amides, the nitrogen lone pair delocalizes into the carbonyl π -system, enforcing a planar geometry and conferring exceptional chemical stability. However, the rigid bicyclic framework of 2-quinuclidone forces the amide bond into an orthogonal geometry, violating Bredt's rule (1[1]).

Because of this extreme steric strain, the nitrogen lone pair and the carbonyl group are misaligned, completely abolishing resonance stabilization. Consequently, the nitrogen behaves as a highly basic amine (favoring N-protonation over O-protonation), and the carbonyl functions as an extremely electrophilic ketone (2[2]). Understanding and controlling this reactivity is paramount for researchers looking to derivatize this core for novel peptidomimetics, cross-linking agents, or highly reactive acylating species.

Structural and Kinetic Benchmarks

To successfully derivatize the 2-quinuclidone core, one must first appreciate its physical parameters. The extreme distortion dictates its handling, storage, and the causality behind the chosen synthetic protocols.

Structural Parameter2-Quinuclidone (Twisted Amide)Dimethylformamide (Planar Amide)
Nitrogen Pyramidalization ( χN​ ) 59°
C-N Torsion Angle ( τ ) 91°
Hydrolytic Half-Life ( t1/2​ ) 15 secondsYears (highly stable)
Primary Protonation Site Nitrogen (N-protonation)Oxygen (O-protonation)
Carbonyl IR Stretch ~1750 cm⁻¹ (Ketone-like)~1650 cm⁻¹ (Amide-like)

Data derived from crystallographic and kinetic studies of the 2-quinuclidonium core (3[3]).

Workflow & Synthetic Strategy

Because classical amide bond formation (e.g., macrolactamization) fails due to the immense transition-state strain, the core must be constructed via an alternative mechanism. The validated approach utilizes an intramolecular Schmidt-Aubé reaction of a ketoazide precursor. Once formed, the core can be derivatized in situ via nucleophilic trapping to yield functionalized piperidine derivatives.

Workflow Start Norcamphor (Starting Material) Ketoazide Ketoazide Precursor (via Baeyer-Villiger) Start->Ketoazide Azidation Schmidt Intramolecular Schmidt Reaction (HBF4, CH2Cl2) Ketoazide->Schmidt Acid Activation Core 2-Quinuclidonium Tetrafluoroborate (Twisted Amide Core) Schmidt->Core N2 Extrusion Hydrolysis Aqueous Hydrolysis (Amino Acid Derivative) Core->Hydrolysis + H2O (t1/2 = 15s) Alcoholysis Alcoholysis (MeOH) (Amino Ester Derivative) Core->Alcoholysis + MeOH / Base

Workflow for the synthesis and nucleophilic derivatization of the 1-azabicyclo[2.2.2]octan-2-one core.

Experimental Protocols

Protocol A: Generation of 2-Quinuclidonium Tetrafluoroborate

Causality & Design: The choice of acid in the Schmidt reaction is the critical variable. Tetrafluoroboric acid ( HBF4​ ) is utilized because the resulting tetrafluoroborate ( BF4−​ ) counterion is strictly non-nucleophilic. If a nucleophilic counterion (such as Cl− or CF3​COO− ) were present, it would immediately attack the highly electrophilic twisted amide, leading to premature ring-opening and failure to isolate the core (4[4]).

Step-by-Step Methodology:

  • Preparation: Dissolve the purified ketoazide precursor (derived from norcamphor) in anhydrous CH2​Cl2​ under a strict argon atmosphere.

  • Thermal Control: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Rationale: Cryogenic temperatures control the rate of exothermic N2​ extrusion and prevent uncontrolled polymerization of the highly reactive intermediate.

  • Acid Activation: Dropwise, add 2.0 equivalents of HBF4​⋅OEt2​ .

  • Rearrangement: Gradually warm the reaction mixture to 20 °C over 3 hours. Monitor for the evolution of nitrogen gas, which signifies the successful migration of the carbon-nitrogen bond.

  • Isolation: The 2-quinuclidonium tetrafluoroborate salt will precipitate as a white solid. Filter rapidly under an inert atmosphere and wash with cold, anhydrous CH2​Cl2​ .

Self-Validating System Checkpoints:

  • Gas Evolution: The Schmidt reaction must produce equimolar N2​ gas; visual bubbling confirms azide decomposition.

  • Spectroscopic Validation: Analyze the precipitate via IR spectroscopy. The carbonyl stretch must appear at ~1750 cm⁻¹ (ketone-like), validating the orthogonal twist of the amide bond, rather than the typical 1650 cm⁻¹ planar amide stretch.

Protocol B: Derivatization via Nucleophilic Trapping

Causality & Design: The derivatization of the 2-quinuclidone core relies on relieving its immense ring strain. Because the 91° torsion angle completely breaks the resonance between the nitrogen lone pair and the carbonyl π -system, the carbonyl carbon is highly electrophilic. Introducing a nucleophile (water, alcohols, or amines) causes rapid acyl substitution, collapsing the bicyclic system into a stable 1,4-disubstituted piperidine derivative (3[3]).

Step-by-Step Methodology:

  • Solubilization: Suspend the isolated 2-quinuclidonium tetrafluoroborate salt in anhydrous CH2​Cl2​ at 0 °C.

  • Nucleophile Addition:

    • For Amino Ester Derivatization: Add 10 equivalents of anhydrous methanol.

    • For Amino Acid Derivatization: Add 10 equivalents of HPLC-grade water.

  • Base Initiation (Optional but recommended for weak nucleophiles): Add 1.1 equivalents of a sterically hindered, non-nucleophilic base (e.g., 2,6-lutidine). Rationale: Deprotonating the quinuclidonium nitrogen generates the free base, which immediately undergoes nucleophilic attack at the carbonyl to relieve the anti-Bredt strain.

  • Quenching & Purification: Stir for 5 minutes (the reaction is near-instantaneous). Quench with saturated aqueous NaHCO3​ , extract the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify the resulting piperidine derivative via flash column chromatography.

Self-Validating System Checkpoints:

  • Kinetic Validation: Exposing a small aliquot of the salt to water should result in complete conversion to the amino acid within 1 minute ( t1/2​ = 15 s). This can be validated by direct LC-MS injection showing the mass of the hydrolyzed product.

  • IR Shift: The complete disappearance of the ~1750 cm⁻¹ band and the appearance of a standard ester (~1735 cm⁻¹) or carboxylic acid (~1710 cm⁻¹) stretch confirms complete derivatization.

References

  • Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate Nature / ResearchGate URL
  • Quinuclidone Wikipedia URL
  • Acyclic Twisted Amides Chemical Reviews - ACS Publications URL
  • Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate PubMed / NIH URL

Sources

Method

“scale-up synthesis of 2-quinuclidone precursors”

An Application Note on Methodologies and Scale-Up Strategies for the Synthesis of 2-Quinuclidone Precursors Introduction The quinuclidine nucleus, a rigid bicyclic azabicyclo[2.2.2]octane system, is a privileged scaffold...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on Methodologies and Scale-Up Strategies for the Synthesis of 2-Quinuclidone Precursors

Introduction

The quinuclidine nucleus, a rigid bicyclic azabicyclo[2.2.2]octane system, is a privileged scaffold in medicinal chemistry. Its unique conformational constraints are integral to the therapeutic efficacy of numerous pharmaceuticals, including the muscarinic receptor antagonist Solifenacin and the 5-HT3 antagonist Palonosetron.[1][2] The synthesis of this core structure, particularly its oxygenated derivatives like quinuclidones, is of significant interest to the drug development industry.

There are two primary structural isomers of quinuclidone: 3-quinuclidone and 2-quinuclidone. While 3-quinuclidone is a stable and readily synthesized intermediate, 2-quinuclidone represents a formidable synthetic challenge.[3] Its structure violates Bredt's Rule, resulting in a highly twisted and unstable amide bond that makes the free base prone to rapid polymerization.[3] The first successful synthesis and isolation of 2-quinuclidone was only achieved in 2006, in its protonated salt form.[4]

This application note provides a detailed guide for researchers and process chemists on the scalable synthesis of key precursors for both 2-quinuclidone and its more common isomer, 3-quinuclidone. We will explore the field-proven Dieckmann condensation for the 3-quinuclidone core and the multi-step sequence culminating in an intramolecular Schmidt-Aubé reaction for the challenging 2-quinuclidonium salt. The focus will be on providing robust, step-by-step protocols while explaining the underlying chemical principles and critical considerations for process scale-up.

Part I: Scalable Synthesis of 3-Quinuclidone via Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester, which is exceptionally well-suited for creating 5- and 6-membered rings.[5][6] For the synthesis of 3-quinuclidone, this reaction provides a robust and high-yielding pathway from readily available piperidine derivatives, making it a preferred industrial method.[7][8] The general workflow involves the initial preparation of a piperidine-1,4-dicarboxylate precursor followed by base-mediated cyclization.

G cluster_0 Workflow for 3-Quinuclidone Synthesis A Ethyl Isonipecotate (Piperidine Derivative) B Alkylation with Ethyl Chloroacetate A->B C N,4-Piperidine Dicarboxylate (Diester Precursor) B->C D Dieckmann Condensation (Base-mediated cyclization) C->D E Hydrolysis & Decarboxylation D->E F 3-Quinuclidinone E->F

Caption: General workflow for the synthesis of 3-quinuclidone.

Protocol 1: Synthesis of Diethyl 1-(2-ethoxy-2-oxoethyl)piperidine-4-carboxylate

This protocol details the N-alkylation of a piperidine precursor to form the key diester intermediate required for cyclization.

Materials:

  • Ethyl isonipecotate

  • Ethyl chloroacetate

  • Triethylamine (or Sodium Carbonate)

  • Water

  • Appropriate organic solvent (if not run neat)

Procedure:

  • To a stirred solution of Ethyl isonipecotate (1.0 eq) and triethylamine (1.5 eq) at 30-35°C, add ethyl chloroacetate (1.2 eq) dropwise over a period of 15-20 minutes.[1] An exotherm may be observed; maintain the temperature below 40°C.

  • Heat the reaction mixture to 60-70°C and stir for 4-6 hours.

  • Monitor the reaction for completion using gas chromatography (GC) or thin-layer chromatography (TLC).

  • Upon completion, cool the mixture and dilute with water. If a solid salt byproduct forms, it will dissolve.

  • Separate the organic layer. Wash the organic layer with water to remove any remaining salts.

  • The resulting organic layer containing the desired diester can be dried over sodium sulfate and concentrated under reduced pressure, or used directly in the next step if purity is sufficient.

Protocol 2: Dieckmann Cyclization and Decarboxylation to 3-Quinuclidinone

This protocol describes the critical base-mediated ring formation and subsequent decarboxylation to yield the final product.

Materials:

  • Diethyl 1-(2-ethoxy-2-oxoethyl)piperidine-4-carboxylate (from Protocol 1)

  • Sodium ethoxide (or other suitable base like NaH, t-BuOK)

  • Toluene or other high-boiling aprotic solvent

  • Hydrochloric acid (for hydrolysis/decarboxylation)

  • Sodium hydroxide (for neutralization)

  • Extraction solvent (e.g., Chloroform, Dichloromethane)

Procedure:

  • Charge a reactor with a solution of the diester precursor (1.0 eq) in anhydrous toluene.

  • Add sodium ethoxide (1.1 eq) portion-wise at room temperature. The mixture will likely become a thick slurry.

  • Heat the mixture to reflux and maintain for 2-4 hours. The progress of the cyclization can be monitored by TLC or GC.

  • After the Dieckmann condensation is complete, cool the reaction mixture and carefully add aqueous hydrochloric acid to facilitate the hydrolysis of the resulting β-keto ester and subsequent decarboxylation.[7]

  • Continue heating the biphasic mixture at reflux for an additional 2-3 hours until decarboxylation is complete (monitor via CO2 evolution and/or GC analysis).

  • Cool the reaction to room temperature and carefully neutralize the aqueous layer with a sodium hydroxide solution to a pH > 10.

  • Extract the aqueous layer multiple times with an organic solvent like chloroform.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-quinuclidinone.

  • The product can be further purified by recrystallization or distillation.

ParameterProtocol 1 (Alkylation)Protocol 2 (Cyclization)
Key Reagents Ethyl isonipecotate, Ethyl chloroacetateSodium ethoxide, HCl
Solvent Neat or TolueneToluene, Water
Temperature 60-70°CReflux (~110°C)
Typical Reaction Time 4-6 hours4-7 hours
Typical Yield >90% (crude)75-85% (after purification)
Scale-up Notes Control of initial exotherm is critical.Use of strong base requires inert atmosphere. Vigorous stirring is needed for the slurry.

Part II: Synthesis of 2-Quinuclidonium Precursors for the Schmidt-Aubé Rearrangement

The synthesis of the 2-quinuclidone scaffold is significantly more complex due to the inherent strain of the bridgehead amide. The most successful route does not form the amide bond directly but rather constructs the ring system through a C-C bond-forming rearrangement of a ketoazide precursor.[9] This precursor is prepared in a multi-step sequence starting from norcamphor.

G cluster_1 Workflow for 2-Quinuclidone Precursor Synthesis A Norcamphor B Baeyer-Villiger Oxidation A->B C Bicyclic Lactone B->C D LiAlH4 Reduction C->D E cis-Diol D->E F Selective Tosylation & Azide Substitution E->F G Azidoalcohol F->G H Oxidation (e.g., DMP, Swern) G->H I Ketoazide Precursor H->I

Caption: Multi-step synthesis of the ketoazide precursor from norcamphor.

Protocol 3: Multi-Step Preparation of the Ketoazide Precursor

This protocol outlines the key transformations from norcamphor to the crucial ketoazide intermediate. Each step requires careful execution and purification.

Materials:

  • Norcamphor

  • m-CPBA (for Baeyer-Villiger)

  • LiAlH₄ (for reduction)

  • p-Toluenesulfonyl chloride (TsCl)

  • Sodium azide (NaN₃)

  • Dess-Martin periodinane (DMP) or reagents for Swern/Parikh-Doering oxidation

  • Appropriate solvents (DCM, THF, DMF)

Procedure:

  • Baeyer-Villiger Oxidation: Dissolve norcamphor (1.0 eq) in a chlorinated solvent like Dichloromethane (DCM). Add m-CPBA (1.2 eq) portion-wise at 0°C. Allow the reaction to warm to room temperature and stir until complete. Work up by washing with sodium bicarbonate and sodium thiosulfate solutions to yield the bicyclic lactone.[9]

  • Lactone Reduction: In a separate flask under an inert atmosphere, prepare a suspension of LiAlH₄ (1.5 eq) in anhydrous THF. Cool to 0°C and add a solution of the lactone in THF dropwise. After addition, allow the reaction to warm and then reflux to ensure complete reduction. Carefully quench the reaction with water and NaOH solution (Fieser workup) to yield the cis-diol.[9]

  • Tosylation and Azide Substitution: Dissolve the diol (1.0 eq) in pyridine or DCM with a base. Cool to 0°C and add TsCl (1.05 eq). Stir until selective tosylation of the primary alcohol is complete. Remove the solvent and dissolve the crude tosylate in a polar aprotic solvent like DMF. Add sodium azide (3.0 eq) and heat to 60-80°C until substitution is complete. Extract the resulting azidoalcohol.[9]

  • Oxidation to Ketoazide: Dissolve the azidoalcohol (1.0 eq) in DCM and add Dess-Martin periodinane (1.5 eq). Stir at room temperature until the oxidation is complete. Quench with sodium thiosulfate and wash with sodium bicarbonate. Purify by column chromatography to yield the final ketoazide precursor.[9]

Scale-Up Considerations:

  • Oxidation: On a large scale, the use of DMP is expensive and can be hazardous. Alternative scalable oxidation methods like Swern oxidation (oxalyl chloride, DMSO, triethylamine) or TEMPO-based oxidations are preferable.

  • Azide Use: Sodium azide is highly toxic and potentially explosive. Strict safety protocols for handling and quenching are mandatory.

  • Reductions: LiAlH₄ is highly reactive and requires careful handling, especially during quenching on a large scale.

Protocol 4: Intramolecular Schmidt-Aubé Reaction

This final step involves the acid-catalyzed rearrangement of the ketoazide to form the strained bicyclic amide, which is immediately trapped as a stable salt.

Materials:

  • Ketoazide precursor

  • Trifluoroacetic acid (TFA)

  • Tetrafluoroboric acid (HBF₄) solution (optional, for salt formation)

  • Anhydrous ether

Procedure:

  • Carefully add the ketoazide precursor to neat trifluoroacetic acid (TFA) at room temperature.

  • Heat the solution to 60°C. Vigorous gas (N₂) evolution will be observed.[9] The reaction is typically complete within 3-4 hours.

  • Crucially, the resulting 2-quinuclidone is highly unstable as a free base. To isolate it, cool the reaction mixture and add a source of HBF₄ to precipitate the tetrafluoroborate salt.[4]

  • Alternatively, the TFA solution can be concentrated and the product precipitated by the addition of a non-polar solvent like cold anhydrous ether.

  • Isolate the 2-quinuclidonium salt by filtration, wash with cold ether, and dry under vacuum. The product must be stored under anhydrous conditions.

Alternative Strategy: Hofmann-Löffler-Freytag (HLF) Reaction

The Hofmann-Löffler-Freytag (HLF) reaction is a powerful method for synthesizing pyrrolidines and piperidines via a radical-mediated cyclization.[10] It involves the intramolecular 1,5-hydrogen atom transfer of a protonated N-haloamine radical cation, followed by cyclization.[11][12] While not the primary reported route to 2-quinuclidone itself, it represents a conceptually viable alternative for constructing the core bicyclic amine structure from a suitable acyclic or monocyclic precursor.

G cluster_2 Conceptual HLF Cyclization A N-Haloamine Precursor B Protonation (Strong Acid) A->B C Homolytic Cleavage (Heat or UV Light) B->C D Aminyl Radical Cation C->D E Intramolecular 1,5-H Atom Transfer D->E F Carbon Radical E->F G Halogen Rebound & Base-mediated Cyclization F->G H Quinuclidine Core G->H

Caption: General mechanism of the Hofmann-Löffler-Freytag reaction.

Adapting this reaction would require the synthesis of a suitable N-chloro-4-substituted piperidine derivative. The major challenges in scaling up the HLF reaction include the use of strong acids (e.g., concentrated H₂SO₄), the need for photochemical or thermal initiation, and potential side reactions. However, its ability to form C-N bonds at unactivated C-H positions makes it a powerful tool for consideration in novel route design.[13]

Conclusion

The synthesis of quinuclidone precursors requires distinct strategies tailored to the target isomer. For the industrially relevant 3-quinuclidone, the Dieckmann condensation offers a reliable and scalable pathway from simple piperidine building blocks. In contrast, accessing the strained 2-quinuclidone system necessitates a more intricate, multi-step approach that avoids direct amide bond formation, culminating in a Schmidt-Aubé rearrangement to furnish the product as a stable salt. Understanding the mechanistic underpinnings and the specific challenges associated with each transformation—from handling energetic reagents like azides to managing the instability of the final product—is paramount for successful and safe scale-up in a drug development setting.

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate. Nature, 441(7094), 731-734. [Link]

  • Wikipedia. (n.d.). Quinuclidone. Retrieved from [Link]

  • Chavakula, R., et al. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3), 127. [Link]

  • Ly, T., et al. (2007). Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides. Journal of the American Chemical Society, 129(7), 1864-1865. [Link]

  • Merck & Co. (n.d.). Hofmann-Löffler-Freytag Reaction. The Merck Index. [Link]

  • Evtifeyeva, O. (2016). 4-Hydroxy-2-quinolones. 17. Dieckmann condensation as a thermally activated process. ResearchGate. [Link]

  • Bull, J. A., et al. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9, 2413-2449. [Link]

  • University of Liverpool Repository. (n.d.). The Synthesis and Application of Functionalised Quinuclidines. [Link]

  • Clemo, G. R., & Metcalfe, T. P. (1937). 2-Ketoquinuclidine and a new synthesis of quinuclidine. Journal of the Chemical Society, 1989-1991. [Link]

  • Cambridge University Press & Assessment. (n.d.). Hofmann-Loffler-Freytag Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Dieckmann Condensation. [Link]

  • ResearchGate. (2019). Scale-up studies and experiments for mechanistic insights. [Link]

  • SynArchive. (n.d.). Dieckmann Condensation. [Link]

  • Royal Society of Chemistry. (2009). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry. [Link]

  • Google Patents. (2022). US11286254B2 - Process for the synthesis of 2-benzhydryl-3 quinuclidinone.
  • ResearchGate. (n.d.). Hofmann—Löffler—Freytag reaction. [Link]

  • ResearchGate. (n.d.). Hofmann-Löffler-Freytag reaction. [Link]

  • ACS Publications. (2000). Synthesis of Enantiopure 3-Quinuclidinone Analogues. The Journal of Organic Chemistry. [Link]

  • PubMed. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. [Link]

  • YouTube. (2021). Hofmann–Löffler–Freytag Reaction. [Link]

  • Google Patents. (2019). CN108822101B - Method for synthesizing benzhydrylquinuclidinone by Michael addition.
  • ResearchGate. (2000). Synthesis of the Novel Amino Acid 4-Amino-3-(aminomethyl)benzoic Acid. [Link]

  • MolPort. (n.d.). 4-amino-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoic acid. [Link]

  • R Discovery. (2026). Trends and Challenges in Multistep Continuous Flow Synthesis. [Link]

  • Google Patents. (2013). CN101928277B - Preparation method... of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid.
  • PubMed. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-Azabicyclo[2.2.2]octan-2-one

Welcome to the technical support center for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexitie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered in the laboratory.

The synthesis of the 1-azabicyclo[2.2.2]octane core, a key structural motif in many biologically active compounds, can be a formidable task.[1] The inherent strain in this bicyclic system often leads to low yields and challenging purifications.[2] This guide provides practical, experience-driven advice to help you overcome these hurdles and achieve a successful synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 1-Azabicyclo[2.2.2]octan-2-one, with a focus on the widely employed Dieckmann condensation approach.

Problem 1: Low or No Yield of the Desired Product

Possible Cause 1: Ineffective Cyclization via Dieckmann Condensation

The Dieckmann condensation is a powerful tool for forming five- and six-membered rings, but its application to the synthesis of the strained 1-azabicyclo[2.2.2]octane system can be challenging.[3][4][5]

  • Scientific Rationale: The intramolecular Claisen condensation of a diester to form a β-keto ester is the core of this reaction.[4][5] For the synthesis of 1-Azabicyclo[2.2.2]octan-2-one, a suitable diester precursor is required. The reaction is highly sensitive to the base, solvent, and temperature. The increased strain of the bicyclo[2.2.2]octane system can disfavor the cyclization equilibrium.[2]

  • Solutions:

    • Optimize the Base: While sodium ethoxide is a traditional choice, stronger, non-nucleophilic bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) can be more effective in deprotonating the α-carbon of the ester, driving the reaction forward.

    • Solvent Selection: Anhydrous, polar aprotic solvents such as tetrahydrofuran (THF) or toluene are generally preferred to stabilize the resulting enolate.[3]

    • Temperature Control: The reaction is typically performed at elevated temperatures to overcome the activation energy barrier. However, excessively high temperatures can lead to side reactions. Careful temperature monitoring and optimization are crucial.

    • Trapping the Intermediate: In some cases, trapping the initial cyclized intermediate can prevent a retro-Dieckmann reaction.[2][6] This can be achieved by adding a trapping agent like chlorotrimethylsilane (TMS-Cl).

Possible Cause 2: Competing Intermolecular Reactions

At higher concentrations, intermolecular condensation can compete with the desired intramolecular cyclization, leading to polymeric byproducts.

  • Scientific Rationale: The enolate formed can react with another molecule of the diester starting material instead of the other ester group within the same molecule.

  • Solution:

    • High-Dilution Conditions: Performing the reaction under high-dilution conditions favors the intramolecular pathway. This is typically achieved by the slow addition of the diester to a solution of the base in the chosen solvent.

Problem 2: Difficulty in Purifying the Product

Possible Cause 1: Presence of Starting Material and Byproducts

Incomplete reactions or the presence of side products can complicate the purification of 1-Azabicyclo[2.2.2]octan-2-one.

  • Solutions:

    • Chromatography: Column chromatography is often the most effective method for separating the desired product from unreacted starting materials and byproducts. A careful selection of the stationary phase (e.g., silica gel) and a gradient elution system can provide good separation.

    • Recrystallization: If the product is a solid, recrystallization can be an effective purification technique.[7] The choice of solvent is critical and should be determined through small-scale solubility tests.[7]

    • Distillation/Sublimation: For volatile products, distillation or sublimation under reduced pressure can be a viable purification method.

Possible Cause 2: Product Instability

The strained nature of the 1-azabicyclo[2.2.2]octane ring system can make the product susceptible to decomposition, especially under harsh conditions.

  • Solution:

    • Mild Purification Conditions: Use mild purification techniques. Avoid excessive heat and strongly acidic or basic conditions during workup and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1-Azabicyclo[2.2.2]octan-2-one?

The most prevalent method involves the intramolecular cyclization of a suitably substituted piperidine derivative, often via a Dieckmann condensation.[3][4][5] Other approaches include intramolecular oxidative heterocoupling and rearrangements of other bicyclic systems.[1]

Q2: Why is the Dieckmann condensation often challenging for this specific synthesis?

The formation of the bicyclo[2.2.2]octane ring system introduces significant ring strain.[2] This strain can make the cyclization thermodynamically less favorable compared to the formation of less strained rings.[2] Consequently, the equilibrium may not favor the product, leading to low yields.

Q3: What are some alternative strategies if the Dieckmann condensation fails?

If the Dieckmann condensation proves unsuccessful, alternative synthetic strategies can be explored. These may include:

  • Intramolecular SN2 reactions: Cyclization via an intramolecular nucleophilic substitution.

  • Ring-closing metathesis (RCM): A powerful method for forming rings, although it may require a more complex starting material.

  • Photochemical methods: Certain photochemical reactions can be employed to construct the bicyclic core.[8]

Q4: How can I confirm the structure of my final product?

A combination of spectroscopic techniques is essential for unambiguous structure determination:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): Provides detailed information about the connectivity of atoms and the stereochemistry of the molecule.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound.

  • Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the carbonyl group of the lactam.

  • X-ray Crystallography: If a suitable single crystal can be obtained, this technique provides the definitive three-dimensional structure of the molecule.[9]

Q5: Are there any specific safety precautions I should take during this synthesis?

Standard laboratory safety practices should always be followed. Specifically, for this synthesis:

  • Handling of Bases: Strong bases like sodium hydride and LDA are pyrophoric and/or highly reactive with water. They must be handled under an inert atmosphere (e.g., nitrogen or argon).

  • Solvent Safety: Anhydrous solvents are often required and should be handled with care to avoid exposure to moisture. Many organic solvents are flammable and have associated health risks.

  • Pressure Buildup: Some reactions may generate gaseous byproducts, leading to a buildup of pressure in a sealed reaction vessel. Ensure proper venting.

Experimental Protocols

Protocol 1: General Procedure for Dieckmann Condensation

This protocol provides a general guideline. Optimization of specific parameters will be necessary for your particular substrate.

  • Preparation: Under an inert atmosphere, add a solution of the diester precursor in anhydrous THF dropwise to a stirred suspension of sodium hydride (or a solution of LDA) in anhydrous THF at 0 °C.

  • Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for the required time (monitor by TLC or LC-MS).

  • Quenching: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Workup: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Data Presentation
ParameterCondition 1Condition 2Condition 3
Base Sodium EthoxideSodium HydrideLDA
Solvent EthanolTHFTHF
Temperature RefluxReflux-78 °C to RT
Typical Yield Low to ModerateModerate to GoodGood

Table 1: Comparison of reaction conditions for the Dieckmann condensation.

Visualizations

Dieckmann_Condensation diester Diester Precursor enolate Enolate Intermediate diester->enolate Deprotonation base Base (e.g., NaH) base->enolate cyclization Intramolecular Cyclization enolate->cyclization keto_ester β-Keto Ester (1-Azabicyclo[2.2.2]octan-2-one derivative) cyclization->keto_ester workup Acidic Workup keto_ester->workup Protonation

Caption: Mechanism of the Dieckmann Condensation.

Troubleshooting_Workflow start Low or No Product check_cyclization Ineffective Cyclization? start->check_cyclization optimize_base Optimize Base (NaH, LDA) check_cyclization->optimize_base Yes check_purification Purification Issues? check_cyclization->check_purification No optimize_solvent Change Solvent (THF, Toluene) optimize_base->optimize_solvent optimize_temp Adjust Temperature optimize_solvent->optimize_temp high_dilution High Dilution Conditions optimize_temp->high_dilution success Successful Synthesis high_dilution->success chromatography Column Chromatography check_purification->chromatography Yes check_purification->success No recrystallization Recrystallization chromatography->recrystallization mild_conditions Use Mild Conditions recrystallization->mild_conditions mild_conditions->success

Caption: Troubleshooting workflow for synthesis.

References

  • M. E. Jung and J. J. Shapiro, "Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts," Journal of the American Chemical Society, 1980 , 102 (26), 7862–7863. [Link]

  • ResearchGate, "a) Our plan for preparing the 1‐azabicyclo[2.2.2]octane core by..." [Link]

  • ACS Publications, "Development of a Stereoselective Synthesis of (1R,4R)- and (1S,4S)-2-Oxa-5-azabicyclo[2.2.2]octane." [Link]

  • ResearchGate, "Synthesis of 2,5-Diazabicyclo[2.2.2]octanes by Dieckmann Analogous Cyclization." [Link]

  • RSC Publishing, "Chemoenzymatic and enantiodivergent routes to 1,2-ring-fused bicyclo[2.2.2]octane and related tricyclic frameworks." [Link]

  • Organic Chemistry Portal, "Dieckmann Condensation." [Link]

  • The LAIR at East Texas A&M, "Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions." [Link]

  • PubMed, "Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1." [Link]

  • Google Patents, "WO2019075004A1 - Synthesis of bicyclo[2.2.
  • ResearchGate, "ChemInform Abstract: A New Synthetic Route to Functionalized 2-Azabicyclo(2.2.2)octane." [Link]

  • Master Organic Chemistry, "Claisen Condensation and Dieckmann Condensation." [Link]

  • NIST WebBook, "1-Azabicyclo[2.2.2]octane, 2-methyl-." [Link]

  • RSC Publishing, "Strain-promoted retro-Dieckmann-type condensation on [2.2.2]- and [2.2.1]bicyclic systems: a fragmentation reaction for the preparation of functionalized heterocycles and carbocycles." [Link]

  • NIST WebBook, "1-Azabicyclo[2.2.2]octan-3-one." [Link]

  • PubMed, "1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands." [Link]

  • Stenutz, "1-azabicyclo[2.2.2]octane." [Link]

  • CentAUR, "Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates." [Link]

  • Eur. J. Chem., "1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis." [Link]

  • ResearchGate, "Synthesis of 2-oxabicyclo[2.2.2]octanes and..." [Link]

  • UCLA – Chemistry and Biochemistry, "Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts." [Link]

  • PubChem - NIH, "1-Azabicyclo(2.2.2)oct-2-ene." [Link]

  • Marcel Dekker, Inc., "AN IMPROVED PREPARATION OF 2-AZABICYCLO[2.2.2]OCTANE." [Link]

  • PubChem, "1-Azoniabicyclo[2.2.2]octane." [Link]

Sources

Optimization

“hydrolysis and polymerization of 2-quinuclidone free base”

Welcome to the Advanced Applications Support Center for the synthesis, handling, and characterization of 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-one). Because 2-quinuclidone represents the extreme limit of twisted "an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center for the synthesis, handling, and characterization of 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-one). Because 2-quinuclidone represents the extreme limit of twisted "anti-Bredt" amides, its free base is notoriously unstable, rapidly undergoing hydrolysis or polymerization[1].

This guide is engineered for synthetic chemists and drug development professionals. It provides mechanistic insights, diagnostic troubleshooting (FAQs), and rigorously validated protocols to ensure experimental integrity.

Mechanistic Primer: The "Twisted Amide" Dilemma

In typical amides, the nitrogen lone pair delocalizes into the carbonyl π∗ orbital, enforcing a planar geometry and conferring chemical stability. In 2-quinuclidone, the bicyclic framework forces the nitrogen lone pair to be completely orthogonal to the carbonyl group (twist angle τ≈90∘ ).

The Causality of Instability: Because resonance is geometrically impossible, the molecule behaves simultaneously as a highly basic amine and a highly electrophilic ketone[2].

  • Polymerization: If the free base is generated, the nucleophilic nitrogen of one molecule instantly attacks the electrophilic carbonyl of an adjacent molecule, resulting in a runaway chain-growth polymerization to a polyamide[3][4].

  • Hydrolysis: The unshielded, ketone-like carbonyl is hyper-reactive toward nucleophiles. Even trace atmospheric moisture will attack the carbonyl, cleaving the C-N bond to form quinuclidine-2-carboxylic acid[1].

Reactivity Salt 2-Quinuclidonium Salt (Stable in anhydrous acid) FreeBase 2-Quinuclidone Free Base (Highly Unstable) Salt->FreeBase Base / Deprotonation Hydrolysis Amino Acid Salt (Hydrolysis Product) Salt->Hydrolysis H2O / Moisture (t1/2 < 15s) FreeBase->Hydrolysis H2O / Moisture Polymer Polyamide (Polymerization Product) FreeBase->Polymer Intermolecular Attack (Spontaneous)

Fig 1. Divergent degradation pathways of 2-quinuclidone under basic and aqueous conditions.

Quantitative Benchmarks: Structural & Kinetic Data

To understand the analytical signatures of your reaction, compare the structural parameters of 2-quinuclidone against a standard planar amide (e.g., formamide). These parameters explain the extreme reactivity profiles observed in the lab[2].

ParameterPlanar Amide (Formamide)2-Quinuclidonium ( HBF4​ salt)Implications for Researchers
Twist Angle ( τ ) 0∘ 90.8∘ Complete loss of amide resonance; extreme instability.
Nitrogen Pyramidalization ( χN​ ) 0∘ 58.9∘−59.5∘ Nitrogen is sp3 -hybridized and highly basic/nucleophilic.
C–N Bond Length ∼1.33A˚ 1.47A˚ Weakened bond; essentially a single bond prone to cleavage.
Hydrolysis Half-Life ( t1/2​ ) >300 years <15 seconds Requires strictly anhydrous, glovebox-level handling.

Troubleshooting & FAQs

Q1: My isolated 2-quinuclidone product degrades into an insoluble film during neutralization. How can I isolate the free base? A1: You cannot isolate the free base of 2-quinuclidone under standard laboratory conditions. The insoluble film you observe is a polyamide[3][4]. Because the free base possesses both a highly nucleophilic nitrogen and a highly electrophilic carbonyl, intermolecular attack is barrierless. To study the free base, it must be generated in situ at cryogenic temperatures in the presence of a trapping agent (see Protocol B).

Q2: I am observing rapid formation of quinuclidine-2-carboxylic acid during NMR characterization, even though I dried my solvent. What is the source of failure? A2: The hydrolysis of 2-quinuclidone is exceptionally fast ( t1/2​<15 seconds in water)[1][5]. Standard drying of NMR solvents is insufficient. You must use rigorously anhydrous CD3​CN or CD2​Cl2​ distilled over calcium hydride, and the NMR tubes must be flame-dried and sealed under an argon or nitrogen atmosphere inside a glovebox.

Q3: Standard DCC/HATU amide coupling from the corresponding amino acid fails to yield 2-quinuclidone. Why? A3: Standard peptide coupling reagents require the formation of a planar transition state, which is geometrically prohibited by the [2.2.2] bicyclic framework (Bredt's Rule)[3]. Any trace amount of product formed immediately polymerizes under the basic conditions of standard couplings. You must utilize an intramolecular Schmidt-Aubé rearrangement under strongly acidic conditions (which protonates the nitrogen upon formation, protecting it from polymerization)[1][5].

Validated Experimental Protocols

Protocol A: Synthesis of 2-Quinuclidonium Tetrafluoroborate

This protocol utilizes the Schmidt-Aubé reaction to bypass the geometric constraints of standard amide coupling, directly yielding the acid-stabilized salt[1][5].

Workflow KetoAzide Keto-Azide Precursor (Compound 7) Schmidt Intramolecular Schmidt-Aubé Reaction KetoAzide->Schmidt Reagent HBF4 / Et2O (Strictly Anhydrous) Reagent->Schmidt Product 2-Quinuclidonium Tetrafluoroborate Schmidt->Product N2 Evolution

Fig 2. Synthetic workflow for 2-quinuclidonium tetrafluoroborate via Schmidt-Aubé reaction.

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the purified keto-azide precursor (1.0 equiv) in strictly anhydrous diethyl ether ( Et2​O ).

  • Cooling: Cool the reaction mixture to 0∘C using an ice-water bath.

  • Activation: Dropwise, add a solution of tetrafluoroboric acid diethyl ether complex ( HBF4​⋅Et2​O , 1.5 equiv). Causality Note: The strong acid is required to promote the migration of the carbon framework while simultaneously protonating the resulting twisted amide, preventing spontaneous polymerization.

  • Reaction: Allow the mixture to stir for 2 hours. You will observe the evolution of nitrogen gas ( N2​ ) and the precipitation of a white solid.

  • Isolation: Transfer the flask to an argon-filled glovebox. Filter the precipitate using a dried fritted funnel, wash with cold anhydrous Et2​O , and dry under high vacuum to afford 2-quinuclidonium tetrafluoroborate.

Protocol B: In Situ Generation of the Free Base for Trapping

Use this protocol if you need to study the reactivity of the free base without triggering polymerization.

Step-by-Step Methodology:

  • Setup: Inside a glovebox, suspend 2-quinuclidonium tetrafluoroborate in anhydrous, degassed dichloromethane ( CH2​Cl2​ ).

  • Pre-loading the Trap: Add your desired electrophilic or nucleophilic trapping agent (e.g., an activated diene or a specific nucleophile) to the suspension before adding any base. Causality Note: This ensures the trapping agent is in high local concentration the exact moment the free base is generated, outcompeting intermolecular polymerization.

  • Deprotonation: Cool the system to −78∘C . Slowly inject a non-nucleophilic, sterically hindered base (e.g., 2,6-di-tert-butylpyridine, 1.05 equiv).

  • Quenching: Allow the reaction to proceed for the required time at cryogenic temperatures, then quench with a weak anhydrous acid or directly analyze via low-temperature spectroscopic methods.

References

  • The Chemistry of Bridged Lactams and Related Heterocycles Source: PMC - NIH URL:[Link]

  • Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate Source: PubMed (Nature) URL:[Link]

  • Quinuclidone Source: ChemEurope URL:[Link]

  • Radical mediated reactions of dithiocarbamates (Thesis mentioning free base polymerization) Source: University of Birmingham URL:[Link]

  • Synthesis and Structural Analysis of 2-Quinuclidonium Tetrafluoroborate (Extended Data) Source: ResearchGate URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing the Schmidt Reaction for 2-Quinuclidone Yield

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-quinuclidone via the Schmidt reaction. This document provides in-depth troubleshootin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-quinuclidone via the Schmidt reaction. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established protocols and mechanistic insights to help you navigate the complexities of this challenging transformation.

Introduction to the 2-Quinuclidone Synthesis Challenge

The synthesis of 2-quinuclidone, a bicyclic lactam, presents a unique set of challenges primarily due to the inherent strain and instability of the final product.[1] The Schmidt reaction, a powerful tool for converting ketones to amides or lactams, is a key method for accessing this unusual scaffold.[1][2] However, achieving optimal yields requires careful control over reaction parameters and a thorough understanding of potential side reactions and pitfalls. This guide aims to equip you with the knowledge to troubleshoot and optimize your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-quinuclidone using the Schmidt reaction.

Q1: My 2-quinuclidone yield is consistently low or non-existent. What are the likely causes and how can I improve it?

Low yields are the most common issue in this synthesis. Several factors, from reagent quality to reaction conditions, can be responsible. A systematic approach to troubleshooting is crucial.

Possible Causes & Recommended Actions:

  • Poor Reagent Quality:

    • Starting Ketone (Bicyclo[2.2.2]octan-2-one): Impurities in the starting ketone can significantly hinder the reaction. Ensure the ketone is of high purity. If necessary, consider purification by recrystallization or sublimation.

    • Sodium Azide (NaN₃): Use a fresh, high-purity source of sodium azide. Older batches may have absorbed moisture, which can affect the in-situ generation of hydrazoic acid.

    • Acid Catalyst: The choice and concentration of the acid catalyst are critical.[3] Concentrated sulfuric acid is commonly used, but other acids like polyphosphoric acid or Lewis acids can also be employed.[3] The acid must be anhydrous, as water can interfere with the reaction.

  • Suboptimal Reaction Conditions:

    • Temperature Control: The Schmidt reaction is often exothermic. Maintaining a low temperature, especially during the addition of sodium azide, is critical to prevent runaway reactions and the formation of side products. A recommended approach is to add the sodium azide portion-wise at a controlled temperature, for example, 0 °C or below.[4]

    • Reaction Time: Insufficient reaction time may lead to incomplete conversion. Conversely, excessively long reaction times can lead to product degradation, especially given the instability of 2-quinuclidone.[1] Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

    • Mixing: Inefficient mixing can result in localized "hot spots" and uneven reaction progress.[5] Ensure vigorous and consistent stirring throughout the reaction.

  • Side Reactions:

    • Tetrazole Formation: A common side reaction in the Schmidt reaction is the formation of tetrazoles, particularly when an excess of hydrazoic acid is used.[3] Carefully control the stoichiometry of sodium azide to minimize this side product.

    • Nitrile Formation: In some cases, aldehydes and certain ketones can undergo side reactions to form nitriles.[3][6] While less common with bicyclic ketones, it's a possibility to consider.

Q2: I'm observing the formation of multiple, difficult-to-separate byproducts. How can I improve the selectivity of the reaction?

Poor selectivity often points to issues with the reaction mechanism's preferred pathway.

Strategies for Enhancing Selectivity:

  • Choice of Acid Catalyst: The nature of the acid catalyst can influence the migratory aptitude of the alkyl groups in the ketone, thereby affecting the product distribution.[7] For the synthesis of bicyclic lactams, both protic acids (like sulfuric acid and hydrochloric acid) and Lewis acids have been used.[3][7] It may be beneficial to screen different acid catalysts to find the one that favors the desired 2-quinuclidone product.

  • Solvent Effects: The choice of solvent can be critical. While many Schmidt reactions are run in the strong acid itself, co-solvents can sometimes be used. However, caution is advised with halogenated solvents like chloroform, as they can form explosive polyazidoalkanes with azides.[4]

  • Intramolecular vs. Intermolecular Reaction: For complex substrates, an intramolecular Schmidt reaction, where the azide functionality is tethered to the ketone-containing molecule, can offer greater control over regioselectivity.[8][9][10]

Q3: I'm concerned about the safety of using sodium azide and strong acids. What are the essential safety precautions?

The Schmidt reaction involves hazardous materials that require strict safety protocols.

Critical Safety Measures:

  • Sodium Azide (NaN₃):

    • Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[11][12][13] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[12][13][14]

    • Explosive Hazard: Sodium azide can form explosive heavy metal azides upon contact with metals like lead, copper, and their salts.[11][12] Avoid using metal spatulas for handling and ensure that reaction vessels and work-up equipment are free of heavy metal contamination. It can also decompose violently upon heating.[11]

    • Hydrazoic Acid (HN₃) Formation: Sodium azide reacts with acids to form hydrazoic acid, which is a highly toxic, volatile, and explosive gas.[11][15] This in-situ generation is a key part of the Schmidt reaction but must be carefully controlled.

  • Strong Acids (e.g., Sulfuric Acid):

    • Corrosivity: Concentrated strong acids are highly corrosive. Handle them with extreme care, using appropriate PPE.

    • Exothermic Reactions: The addition of sodium azide to a strong acid is highly exothermic.[4] This must be done slowly and with efficient cooling to prevent the reaction from becoming uncontrollable.

  • Waste Disposal:

    • Sodium azide is classified as a P-listed hazardous waste.[13] Dispose of all waste containing sodium azide according to your institution's hazardous waste guidelines. Never pour sodium azide solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing.[12]

Q4: The purification of 2-quinuclidone is proving to be very difficult due to its instability. What are the best practices for isolation and purification?

The instability of 2-quinuclidone, particularly its rapid hydrolysis, makes its isolation challenging.[1]

Purification and Handling Recommendations:

  • Work-up: After the reaction is complete, the mixture should be carefully quenched by pouring it onto ice and then neutralized with a base (e.g., sodium hydroxide or sodium carbonate) while maintaining a low temperature.

  • Extraction: The product can be extracted into an organic solvent. The choice of solvent should be made carefully to ensure good solubility of the product and minimal extraction of impurities.

  • Purification as a Salt: Due to its instability in the free base form, 2-quinuclidone is often isolated and stored as a more stable salt, such as the tetrafluoroborate salt.[1]

  • Chromatography: If further purification is needed, column chromatography can be employed. However, given the product's lability, this should be done as quickly as possible, and the choice of stationary and mobile phases should be optimized to minimize degradation.

  • Storage: The purified 2-quinuclidone (or its salt) should be stored under an inert atmosphere at low temperatures to prevent decomposition.

Frequently Asked Questions (FAQs)

What is the mechanism of the Schmidt reaction for the synthesis of 2-quinuclidone?

The Schmidt reaction of a ketone, such as bicyclo[2.2.2]octan-2-one, with hydrazoic acid (HN₃) in the presence of a strong acid catalyst proceeds through the following key steps:[2][16]

  • Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the ketone, activating it for nucleophilic attack.

  • Nucleophilic Attack by Azide: The hydrazoic acid acts as a nucleophile and attacks the protonated carbonyl carbon, forming an azidohydrin intermediate.

  • Rearrangement and Loss of Nitrogen: This is the crucial step where one of the alkyl groups attached to the former carbonyl carbon migrates to the nitrogen atom of the azide group, with the concurrent expulsion of dinitrogen (N₂), a very stable molecule, which drives the reaction forward.

  • Formation of the Lactam: The resulting intermediate is then hydrolyzed to form the final lactam product, 2-quinuclidone.

Are there any alternative reagents to hydrazoic acid for the Schmidt reaction?

While hydrazoic acid (generated in situ from sodium azide) is the traditional reagent, concerns over its toxicity and explosive nature have led to the exploration of alternatives. Some research has focused on using alkyl azides in the presence of Lewis acids.[6][17] Additionally, newer methods are being developed that use nitrogen donors like nitromethane, activated by reagents such as triflic anhydride, to circumvent the need for azide compounds altogether.[18]

How does the structure of the starting ketone affect the Schmidt reaction?

The structure of the ketone plays a significant role in the outcome of the Schmidt reaction. For asymmetrical ketones, the regioselectivity of the reaction (i.e., which alkyl group migrates) is a key consideration. Generally, the group that can better stabilize a positive charge is more likely to migrate. In the case of bicyclo[2.2.2]octan-2-one, the rigid bicyclic structure influences the stereoelectronics of the rearrangement, leading to the formation of the bridged lactam, 2-quinuclidone.

Data and Protocols

Table 1: Recommended Reaction Parameters for 2-Quinuclidone Synthesis
ParameterRecommended ConditionRationale
Starting Ketone Bicyclo[2.2.2]octan-2-one (high purity)Impurities can inhibit the reaction.
Azide Source Sodium Azide (fresh, high purity)Ensures efficient in-situ generation of HN₃.
Acid Catalyst Concentrated Sulfuric Acid (anhydrous)A common and effective protic acid catalyst.
Stoichiometry Ketone:NaN₃ ratio of ~1:1.1 to 1:1.5A slight excess of azide is often used, but a large excess can lead to tetrazole formation.[3]
Temperature 0 °C or below during NaN₃ additionControls the exothermic reaction and minimizes side products.[4]
Reaction Time Monitor by TLC or LC-MSOptimal time varies; prolonged reaction can lead to product degradation.
Solvent Concentrated H₂SO₄ or other strong acidThe strong acid often serves as both catalyst and solvent.
Experimental Protocol: General Procedure for the Schmidt Reaction of Bicyclo[2.2.2]octan-2-one

Disclaimer: This is a generalized procedure and should be adapted and optimized for your specific laboratory conditions. All work must be performed in a certified chemical fume hood with appropriate safety precautions.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, cool the chosen strong acid (e.g., concentrated sulfuric acid) to 0 °C in an ice bath.

  • Addition of Ketone: Slowly add the bicyclo[2.2.2]octan-2-one to the cooled acid with vigorous stirring.

  • Addition of Sodium Azide: Carefully add sodium azide in small portions over a period of time, ensuring the temperature of the reaction mixture does not rise significantly.

  • Reaction Monitoring: Allow the reaction to stir at the controlled temperature. Monitor the progress of the reaction by periodically taking aliquots and analyzing them by TLC or LC-MS.

  • Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

  • Neutralization: Slowly neutralize the acidic solution with a suitable base (e.g., a saturated solution of sodium carbonate or a dilute solution of sodium hydroxide) while keeping the mixture cool in an ice bath.

  • Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

  • Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product, for example, by converting it to a stable salt and recrystallizing.

Visualizations

Diagram 1: Generalized Schmidt Reaction Mechanism

Schmidt_Reaction cluster_activation Activation cluster_addition Nucleophilic Addition cluster_rearrangement Rearrangement & N₂ Loss cluster_hydrolysis Hydrolysis Ketone Ketone (R-CO-R') Protonated_Ketone Protonated Ketone Ketone->Protonated_Ketone + H⁺ Azidohydrin Azidohydrin Intermediate Protonated_Ketone->Azidohydrin + HN₃ Nitrilium_Ion Nitrilium Ion Intermediate Azidohydrin->Nitrilium_Ion - H₂O, - N₂ + R-group migration Amide Amide/Lactam Nitrilium_Ion->Amide + H₂O, - H⁺

Caption: Generalized mechanism of the Schmidt reaction of a ketone.

Diagram 2: Troubleshooting Workflow for Low Yield

Troubleshooting_Yield Start Low 2-Quinuclidone Yield Reagent_Check Reagent Quality Check Purity of starting ketone? Freshness of NaN₃? Anhydrous acid catalyst? Start->Reagent_Check Condition_Check Reaction Condition Optimization Temperature control during NaN₃ addition? Optimal reaction time? Efficient mixing? Reagent_Check:f0->Condition_Check If Reagents OK Reagent_Check:f1->Condition_Check Reagent_Check:f2->Condition_Check Solution1 Purify starting materials. Use fresh reagents. Reagent_Check->Solution1 Side_Reaction_Check Analysis of Side Products Evidence of tetrazole formation? Evidence of nitrile formation? Condition_Check:f0->Side_Reaction_Check If Conditions Optimized Condition_Check:f1->Side_Reaction_Check Condition_Check:f2->Side_Reaction_Check Solution2 Implement strict temperature control. Monitor reaction progress. Condition_Check->Solution2 Purification_Check Isolation & Purification Product degradation during work-up? Instability of free base? Side_Reaction_Check:f0->Purification_Check If Side Products Minimized Side_Reaction_Check:f1->Purification_Check Solution3 Adjust stoichiometry of NaN₃. Screen different acid catalysts. Side_Reaction_Check->Solution3 End Optimized Yield Purification_Check:f0->End If Purification Optimized Purification_Check:f1->End Solution4 Isolate as a stable salt. Perform purification quickly at low temperature. Purification_Check->Solution4

Sources

Optimization

“side reactions in the synthesis of 1-Azabicyclo[2.2.2]octan-2-one”

Welcome to the technical support center for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone). This guide is designed for researchers, scientists, and professionals in drug development who...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone). This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this unique and challenging molecule. The inherent structural strain of 2-quinuclidinone makes its synthesis a non-trivial task, prone to specific side reactions and instability issues. This document provides in-depth, troubleshooting-focused guidance in a question-and-answer format to address the common hurdles you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My attempts to synthesize 2-quinuclidinone result in either a complex mixture of intractable materials or uncontrolled polymerization. What is the underlying cause?

Answer:

The primary challenge in synthesizing 2-quinuclidinone lies in its significant inherent structural instability. The bicyclic framework forces the bridgehead nitrogen atom into a pyramidal geometry, preventing the lone pair of electrons from aligning with the carbonyl's pi-system. This misalignment disrupts the typical planarity and resonance stabilization of the amide bond, a phenomenon that violates Bredt's Rule.[1]

This high degree of ring strain makes the amide bond in 2-quinuclidinone exceptionally reactive. The free base is highly prone to rapid, uncontrolled polymerization.[1] Furthermore, in the presence of nucleophiles such as water, it undergoes extremely rapid hydrolysis to the corresponding amino acid, with a reported half-life of just 15 seconds.[1] Therefore, observing a complex mixture or a polymeric residue is often an indication that the target molecule has formed but was not stable under the reaction or workup conditions.

To circumvent this, it is crucial to synthesize 2-quinuclidinone as a more stable salt, such as the tetrafluoroborate salt, which can be isolated and characterized.[1]

FAQ 2: I am attempting an intramolecular C-H insertion/amination to form the 2-quinuclidinone core, but I am primarily observing dimerization of my starting material. How can I favor the desired cyclization?

Answer:

This is a known side reaction when employing certain transition-metal-catalyzed C-H insertion strategies. For instance, rhodium(II)-catalyzed decomposition of a diazocarbonyl precursor may preferentially lead to intermolecular reactions, such as the formation of isomeric olefins through dimerization, rather than the desired intramolecular C-H amination.[2]

The formation of these dimeric byproducts suggests that the rate of the intermolecular reaction is significantly faster than the intramolecular cyclization. This can be due to an unfavorable conformation of the substrate for the intramolecular pathway or the high activation energy required for the insertion into the C-H bond of the piperidine ring.

Troubleshooting Protocol:

  • Re-evaluate the Catalytic System: The choice of catalyst and ligands is critical. Experiment with different rhodium(II) catalysts (e.g., Rh₂(esp)₂, Rh₂(OAc)₄) or other transition metals known to mediate C-H amination.

  • Substrate Modification: Altering the structure of the precursor can influence the reaction outcome. Introducing steric bulk may disfavor dimerization and promote the intramolecular pathway.

  • Consider an Alternative Synthetic Strategy: Given the documented challenges with C-H insertion for this specific target, a more reliable approach may be necessary. The intramolecular Schmidt-Aubé reaction has been shown to be a more successful, albeit not perfect, method for constructing the 2-quinuclidinone core.[1][2]

Diagram of Competing Pathways in Rhodium-Catalyzed C-H Insertion:

G cluster_0 Desired Intramolecular Pathway cluster_1 Observed Side Reaction Start Diazocarbonyl Precursor Carbene Rh-Carbene Intermediate Start->Carbene Rh₂(L)₄ Product 1-Azabicyclo[2.2.2]octan-2-one Carbene->Product Intramolecular C-H Amination Dimer Isomeric Olefin Dimers Carbene->Dimer Intermolecular Dimerization

Caption: Competing reaction pathways in the attempted synthesis of 2-quinuclidinone.

FAQ 3: I am using the intramolecular Schmidt-Aubé reaction to synthesize 2-quinuclidinone, but I am obtaining a significant amount of a regioisomeric lactam. How can I improve the selectivity of this reaction?

Answer:

The intramolecular Schmidt-Aubé reaction of a ketoazide is a viable method for forming the strained bicyclic lactam of 2-quinuclidinone.[2] However, a common side reaction is the formation of a regioisomeric lactam. This occurs because the migration of the alkyl group during the rearrangement can proceed via two different pathways, leading to two distinct products.

Table 1: Regioisomeric Products of the Schmidt-Aubé Reaction

ProductStructureIUPAC Name
Desired Product1-Azabicyclo[2.2.2]octan-2-one1-Azabicyclo[2.2.2]octan-2-one
Side ProductRegioisomeric Lactam1-Azabicyclo[3.2.1]octan-2-one

The ratio of these products is highly dependent on the reaction conditions, particularly the choice of acid catalyst and solvent.

Troubleshooting and Optimization Protocol:

  • Acid Catalyst Screening: The Lewis or Brønsted acid used to initiate the rearrangement plays a crucial role in directing the migratory aptitude of the alkyl groups. A systematic screening of different acids is recommended.

    • Trifluoroacetic acid (TFA): Often used, but may yield mixtures of regioisomers.[2]

    • Trifluoromethanesulfonic acid (TfOH): A stronger acid that can promote the reaction at lower temperatures, potentially altering the selectivity.[2]

    • Other strong acids: Consider screening other acids like Tf₂NH or HBF₄.[2]

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the stability of the transition states leading to the different products.

    • Neat Acid: Running the reaction in neat TFA is one reported condition.[2]

    • Non-coordinating Solvents: Using a solvent like dichloromethane (CH₂Cl₂) with a stoichiometric amount of a strong acid can be beneficial.

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. This can often improve the selectivity of kinetically controlled reactions.

Diagram of the Schmidt-Aubé Reaction and Competing Rearrangement Pathways:

G Ketoazide Ketoazide Precursor Intermediate Protonated Azide Intermediate Ketoazide->Intermediate H⁺ Product_Desired Desired Product: 1-Azabicyclo[2.2.2]octan-2-one Intermediate->Product_Desired Pathway A: Migration of desired alkyl group Product_Side Side Product: Regioisomeric Lactam Intermediate->Product_Side Pathway B: Migration of competing alkyl group

Caption: Competing migratory pathways in the Schmidt-Aubé reaction.

Summary of Key Synthetic Challenges and Solutions

ChallengeRoot CauseRecommended Solution(s)
Product Instability Violation of Bredt's Rule, leading to high ring strain and a reactive amide bond.[1]Isolate the product as a stable salt (e.g., tetrafluoroborate). Avoid exposure to nucleophiles like water.[1]
Dimerization Side Products Intermolecular reactions outcompeting intramolecular C-H amination.[2]Change the catalyst system, modify the substrate, or switch to a more reliable synthetic route like the Schmidt-Aubé reaction.[2]
Formation of Regioisomers Competing alkyl migration pathways in the Schmidt-Aubé rearrangement.[2]Systematically screen acid catalysts, solvents, and reaction temperatures to optimize for the desired regioisomer.[2]

This technical guide is intended to provide a foundational understanding of the common side reactions and challenges in the synthesis of 1-Azabicyclo[2.2.2]octan-2-one. Successful synthesis of this molecule requires careful consideration of its inherent instability and the optimization of reaction conditions to favor the desired product over competing side pathways.

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441(7094), 731–734. Available at: [Link]

  • Wikipedia. (n.d.). Quinuclidone. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 2-Quinuclidonium Salt Purification

Welcome to the Advanced Structural Chemistry Support Center. Handling 1-azabicyclo[2.2.2]octan-2-one (2-quinuclidone) and its salts presents one of the most formidable challenges in synthetic organic chemistry.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Structural Chemistry Support Center. Handling 1-azabicyclo[2.2.2]octan-2-one (2-quinuclidone) and its salts presents one of the most formidable challenges in synthetic organic chemistry. Due to extreme steric strain and the violation of Bredt's Rule, the amide bond in this bicyclic system is highly twisted, fundamentally altering its reactivity[1].

This guide provides field-proven troubleshooting insights, mechanistic explanations, and validated protocols for researchers isolating and purifying 2-quinuclidonium salts (such as the tetrafluoroborate salt).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my isolated 2-quinuclidonium salt rapidly degrade into an acyclic amino acid upon exposure to ambient air? The Causality: Unlike typical planar amides where the nitrogen lone pair delocalizes into the carbonyl π -system, the bicyclic framework of 2-quinuclidone forces the C–N bond to twist by approximately 91°[2]. This orthogonal arrangement prevents orbital overlap, effectively destroying amide resonance. Consequently, the carbonyl carbon becomes exceptionally electrophilic, and the nitrogen behaves more like a highly basic amine[3]. The Solution: The tetrafluoroborate salt reacts with ambient moisture with a chemical half-life of merely 15 seconds[2]. All purification, filtration, and storage must be conducted under strictly anhydrous conditions (e.g., inside an argon-filled glovebox or using rigorous Schlenk line techniques).

Q2: I attempted to neutralize the tetrafluoroborate salt to isolate the free base, but the reaction yielded an intractable, gummy solid. What happened? The Causality: You have observed uncontrolled polymerization. The free base of 2-quinuclidone is intrinsically unstable[2]. Because the nitrogen lone pair is highly exposed and basic (ranking among secondary and tertiary amines in proton affinity[2][4]), and the carbonyl is highly electrophilic, intermolecular nucleophilic attack occurs instantly upon deprotonation, leading to rapid ring-opening polymerization[5]. The Solution: Do not attempt to isolate the free base. The molecule must be maintained, purified, and analyzed as a non-nucleophilic salt (e.g., HBF4​ salt) to prevent self-condensation[1].

Q3: Standard silica gel chromatography completely destroys my product. How can I purify the crude reaction mixture after the intramolecular Schmidt reaction? The Causality: Silica gel is highly polar, slightly acidic, and inherently retains moisture. The combination of the nucleophilic hydroxyl groups on the silica surface and adsorbed water immediately hydrolyzes the hyper-reactive anti-Bredt amide[1]. The Solution: Abandon chromatographic methods. Purification must rely on differential solubility using anhydrous solvent precipitation (trituration) under an inert atmosphere, as detailed in the protocol below.

Quantitative Data: Structural & Kinetic Comparisons

To understand the handling requirements, it is critical to compare the physical properties of a standard planar amide against the 2-quinuclidonium system.

PropertyTypical Planar Amide (e.g., DMF)2-Quinuclidonium SaltImpact on Purification
C–N Torsion Angle ~0°91°[2]Complete loss of resonance; extreme reactivity.
Nitrogen Pyramidalization ~0°59°[2]N-atom behaves as a basic amine, not an amide.
Hydrolytic Half-Life ( H2​O ) Years (Highly Stable)~15 seconds[2][5]Mandates strict <1 ppm H2​O environment.
Free Base Stability StableUncontrolled Polymerization[2]Must be isolated as a non-nucleophilic salt.

Experimental Protocol: Anhydrous Isolation of 2-Quinuclidonium Tetrafluoroborate

This self-validating protocol utilizes differential solubility to purify the salt without the use of destructive chromatography.

Prerequisites: All glassware must be oven-dried at 150°C overnight. Solvents (Acetonitrile, Diethyl Ether) must be rigorously dried over activated molecular sieves and degassed.

  • Solvent Removal: Following the azide-ketone Schmidt reaction[2][3], transfer the crude reaction mixture to a Schlenk flask. Remove the reaction solvent strictly under high vacuum ( ≤0.1 Torr) to yield a crude residue. Do not apply heat exceeding 25°C.

  • Selective Dissolution: Backfill the Schlenk flask with ultra-high purity Argon. Inject a minimal volume of anhydrous acetonitrile ( CH3​CN ) to dissolve the crude 2-quinuclidonium tetrafluoroborate.

  • Precipitation: Vigorously stir the solution while dropwise adding anhydrous diethyl ether ( Et2​O ). The 2-quinuclidonium salt is insoluble in pure ether, causing it to precipitate as a white solid, while organic impurities remain in solution.

  • Anhydrous Filtration: Utilize a cannula filter (filter stick) wrapped in dry glass microfiber. Apply positive argon pressure to force the mother liquor out of the flask, leaving the precipitated salt behind.

  • Washing and Drying: Wash the solid cake twice with fresh, anhydrous Et2​O via syringe. Remove residual solvent by placing the flask under high vacuum for 4 hours.

  • Storage: Transfer the sealed flask immediately into an argon-filled glovebox for storage at -20°C.

Workflow Visualization

G N1 Crude Reaction Mixture (Post-Schmidt Reaction) N2 High Vacuum Evaporation (<0.1 Torr, 25°C) N1->N2 N3 Dissolution in Anhydrous CH3CN N2->N3 N4 Precipitation via Anhydrous Et2O Addition N3->N4 N5 Cannula Filtration (Argon Atmosphere) N4->N5 N6 Pure 2-Quinuclidonium Tetrafluoroborate Salt N5->N6

Workflow for the anhydrous precipitation and isolation of 2-quinuclidonium salts.

References

  • Quinuclidone - Wikipedia. Available at:[2]

  • Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate - PubMed (Nature). Available at:[1]

  • Total Synthesis of 2-Quinuclidonium Tetrafluoroborate by Stoltz - Organic Chemistry Portal. Available at:[3]

  • Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides - PubMed (JACS). Available at:[4]

  • Quinuclidone - chemeurope.com. Available at:[5]

Sources

Optimization

Technical Support Center: Managing the Reactivity of Anti-Bredt Amides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with anti-Bredt amides. This guide is designed to provide practical, in-depth solutions to the unique challe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with anti-Bredt amides. This guide is designed to provide practical, in-depth solutions to the unique challenges posed by these highly reactive and structurally fascinating molecules. By understanding the principles behind their reactivity, you can better control their synthesis and harness their potential in complex molecular design.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis, purification, and handling of anti-Bredt amides.

Question 1: My synthesis of a bridged lactam (anti-Bredt amide) is resulting in low to no yield. What are the likely causes and how can I fix it?

Answer:

Low or zero yield in the synthesis of a strained, bridgehead amide is a frequent issue stemming from their inherent instability. The root cause often lies in the breakdown of the amide's planar geometry, which disrupts the stabilizing resonance between the nitrogen lone pair and the carbonyl group.[1][2] This makes the amide bond exceptionally weak and susceptible to cleavage.

Let's troubleshoot this systematically:

Potential Cause 1: Reaction Conditions Are Too Harsh.

  • The "Why": Standard amide coupling conditions, especially those requiring heat, are often too aggressive for these kinetically unstable molecules. The strain energy you are trying to build into the molecule also provides a low-energy pathway for decomposition.

  • Solution:

    • Lower the Temperature: Attempt the cyclization at low temperatures (e.g., -78 °C to 0 °C). This minimizes decomposition pathways and can favor the desired intramolecular reaction.

    • Choice of Base: Use a non-nucleophilic, sterically hindered base (e.g., proton sponge, DBU) to deprotonate the precursor amine. Strong, nucleophilic bases can attack the activated carboxylic acid partner or the product itself.

    • High Dilution: Employ high-dilution conditions (e.g., using a syringe pump for slow addition of the substrate to the reaction mixture) to favor intramolecular cyclization over intermolecular polymerization.

Potential Cause 2: Inefficient Activation of the Carboxylic Acid.

  • The "Why": The activation of the carboxylic acid must be rapid and efficient at low temperatures. Reagents that require higher temperatures or generate reactive byproducts can lead to failure.

  • Solution:

    • Use Potent Activating Agents: Reagents like triflic anhydride (Tf₂O) or Ghosez's reagent (1-chloro-N,N,2-trimethylpropenylamine) are highly effective at low temperatures.[3]

    • Form an Acyl Chloride: Convert the carboxylic acid to an acyl chloride using oxalyl chloride or thionyl chloride at low temperature. The acyl chloride can then be slowly added to a solution of the amine precursor under high dilution.

Potential Cause 3: Product Is Decomposing During Workup or Purification.

  • The "Why": The high reactivity that makes anti-Bredt amides synthetically interesting also makes them extremely sensitive to hydrolysis.[4][5] Even trace amounts of water or silica gel (which is acidic) can rapidly cleave the amide bond.

  • Solution:

    • Anhydrous Workup: Perform all workup steps under strictly anhydrous conditions. Use dried solvents and avoid aqueous washes if possible. If you must wash, use ice-cold, saturated sodium bicarbonate or brine and immediately dry the organic layer over anhydrous sodium or magnesium sulfate.

    • Avoid Silica Gel Chromatography: Standard silica gel chromatography is often fatal to these compounds. If chromatography is necessary, use deactivated (neutral) alumina or silica gel treated with a base like triethylamine. Always run the column cold and work quickly.

    • Alternative Purification: Consider purification by low-temperature crystallization or trituration whenever possible.

Workflow for Troubleshooting Anti-Bredt Amide Synthesis

G cluster_start Problem cluster_synthesis Synthesis Stage cluster_purification Purification Stage cluster_solutions Solutions Start Low / No Yield of Anti-Bredt Amide Cond Check Reaction Conditions Start->Cond Is the reaction failing? Work Check Workup & Purification Start->Work Is the product disappearing after reaction? Act Check Activation Method Cond->Act Conditions seem mild Sol_Temp Lower Temperature (-78 to 0 °C) Use Non-nucleophilic Base High Dilution Cond->Sol_Temp Conditions are harsh (e.g., > RT) Sol_Act Use Tf₂O or Acyl Chloride Ensure Anhydrous Conditions Act->Sol_Act Activation is inefficient Sol_Pur Use Neutral Alumina/Treated Silica Purify via Low-Temp Crystallization Strictly Anhydrous Workup Work->Sol_Pur Yes

Caption: A troubleshooting flowchart for diagnosing failed anti-Bredt amide syntheses.

Question 2: I've successfully synthesized my anti-Bredt amide, but it decomposes rapidly, even in storage. How can I improve its stability?

Answer:

The instability of anti-Bredt amides is their defining characteristic. The half-life for hydrolysis in water can be mere minutes for highly strained systems.[4][5] Stability is a direct function of the degree of pyramidalization at the nitrogen atom and the overall ring strain.

  • Structural Modifications: The most effective way to improve stability is to reduce the geometric strain. While this may defeat the purpose of creating a highly reactive species, minor modifications can sometimes strike a balance. Increasing the size of the bridging rings can lessen the strain and increase stability.[6]

  • Storage Conditions:

    • Strictly Anhydrous and Inert Atmosphere: Store the compound as a solid under an inert atmosphere (argon or nitrogen) at low temperatures (≤ -20 °C).

    • Aprotic Solvents: If a solution is required, use rigorously dried, aprotic solvents like toluene, THF, or dichloromethane. Even solvents considered "dry" from a bottle should be freshly distilled from a suitable drying agent.

    • Avoid Protic Contaminants: Be aware that these amides are not only sensitive to water but also to alcohols and other protic nucleophiles.

Question 3: The spectroscopic data for my product is ambiguous. How can I definitively confirm the formation of an anti-Bredt amide?

Answer:

Confirming the structure of these unusual amides is critical. Their spectroscopic signatures are distinct from those of planar amides due to the lack of N-C=O resonance.

Key Spectroscopic Indicators:

Spectroscopic MethodPlanar Amide (Typical)Anti-Bredt Amide (Expected)Rationale for the Shift
Infrared (IR) ~1650 cm⁻¹ (strong, Amide I)>1700 cm⁻¹ , often approaching ketone values (~1715-1760 cm⁻¹)The C=O bond has more double-bond character because it is not weakened by resonance.[4]
¹³C NMR ~170 ppm>180 ppm , sometimes >200 ppmThe carbonyl carbon is more deshielded due to the loss of electron donation from the nitrogen.
¹H NMR N-H proton often broadN-H proton may be sharperThe C-N bond has more single-bond character, allowing for faster proton exchange in some contexts but less rotational restriction.
X-ray Crystallography Planar nitrogen, C-N bond ~1.33 ÅPyramidal nitrogen , C-N bond approaches single bond length (~1.47 Å)This provides the ultimate proof of the distorted geometry.[7][8]

If you observe a carbonyl stretch in the IR spectrum significantly above 1700 cm⁻¹, this is strong evidence that you have formed a strained, non-planar amide.

Section 2: Frequently Asked Questions (FAQs)

Question 4: What is the fundamental chemical principle that makes anti-Bredt amides so reactive?

Answer:

The extreme reactivity stems from a direct violation of the principles that stabilize normal amides. In a standard amide, the nitrogen atom is sp²-hybridized and planar, allowing its lone pair of electrons to delocalize into the carbonyl's π-system.[8] This resonance is responsible for the planarity, the shortened C-N bond, and the remarkable kinetic stability of the amide group.

In an anti-Bredt amide, the bicyclic ring system forces the bridgehead nitrogen atom into a pyramidal (sp³-like) geometry.[9][10] This twisting prevents the p-orbital on the nitrogen from overlapping with the p-orbitals of the carbonyl group.

Consequences of Lost Resonance:

  • High-Energy Ground State: The molecule is trapped in a high-energy conformation, resembling the transition state of amide rotation.

  • Increased Electrophilicity: The carbonyl carbon does not receive electron density from the nitrogen, making it much more electrophilic and susceptible to attack by nucleophiles.

  • Increased Basicity: The nitrogen lone pair is localized and more available for protonation, which can catalyze hydrolysis.[11]

Amide Bond Resonance: Planar vs. Anti-Bredt

Caption: Comparison of orbital alignment in a stable planar amide versus a reactive anti-Bredt amide.

Question 5: Can I use an anti-Bredt amide as a transition-state mimic for an enzyme inhibitor?

Answer:

This is an excellent and historically significant application concept for these molecules. The geometry of a pyramidalized anti-Bredt amide closely resembles the proposed tetrahedral intermediate (or transition state) of enzymatic amide bond hydrolysis.[4][9] Therefore, they have been investigated as potential mimics to bind tightly in the active site of proteases.

However, the primary challenge is their hydrolytic instability.[5] For an anti-Bredt amide to be a viable drug candidate, it must be stable enough to survive in an aqueous physiological environment. While some more stable bridged lactams have been developed, achieving a balance between the desired strained geometry and sufficient stability for therapeutic use remains a significant challenge in medicinal chemistry.[5]

References

  • Enhanced reactivity of twisted amides inside a molecular cage. ResearchGate. [Link]

  • Pyramidalization/twisting of the amide functional group via remote steric congestion triggered by metal coordination. Royal Society of Chemistry. [Link]

  • TWISTED AMIDES: CHARACTERIZATION OF THEIR ELECTRONIC STRUCTURE AND ANALYSIS OF THEIR ACCELERATED HYDROLYSIS. Euskal Herriko Unibertsitatea. [Link]

  • The Most Reactive Amide As a Transition-State Mimic For cis–trans Interconversion. Journal of the American Chemical Society. [Link]

  • Pyramidalization/twisting of the amide functional group via remote steric congestion triggered by metal coordination. National Center for Biotechnology Information. [Link]

  • Effect of the enamine pyramidalization direction on the reactivity of secondary amine organocatalysts. Royal Society of Chemistry. [Link]

  • N-Protonation vs O-Protonation in Strained Amides: Ab Initio Study. The Journal of Organic Chemistry. [Link]

  • Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. National Center for Biotechnology Information. [Link]

  • Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides. ACS Publications. [Link]

  • New Strategies for the Synthesis of Anti-Bredt Olefins and other Complex Hydrocarbons. eScholarship, University of California. [Link]

  • Scientists Break Century-Old Barrier to Synthesizing Anti-Bredt Olefins. Spectroscopy Online. [Link]

  • Experimental and computational studies of anti-Bredt amidinium salts. PubMed. [Link]

  • A solution to the anti-Bredt olefin synthesis problem. National Center for Biotechnology Information. [Link]

  • Bredt's rule. Wikipedia. [Link]

  • Challenging Bredt’s rule. Mapping Ignorance. [Link]

  • What’s Bredt’s Rule? The problem with bridgehead alkenes. Master Organic Chemistry. [Link]

  • A year after undermining Bredt’s rule, UCLA scientists have made cage-shaped, double-bonded molecules that defy expectations. UCLA College. [Link]

  • Bredt's rule. III. Synthesis and chemistry of bicyclo[3.3.1]non-1-ene. ACS Publications. [Link]

  • The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

  • Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

  • Organic chemists take on “Bredt’s Rule” 100 years later. UCLA Chemistry. [Link]

  • Bredt's Rule. ResearchGate. [Link]

  • Challenges and Breakthroughs in Selective Amide Activation. National Center for Biotechnology Information. [Link]

  • Exploring Structural and Spectroscopic Properties of Secondary Amide Derivatives Bearing Bulky and Hydrophilic Substituents. ResearchGate. [Link]

  • Spectroscopic Characterization of an Extensive Set of c-Type Peptide Fragment Ions Formed by Electron Transfer Dissociation Suggests Exclusive Formation of Amide Isomers. PubMed. [Link]

  • Chemists Just Made “Impossible Molecules”... Really? (Bredt's rule). YouTube. [Link]

  • Spectroscopic properties of the nonplanar amide group: a computational study. PubMed. [Link]

  • Exploring Anti-Bredt Olefins as Reactive Intermediates. Stephan Scheeff. [Link]

  • View of The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

  • Nonclassical Routes for Amide Bond Formation. Chemical Reviews. [Link]

  • Amide I '-II ' 2D IR Spectroscopy Provides Enhanced Protein Secondary Structural Sensitivity. ResearchGate. [Link]

  • Harnessing and engineering amide bond forming ligases for the synthesis of amides. The University of Manchester. [Link]

  • The Synthesis of Sterically Hindered Amides. ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Alternative Synthetic Routes to 1-Azabicyclo[2.2.2]octan-2-one

Welcome to the technical support resource for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone). This bicyclic lactam represents a strained and challenging synthetic target.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the synthesis of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone). This bicyclic lactam represents a strained and challenging synthetic target. Its rigid structure is a key pharmacophore in medicinal chemistry, making robust synthetic access a priority for researchers. This guide moves beyond standard textbook procedures to address common and complex issues encountered in the laboratory, providing field-proven insights and troubleshooting strategies in a direct question-and-answer format.

Section 1: The Dieckmann Condensation Approach: Managing Ring Strain

The intramolecular condensation of a diester, or Dieckmann condensation, is a classic strategy for forming cyclic β-keto esters.[1][2] However, its application to the strained bicyclo[2.2.2]octane system is fraught with challenges.

Question 1: My Dieckmann condensation to form the 2-quinuclidinone precursor is giving very low yields (<20%). What are the primary factors limiting the reaction efficiency?

Answer: The low yield is almost certainly a consequence of the significant ring strain in the 1-azabicyclo[2.2.2]octane system. This strain disfavors the cyclized product and promotes the reverse reaction, a retro-Dieckmann condensation.[3] Several factors must be meticulously controlled to overcome this thermodynamic barrier:

  • Causality of Base Selection: The choice of base is critical. A standard alkoxide base (e.g., NaOEt in EtOH) establishes an equilibrium that may heavily favor the open-chain diester. The key is to use a strong, non-nucleophilic base that can irreversibly deprotonate the resulting β-keto ester. This deprotonation forms a stabilized enolate, effectively removing the product from the equilibrium and driving the reaction forward.[4] Sodium hydride (NaH) or lithium diisopropylamide (LDA) in an aprotic solvent like THF or toluene are superior choices.

  • The Role of Temperature: High temperatures can provide the activation energy for the desired cyclization but can also accelerate the retro-Dieckmann reaction. The reaction should be initiated at a low temperature (e.g., 0 °C) and allowed to warm slowly to room temperature or be gently heated only after the initial deprotonation is complete.

  • Precursor Purity: The starting N-substituted piperidine-2,4-dicarboxylate must be of very high purity. Any acidic impurities will quench the base, while other nucleophilic impurities can lead to side reactions.

Question 2: I am observing a significant amount of an undesired polymeric byproduct. How can I favor the intramolecular cyclization over intermolecular polymerization?

Answer: This is a classic challenge in cyclization reactions. Intermolecular reactions become dominant when molecules of the starting material react with each other more frequently than a molecule reacts with itself. To favor the desired intramolecular pathway, you must operate under high-dilution conditions.

  • Experimental Protocol (High-Dilution): Instead of adding the base to a concentrated solution of the diester, the diester should be added very slowly (e.g., via a syringe pump over several hours) to a solution of the base (e.g., a suspension of NaH in refluxing toluene). This ensures that the concentration of the reactive diester is always kept extremely low, statistically favoring the intramolecular cyclization.

Troubleshooting Workflow: Dieckmann Condensation

cluster_start Start cluster_check Initial Checks cluster_solutions Solutions cluster_outcome Outcome start Low Yield in Dieckmann Cyclization check_base Is the base strong enough? (e.g., NaH, LDA) start->check_base check_dilution Are high-dilution conditions being used? check_base->check_dilution Yes solution_base Switch to NaH or LDA in aprotic solvent (THF, Toluene) check_base->solution_base No solution_dilution Use syringe pump for slow addition of substrate to base check_dilution->solution_dilution No solution_temp Lower reaction temperature; slow warm-up check_dilution->solution_temp Yes outcome Improved Yield of Cyclized Product solution_base->outcome solution_dilution->outcome solution_temp->outcome

Caption: Troubleshooting decision tree for Dieckmann condensation.

Section 2: Alternative Cyclization Strategies from Piperidine Scaffolds

Building the bicyclic system from a pre-formed piperidine ring is a common alternative. These methods often rely on forming the C2-N bond in the final step.

Question 3: I am attempting an intramolecular N-alkylation of a 4-substituted piperidine to form the bicyclo[2.2.2]octane ring, but the reaction is not proceeding. What are the common failure points?

Answer: This transformation requires the formation of a six-membered ring via an intramolecular SN2 reaction, which can be kinetically slow and sterically hindered.

  • Leaving Group Activation: The quality of the leaving group on the piperidine's side chain is paramount. A simple halide (Cl, Br) may not be sufficiently reactive. It is often necessary to convert a terminal alcohol to a more reactive species like a tosylate (-OTs) or mesylate (-OMs) in situ or in a separate step.[5]

  • Base and Solvent Compatibility: A strong, non-nucleophilic base is required to deprotonate the piperidine nitrogen without competing in the substitution reaction. Potassium tert-butoxide or sodium hydride are effective. The solvent must be aprotic and polar enough to dissolve the intermediates, such as THF or DMF.

  • Conformational Lock: The piperidine ring and its side chain must be able to adopt a conformation that allows the nucleophilic nitrogen and the electrophilic carbon to come into proximity. If the precursor is conformationally rigid and holds these groups apart, the reaction will fail. This is a fundamental challenge of this route.

Data Summary: Comparison of Cyclization Precursors
Precursor Functional GroupActivating AgentTypical BaseRelative ReactivityKey Consideration
-CH₂CH₂OHTsCl, PyridineK₂CO₃, NaHModerateRequires separate activation step.
-CH₂CH₂OMsMsCl, Et₃NK₂CO₃, NaHGoodMesylate can be unstable.
-CH₂CH₂IFinkelstein Reaction (NaI)K₂CO₃GoodIodide is an excellent leaving group.
-CH₂COOHDCC, NHSN/A (Amide formation)VariesForms the lactam bond directly but requires subsequent reduction.

Section 3: Modern & Unconventional Synthetic Approaches

For research and drug development professionals, exploring novel synthetic routes can provide access to unique analogs or improve overall efficiency.

Question 4: Can radical-based methods like the Hofmann-Löffler-Freytag (HLF) reaction be used to synthesize the 1-azabicyclo[2.2.2]octan-2-one core?

Answer: Yes, this is a powerful, albeit advanced, strategy for C-H functionalization that can be adapted for this purpose. The HLF reaction involves the generation of an N-centered radical (from an N-haloamine or N-haloamide) which then abstracts a hydrogen atom from a remote carbon (typically at the δ-position) via a 1,5-hydrogen atom transfer (1,5-HAT). The resulting carbon-centered radical is then trapped to form a new C-N bond, leading to cyclization.

A theoretical application would involve starting with a macrocyclic lactam and inducing a transannular C-H amination.[6]

  • Key Challenges & Troubleshooting:

    • Regioselectivity: The 1,5-HAT is highly favored, leading predominantly to pyrrolidine ring formation. Achieving the desired 1,6-HAT for piperidine ring formation (as needed for the bicyclo[2.2.2] system) is less favorable and a significant challenge. Recent mechanistic studies are exploring ways to control this regioselectivity.[6]

    • Reaction Initiation: The reaction is typically initiated photolytically (UV light) or with acid. Consistent and controlled initiation is key to avoiding side reactions.

    • Substrate Suitability: The starting material must possess C-H bonds that are sterically accessible to the N-centered radical. The conformational properties of the starting lactam are therefore critical.

Conceptual Workflow: HLF-type Ring Contraction

Sources

Optimization

Technical Support Center: Enhancing the Stability of 1-Azabicyclo[2.2.2]octan-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 1-Azabicyclo[2.2.2]octan-2-one derivatives. This guide is designed to provide in-depth troubleshooting advice an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1-Azabicyclo[2.2.2]octan-2-one derivatives. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of these complex molecules. As a Senior Application Scientist, my goal is to equip you with the knowledge to anticipate and resolve stability challenges in your research and development workflows.

The unique bridged lactam structure of 1-Azabicyclo[2.2.2]octan-2-one, also known as quinuclidinone, and its derivatives, imparts distinct chemical properties that differ from standard amides.[1] While this structural motif is a valuable pharmacophore in numerous bioactive compounds, its inherent strain can also render it susceptible to degradation.[1][2] This guide will delve into the common stability issues and provide practical, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-Azabicyclo[2.2.2]octan-2-one derivatives?

A1: The principal degradation pathway for 1-Azabicyclo[2.2.2]octan-2-one derivatives is hydrolysis of the lactam (amide) bond. Due to the bicyclic structure, the amide bond is distorted from planarity, which increases its electrophilicity and susceptibility to nucleophilic attack compared to typical acyclic or planar amides.[1]

The hydrolysis can be catalyzed by both acidic and basic conditions.[3]

  • Alkaline Hydrolysis: This process typically begins with a nucleophilic attack of a hydroxide ion on the carbonyl carbon of the lactam ring.[4][5] This forms a tetrahedral intermediate, which then undergoes ring-opening through the cleavage of the C-N bond to yield a carbamate-containing product.[4]

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen can be protonated, which further enhances the electrophilicity of the carbonyl carbon and facilitates nucleophilic attack by water.[3]

Q2: My 1-Azabicyclo[2.2.2]octan-2-one derivative is showing instability in an aqueous formulation at low pH. Why is this happening and what can I do?

A2: Instability at low pH is a known challenge for certain quinuclidine-3-one derivatives intended for oral administration, as they must withstand the acidic environment of the stomach.[6] As mentioned in Q1, acid-catalyzed hydrolysis is a likely cause.

Troubleshooting Steps:

  • pH Adjustment: The most direct approach is to adjust the pH of your formulation to a range where the derivative exhibits maximum stability. This often involves creating a pH-rate profile to identify the optimal pH.

  • Formulation with Buffers: Employing a suitable buffer system can help maintain the pH within the desired stable range.[6] For instance, a pH 4 buffer can be prepared by mixing acetic acid and sodium acetate solutions.[6]

  • Prodrug Strategies: If pH adjustment is not feasible, consider designing a prodrug that masks the susceptible lactam functionality. The prodrug would then be converted to the active compound in vivo.

  • Excipient Selection: Carefully select excipients that do not promote degradation. Avoid acidic excipients that could lower the micro-environmental pH.

Q3: Can enzymatic degradation be a concern for these derivatives?

A3: Yes, enzymatic hydrolysis is a significant consideration, particularly in biological systems. Enzymes such as β-lactamases, which are responsible for bacterial resistance to β-lactam antibiotics, can catalyze the hydrolysis of the strained lactam ring.[4][7] Additionally, other hydrolases like lipases have been shown to hydrolyze bicyclic β-lactams.[8]

Considerations for Drug Development:

  • Enzyme Inhibition Studies: It is crucial to assess the susceptibility of your derivatives to relevant metabolic enzymes early in the drug discovery process.

  • Structural Modifications: Introducing steric hindrance around the lactam carbonyl group can sometimes reduce its accessibility to enzymatic active sites.

Troubleshooting Common Instability Issues

This section provides a more detailed, scenario-based approach to resolving stability problems you might encounter during your experiments.

Scenario 1: Rapid degradation observed during purification by reverse-phase HPLC with a TFA-containing mobile phase.

Issue: The use of trifluoroacetic acid (TFA) in the mobile phase creates an acidic environment that can accelerate the hydrolysis of the lactam bond in your derivative.

Troubleshooting Workflow:

A Degradation during RP-HPLC B Identify cause: Acidic mobile phase (TFA) A->B C Solution 1: Use a different acid modifier B->C D Solution 2: Use a non-acidic mobile phase B->D E Formic acid (less acidic) C->E F Ammonium bicarbonate/formate buffer D->F G Evaluate peak shape and resolution E->G F->G H Lyophilize immediately after purification G->H

Caption: Troubleshooting degradation during HPLC purification.

Detailed Steps:

  • Replace TFA: Substitute TFA with a less aggressive acid, such as formic acid. While still acidic, formic acid is generally less harsh than TFA and may reduce the rate of hydrolysis.

  • Use a Buffered Mobile Phase: Consider using a mobile phase buffered at a pH where your compound is more stable. For example, an ammonium bicarbonate or ammonium formate buffer system can be effective.

  • Optimize Chromatography Conditions: Minimize the run time to reduce the compound's exposure to the mobile phase.

  • Post-Purification Handling: Immediately after purification, neutralize the fractions containing your compound and remove the solvent, for example, by lyophilization, to prevent further degradation.

Scenario 2: Compound degradation in solution during storage.

Issue: Your 1-Azabicyclo[2.2.2]octan-2-one derivative is degrading in a specific solvent over time, even at low temperatures.

Troubleshooting and Stability Testing Protocol:

Objective: To determine the optimal storage conditions for your derivative in solution.

Materials:

  • Your 1-Azabicyclo[2.2.2]octan-2-one derivative

  • A selection of common laboratory solvents (e.g., DMSO, ethanol, acetonitrile, water at various pH values)

  • HPLC or LC-MS system for analysis

  • Temperature-controlled storage units (e.g., refrigerator, freezer)

Protocol:

  • Stock Solution Preparation: Prepare stock solutions of your compound at a known concentration in each of the selected solvents.

  • Aliquoting: Aliquot the stock solutions into smaller volumes to avoid repeated freeze-thaw cycles for the samples stored frozen.

  • Storage Conditions: Store the aliquots under a variety of conditions:

    • -80°C

    • -20°C

    • 4°C

    • Room temperature (in the dark)

    • Room temperature (exposed to light) - to assess photostability.

  • Time Points for Analysis: Analyze the samples at regular intervals (e.g., 0, 24, 48, 72 hours, 1 week, 1 month) using a validated analytical method (e.g., HPLC-UV, LC-MS).

  • Data Analysis: Quantify the amount of the parent compound remaining at each time point. The appearance of new peaks in the chromatogram can indicate the formation of degradation products.

Data Interpretation:

SolventStorage Temp.% Parent Compound Remaining (after 1 week)Observations
DMSO-20°C>99%High stability
DMSORoom Temp95%Minor degradation
Ethanol4°C98%Good stability
Water (pH 7)4°C85%Significant degradation
Water (pH 4)4°C75%Accelerated degradation

This data will allow you to identify the most suitable solvent and storage temperature for your compound.

Recommended Protocols for Stability Enhancement

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the intrinsic stability of your molecule and to develop stability-indicating analytical methods.

Workflow for Forced Degradation:

A Prepare solutions of the derivative B Expose to stress conditions A->B C Acidic (e.g., 0.1 M HCl) B->C D Basic (e.g., 0.1 M NaOH) B->D E Oxidative (e.g., 3% H2O2) B->E F Thermal (e.g., 60°C) B->F G Photolytic (e.g., UV light) B->G H Analyze samples by LC-MS C->H D->H E->H F->H G->H I Identify degradation products H->I J Develop stability-indicating analytical method I->J

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology:

  • Sample Preparation: Prepare solutions of your compound in a suitable solvent system.

  • Stress Conditions:

    • Acidic: Treat the solution with an acid (e.g., 0.1 M HCl) and incubate at a controlled temperature.

    • Basic: Treat the solution with a base (e.g., 0.1 M NaOH) and incubate.

    • Oxidative: Add an oxidizing agent (e.g., 3% hydrogen peroxide).

    • Thermal: Incubate the solution at an elevated temperature (e.g., 60°C).

    • Photolytic: Expose the solution to a controlled light source (e.g., a photostability chamber).

  • Time Points: Collect samples at various time points during the stress testing.

  • Analysis: Analyze the samples using a high-resolution analytical technique like LC-MS to separate and identify the parent compound and any degradation products.

  • Method Validation: The analytical method should be able to resolve the parent peak from all major degradation product peaks, thus demonstrating its "stability-indicating" capability.

By understanding how your molecule degrades, you can take proactive steps to mitigate these pathways in your experimental design and formulation development.

References

  • de la Vega, C., et al. (2000). Theoretical Study of the Alkaline Hydrolysis of a Bicyclic Aza-β-lactam. The Journal of Organic Chemistry, 65(23), 7927–7933. Available at: [Link]

  • Kaplan, F. A., & Roberts, J. D. (2011). The Chemistry of Bridged Lactams and Related Heterocycles. Accounts of Chemical Research, 44(3), 185–195. Available at: [Link]

  • Testa, B., & Mayer, J. M. (2003). The Hydrolysis of Lactams. In Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology (pp. 163-234). Wiley-VCH. Available at: [Link]

  • de la Vega, C., et al. (2000). Theoretical Study of the Alkaline Hydrolysis of a Bicyclic Aza-β-lactam. The Journal of Organic Chemistry, 65(23), 7927–7933. Available at: [Link]

  • Schrittwieser, J. H., et al. (2021). Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides. ACS Catalysis, 11(21), 13535–13563. Available at: [Link]

  • WO2020058458A1 - Quinuclidine-3-one derivatives and their use in cancer treatment. (2020). Google Patents.
  • Johansson, D. G. A., et al. (2021). Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. The LAIR at East Texas A&M. Available at: [Link]

  • A. Bak, A., & J. T. (2021). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Computational Prediction of 2-Quinuclidone Reaction Pathways

Welcome to the technical support center for the computational investigation of 2-quinuclidone reaction pathways. This guide is designed for researchers, scientists, and professionals in drug development who are navigatin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the computational investigation of 2-quinuclidone reaction pathways. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of modeling this unique and highly strained bicyclic lactam. Here, you will find troubleshooting advice, frequently asked questions, and best-practice protocols to ensure the accuracy and reliability of your computational experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the computational modeling of 2-quinuclidone.

Q1: What makes the computational prediction of 2-quinuclidone reaction pathways particularly challenging?

A1: The primary challenge lies in the inherent structural strain and instability of the 2-quinuclidone molecule.[1] Its amide bond is severely twisted, a violation of Bredt's rule, which leads to a high degree of pyramidalization at the nitrogen atom and significant torsion around the C-N bond.[1] This "anti-Bredt" nature means the molecule behaves more like an amine than a typical planar amide, making it highly reactive.[2] Computationally, this translates to a complex potential energy surface with many closely-spaced local minima and transition states, requiring robust theoretical methods to model accurately.

Q2: Which computational methods are most suitable for studying 2-quinuclidone?

A2: Density Functional Theory (DFT) is a widely used and effective method for investigating reaction mechanisms of molecules like 2-quinuclidone, offering a good balance between computational cost and accuracy.[3][4] However, due to the strained nature of the molecule, standard DFT functionals may not be sufficient. It is advisable to benchmark several functionals, including those that account for dispersion effects (e.g., B3LYP-D3) and potentially double-hybrid functionals for higher accuracy in energy calculations. For critical points on the potential energy surface, single-point energy calculations with higher-level ab initio methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CCSD(T)) on DFT-optimized geometries can provide more reliable energy data.[5]

Q3: How can I validate my computational predictions for 2-quinuclidone reactions?

A3: Direct experimental validation for 2-quinuclidone is difficult due to its instability.[1] However, you can build confidence in your models through several computational cross-validation techniques. This includes:

  • Method Benchmarking: Compare results from different DFT functionals and basis sets.

  • Thermodynamic Consistency: Ensure your calculated thermodynamic parameters (enthalpy, entropy, and Gibbs free energy) are consistent across related species in the reaction pathway.

  • Kinetic Plausibility: The calculated activation barriers should correspond to reasonable reaction rates under the specified conditions.

  • Comparison to Analogs: Compare your results to computational or experimental data for less-strained bicyclic lactams or related quinuclidine derivatives.[6]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your computational investigation of 2-quinuclidone reaction pathways.

Geometry Optimization Issues

Q4: My geometry optimization for 2-quinuclidone or its derivatives fails to converge. What should I do?

A4: Convergence failure in geometry optimizations of strained systems like 2-quinuclidone is common. Here are several troubleshooting steps:

  • Improve the Initial Guess Geometry: Start with a more reasonable initial structure. You can obtain this from force-field-based conformational searches or by modifying crystal structures of similar compounds.

  • Use a More Robust Optimization Algorithm: Switch to a different optimization algorithm available in your software package. For example, the GDIIS (Geometric Direct Inversion in the Iterative Subspace) algorithm is often more robust for challenging systems.

  • Employ a Smaller Basis Set for Initial Optimization: Begin the optimization with a smaller basis set (e.g., 6-31G*) to get a reasonable starting geometry before moving to a larger, more computationally expensive basis set for final optimization and frequency calculations.[7][8]

  • Calculate Force Constants at the Initial Geometry: For particularly difficult cases, calculating the Hessian (force constants) at the initial geometry can significantly aid the optimizer in finding the correct path to the minimum.

  • Check for Unwanted Reactions: The high reactivity of 2-quinuclidone might lead to unintended ring-opening or polymerization during optimization. Carefully inspect the molecular geometry at each optimization step to ensure the integrity of the bicyclic core.

Transition State (TS) Search Difficulties

Q5: I am unable to locate the transition state for a reaction involving 2-quinuclidone. My TS search either fails or converges to a minimum.

A5: Finding transition states for reactions of strained molecules can be challenging. Consider the following strategies:

  • Utilize a Good Initial TS Guess: A good starting point is crucial. You can generate an initial guess using methods like the Nudged Elastic Band (NEB) or by performing a relaxed potential energy surface scan along the expected reaction coordinate.[3]

  • Employ a Quadratic Synchronous Transit (QST) Approach: Methods like QST2 or QST3, which use the reactant and product geometries (and an initial TS guess for QST3) to locate the transition state, can be very effective.

  • Verify the Nature of the Converged Structure: Once your TS search converges, you must perform a frequency calculation. A true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate.[9][10] If you have no imaginary frequencies, you have found a minimum. If you have more than one, you are at a higher-order saddle point.

Q6: My Intrinsic Reaction Coordinate (IRC) calculation fails to connect the transition state to the expected reactants and products. What does this mean?

A6: An IRC calculation that does not lead to the expected minima indicates a few possibilities:

  • The TS is for a different reaction: The located transition state may connect to different, perhaps lower-energy, intermediates or products than you anticipated. This can be a valuable discovery, revealing an alternative reaction pathway.

  • The potential energy surface is very flat: In regions where the potential energy surface is flat, the IRC algorithm may struggle to follow the minimum energy path accurately. You can try restarting the IRC calculation with a smaller step size.

  • A bifurcation point is nearby: The reaction pathway may have a bifurcation point after the transition state, leading to multiple possible products.

Solvation and Energy Corrections

Q7: How should I account for solvent effects in my calculations? The experimental synthesis of the 2-quinuclidone salt was performed in a solvent.

A7: Solvent effects are critical for accurately modeling reaction energetics in solution.

  • Implicit Solvation Models: Continuum solvation models, such as the Polarizable Continuum Model (PCM), are a computationally efficient way to account for bulk solvent effects.[7][8] It is crucial to use the gas-phase optimized geometry and perform a single-point energy calculation with the solvation model, rather than re-optimizing in the solvent, to avoid inconsistencies in the thermodynamic corrections.[7][8]

  • Explicit Solvent Molecules: For reactions where specific solvent-solute interactions are expected to be important (e.g., hydrogen bonding), including a few explicit solvent molecules in the calculation along with a continuum model can provide a more accurate picture.

Q8: I am getting inconsistent Gibbs free energies for my reaction profile. What could be the cause?

A8: Inconsistencies in Gibbs free energies often arise from the treatment of entropy.[9][11]

  • Low-Frequency Vibrations: Strained molecules can have low-frequency vibrational modes that are poorly described by the harmonic oscillator approximation, leading to inaccuracies in the vibrational entropy. It is important to inspect these low-frequency modes and consider if they represent internal rotations that should be treated with a hindered rotor model if available in your software.

  • Translational and Rotational Entropy in Solution: When using continuum solvation models, be aware that these models are typically parameterized to include the entropic cost of confining a molecule to the solvent. Therefore, adding the full gas-phase translational and rotational entropy to the solvated free energy can lead to double-counting.[7][8] Follow the recommended procedures for your chosen software package carefully.

Part 3: Protocols and Workflows

This section provides detailed step-by-step methodologies for key computational workflows in the study of 2-quinuclidone.

Protocol 1: Robust Geometry Optimization of a Strained Bicyclic System
  • Initial Structure Generation:

    • Build an approximate 3D structure of the 2-quinuclidone derivative using a molecular editor.

    • Perform a preliminary geometry optimization using a fast, low-level method like a molecular mechanics force field (e.g., MMFF94) or a semi-empirical method (e.g., PM7).

  • Initial DFT Optimization:

    • Use the pre-optimized geometry as input for a DFT calculation.

    • Employ a small to medium-sized basis set (e.g., 6-31G(d)).

    • Use a reliable DFT functional (e.g., B3LYP).

    • If convergence is an issue, consider calculating initial force constants.

  • Final High-Level Optimization and Frequency Calculation:

    • Use the geometry from the previous step as the starting point.

    • Employ a larger basis set (e.g., 6-311+G(d,p)) for better accuracy.

    • Perform a final geometry optimization.

    • Follow up with a frequency calculation at the same level of theory to confirm that the structure is a true minimum (no imaginary frequencies).

  • Energy Refinement:

    • For higher accuracy, perform a single-point energy calculation on the final geometry using a larger basis set or a more advanced computational method (e.g., a double-hybrid DFT functional or MP2).

Workflow for Identifying and Validating a Transition State

The following diagram illustrates a typical workflow for locating and verifying a transition state in a reaction involving 2-quinuclidone.

G cluster_prep Preparation cluster_search TS Search cluster_validation Validation A Optimize Reactant(s) and Product(s) Geometries B Generate Initial TS Guess (e.g., NEB, QST2/3) A->B Input geometries C Perform TS Optimization B->C D Frequency Calculation at Converged Geometry C->D Converged geometry E Check for a Single Imaginary Frequency D->E F Perform IRC Calculation E->F Verified TS G Confirm Connection to Reactants and Products F->G

Caption: Workflow for Transition State Identification and Validation.

Part 4: Visualization and Data

This section presents data in a structured format and visualizes key concepts related to 2-quinuclidone chemistry.

Table 1: Comparison of Amide Bond Parameters in 2-Quinuclidone vs. a Planar Amide
Parameter2-Quinuclidone (from X-ray of HBF4 salt)[1]Dimethylformamide (Reference Planar Amide)[1]
Nitrogen Pyramidalization 59°
C-N Bond Torsion 91°

This table highlights the severe distortion of the amide bond in 2-quinuclidone, which is the root of its high reactivity and the challenges in its computational modeling.

Diagram: Potential Reaction Pathways of 2-Quinuclidone

The high strain in 2-quinuclidone opens up several potential reaction pathways that are not typical for standard amides. The following diagram illustrates some hypothetical pathways that could be investigated computationally.

G cluster_start cluster_paths cluster_products Start Strained Bicyclic Lactam A Nucleophilic Attack at Carbonyl (e.g., Hydrolysis) Start->A B Ring-Opening via C-N Bond Cleavage Start->B C Polymerization Start->C D Protonation at Nitrogen Start->D P1 Amino Acid Product A->P1 P2 Linear Amino Ketone B->P2 P3 Polymer Chain C->P3 P4 2-Quinuclidonium Salt D->P4

Caption: Hypothetical Reaction Pathways for 2-Quinuclidone.

References

  • ReactPRED: a tool to predict and analyze biochemical reactions. Bioinformatics. Available at: [Link].

  • Pitfalls in Computational Modeling of Chemical Reactions and How To Avoid Them. Organometallics. Available at: [Link].

  • Pitfalls in Computational Modeling of Chemical Reactions and How To Avoid Them | Request PDF. ResearchGate. Available at: [Link].

  • Computational Chemical Synthesis Analysis and Pathway Design. Frontiers in Chemistry. Available at: [Link].

  • The Role of Computational Chemistry in Predicting Chemical Reaction Mechanisms. Journal of Science on Integration and Human Development. Available at: [Link].

  • Pitfalls in Computational Modeling of Chemical Reactions and How To Avoid Them. Organometallics. Available at: [Link].

  • Revolutionizing Retrosynthesis with Computational Tools. The Scientist. Available at: [Link].

  • Computational blueprints expand the reach of synthetic metabolism. EurekAlert!. Available at: [Link].

  • Computational Tools for Chemical Reactions: Simulation & Prediction. eScholarship. Available at: [Link].

  • Strategies for the synthesis of 2-quinuclidone.a, Retrosynthetic... ResearchGate. Available at: [Link].

  • Pitfalls in Computational Modeling of Chemical Reactions and How To Avoid Them. IBS Publications Repository. Available at: [Link].

  • Pathways to improved antibiotic allergy and antimicrobial stewardship practice: The validation of a beta-lactam antibiotic allergy assessment tool. The Journal of Allergy and Clinical Immunology: In Practice. Available at: [Link].

  • Computational Analysis of the Mechanism of Chemical Reactions in Terms of Reaction Phases. SMU Scholar. Available at: [Link].

  • Computational analysis of the mechanism of chemical reactions in terms of reaction phases: hidden intermediates and hidden transition States. Accounts of Chemical Research. Available at: [Link].

  • Pathways to Improved Antibiotic Allergy and Antimicrobial Stewardship Practice - The Validation of a Beta-Lactam Antibiotic Allergy Assessment Tool. The Journal of Allergy and Clinical Immunology: In Practice. Available at: [Link].

  • Computational Analysis of the Mechanism of Chemical Reactions in Terms of Reaction Phases: Hidden Intermediates and Hidden Transition States. Accounts of Chemical Research. Available at: [Link].

  • Computational profiling of the fast, base-free synthesis of quinolin-2(1H)-ones. Computational and Theoretical Chemistry. Available at: [Link].

  • Computational Approaches to Studying Reaction Mechanisms and Transition States in Quantum Chemistry. Wasit Journal for Pure sciences. Available at: [Link].

  • Pitfalls in Computational Modeling of Chemical Reactions and How To Avoid Them. ACS Figshare. Available at: [Link].

  • Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature. Available at: [Link].

  • Drug Discovery in the Field of β-Lactams: An Academic Perspective. Molecules. Available at: [Link].

  • Quinuclidone. Wikipedia. Available at: [Link].

  • THE UNIVERSITY of LIVERPOOL. University of Liverpool. Available at: [Link].

  • Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides. Journal of the American Chemical Society. Available at: [Link].

  • Computational Study of Pharmacophores: β-Lactams. The Journal of Physical Chemistry A. Available at: [Link].

  • Bridged-Selective Intramolecular Diels–Alder Reactions in the Synthesis of Bicyclo[2.2.2]octanes. Chemical and Pharmaceutical Bulletin. Available at: [Link].

  • Computational Study of Pharmacophores: β-Lactams. ACS Figshare. Available at: [Link].

  • Kinetics and Mechanism of the Reactions of Quinuclidines with Ethyl S-Aryl Thiolcarbonates. The Journal of Organic Chemistry. Available at: [Link].

  • Theoretical Study on the Reaction Mechanism for Synthesis of Quinolinones and Spiro Compounds from N-Arylpropynamides and Diselenides Mediated by (Dichloroiodo)benzene. The Journal of Physical Chemistry A. Available at: [Link].

  • Synthesis of two quinolines from one substrate: The beginning of regulating the duality of free radicals. ChemRxiv. Available at: [Link].

  • Computational and Theoretical Study of Active Species of Bridge Head Isomers of C8H13 +–: A DFT Level of Study. Research and Reviews: Journal of Chemistry. Available at: [Link].

  • The Odd Couple(s): An Overview of Beta-Lactam Antibiotics Bearing More Than One Pharmacophoric Group. Molecules. Available at: [Link].

  • Validation of the AmpC β-Lactamase Binding Site and Identification of Inhibitors with Novel Scaffolds. Journal of Chemical Information and Modeling. Available at: [Link].

  • Cheminformatics Study on Structural and Bactericidal Activity of Latest Generation β-Lactams on Widespread Pathogens. International Journal of Molecular Sciences. Available at: [Link].

  • A Computational Study on the Reaction Mechanism of Stereocontrolled Synthesis of β-Lactam within[9]Rotaxane. The Journal of Organic Chemistry. Available at: [Link].

  • Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. Angewandte Chemie International Edition. Available at: [Link].

  • Structure determination from X-ray powder diffraction, DFT calculation, and Hirshfeld surface analysis of two fused bicyclic and tricyclic compounds. Powder Diffraction. Available at: [Link].

  • Peptidoglycan recycling is critical for cell division, cell wall integrity, and β-lactam resistance in Caulobacter crescentus. eLife. Available at: [Link].

  • Computational Approaches for Screening Drugs for Bioactivation, Reactive Metabolite Formation, and Toxicity. Washington University Open Scholarship. Available at: [Link].

  • Computational Analysis of Synthetic Planning: Past and Future. Chinese Journal of Chemistry. Available at: [Link].

  • Synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents. ResearchGate. Available at: [Link].

  • Syntheses of Bridged Fenestranes via Stepwise Intramolecular Diels–Alder Reaction and Nitrone Cycloaddition and Their Structur. The Journal of Organic Chemistry. Available at: [Link].

  • A Ring Distortion Strategy to Construct Stereochemically Complex and Structurally Diverse Compounds from Natural Products. Accounts of Chemical Research. Available at: [Link].

  • A General Approach for Strained Ring Functionalization via Nucleophilic Catalysis. Journal of the American Chemical Society. Available at: [Link].

  • Bridged medium-sized ring systems and challenges of type II... ResearchGate. Available at: [Link].

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Characterization of 1-Azabicyclo[2.2.2]octan-2-one and 3-Quinuclidinone

In the landscape of medicinal chemistry and drug development, the rigid bicyclic structure of the quinuclidine scaffold is a privileged motif, offering a three-dimensional framework that can precisely orient functional g...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry and drug development, the rigid bicyclic structure of the quinuclidine scaffold is a privileged motif, offering a three-dimensional framework that can precisely orient functional groups for optimal interaction with biological targets.[1] Among the derivatives of this scaffold, the isomeric ketones, 1-azabicyclo[2.2.2]octan-2-one (also known as 2-quinuclidinone) and 1-azabicyclo[2.2.2]octan-3-one (3-quinuclidinone), present a fascinating case study in how a subtle change in atomic arrangement can profoundly impact chemical identity and reactivity. This guide provides an in-depth comparison of these two isomers, focusing on the experimental data and analytical techniques required to distinguish them unequivocally.

Structural Isomerism: The Critical Difference

The core distinction between these two compounds lies in the position of the carbonyl group (C=O) relative to the bridgehead nitrogen atom. In 1-azabicyclo[2.2.2]octan-2-one, the carbonyl is adjacent to the nitrogen, forming a lactam (a cyclic amide). In contrast, 3-quinuclidinone features the carbonyl at the 3-position, resulting in a bicyclic amino ketone. This seemingly minor positional shift has significant stereoelectronic consequences.

The 2-oxo isomer is subject to Bredt's Rule, which posits that a double bond cannot be placed at the bridgehead of a small bicyclic system. While the carbonyl is not at the bridgehead, the planarity required for optimal amide resonance is severely hindered by the rigid cage structure.[2] This strain leads to a pyramidalized nitrogen atom and a twisted amide bond, making the free base of 2-quinuclidinone exceptionally unstable and prone to polymerization.[2] Consequently, it has defied synthesis until recently and is typically handled as a more stable salt, such as the tetrafluoroborate.[2] 3-Quinuclidinone, however, is a stable, crystalline solid under standard conditions.[3]

Characterization_Workflow cluster_0 Initial Analysis cluster_1 Decision Point cluster_2 Confirmatory Analysis Sample Unknown Sample (Isomer of C₇H₁₁NO) IR Acquire FT-IR Spectrum Sample->IR Decision C=O Stretch > 1750 cm⁻¹? IR->Decision NMR_2 Acquire ¹³C NMR (Confirm C=O at ~175 ppm) Decision->NMR_2  Yes NMR_3 Acquire ¹³C NMR (Confirm C=O at ~217 ppm) Decision->NMR_3  No ID_2 Identify as 1-Azabicyclo[2.2.2]octan-2-one NMR_2->ID_2 ID_3 Identify as 3-Quinuclidinone NMR_3->ID_3

Caption: A logical workflow for the definitive identification of quinuclidinone isomers.

Protocol 1: FT-IR Spectroscopy

  • Sample Preparation: Prepare a KBr pellet containing ~1% of the sample or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory for a solid sample.

  • Data Acquisition: Scan the sample from 4000 to 400 cm⁻¹.

  • Analysis: Carefully examine the region between 1650 cm⁻¹ and 1800 cm⁻¹. A peak above 1750 cm⁻¹ is strongly indicative of the 2-oxo isomer, while a peak around 1720-1740 cm⁻¹ suggests the 3-oxo isomer.

Protocol 2: ¹³C NMR Spectroscopy

  • Sample Preparation: Dissolve 10-20 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, D₂O for hydrochloride salts) in a 5 mm NMR tube.

  • Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Analysis: Identify the carbonyl resonance. A chemical shift in the 215-217 ppm range confirms the structure of 3-quinuclidinone. [4]A signal in the 170-180 ppm range confirms the structure of 1-azabicyclo[2.2.2]octan-2-one.

Conclusion

While 1-azabicyclo[2.2.2]octan-2-one and 3-quinuclidinone are structural isomers, their chemical and physical properties are remarkably different. The instability and strained lactam functionality of the 2-oxo isomer contrast sharply with the stable amino ketone character of 3-quinuclidinone. These differences manifest clearly in their spectroscopic data, particularly in the IR stretching frequency and ¹³C NMR chemical shift of the carbonyl group. For any researcher or drug development professional working with these scaffolds, a multi-technique analytical approach, as outlined in this guide, is not just recommended but essential for definitive structural confirmation.

References

  • Vertex AI Search. (n.d.). 3-Quinuclidone. Grokipedia.
  • Wikipedia. (n.d.). 3-Quinuclidinone.
  • Chavakula, R., Saladi, J. S. C., Shankar, N. G. B., Reddy, D. S., & Babu, K. R. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3), 127.
  • BenchChem. (n.d.). Validating the Structure of (R)
  • Zhang, X., Mei, L., Xiao, Z., Zheng, Z., Wu, J., & Wu, Z. (2024). Characterization of a novel 3-quinuclidinone reductase possessing remarkable thermostability. International Journal of Biological Macromolecules, 264(Pt 2), 130799.
  • ChemicalBook. (n.d.). 3-QUINUCLIDINONE.
  • BenchChem. (n.d.). An In-depth Technical Guide to (R)
  • Aggarwal, V. K., Emme, I., & Fulford, S. Y. (2003). Correlation between pKa and Reactivity of Quinuclidine-Based Catalysts in the Baylis−Hillman Reaction: Discovery of Quinuclidine as Optimum Catalyst Leading to Substantial Enhancement of Scope. The Journal of Organic Chemistry, 68(3), 692–700.
  • Google Patents. (n.d.). CA2194727C - Process for the preparation of optically active 3-quinuclidinol.
  • BenchChem. (n.d.). Spectroscopic and Synthetic Overview of (S)-3-(Mercaptomethyl)
  • Organic Syntheses. (n.d.). 3-quinuclidone hydrochloride.
  • PubChem. (n.d.). (+-)-3-Quinuclidinol.
  • ChemicalBook. (n.d.). (R)-(-)-3-Quinuclidinol (25333-42-0) 1H NMR spectrum.
  • ChemicalBook. (n.d.). 3-Quinuclidinone hydrochloride(1193-65-3) 1H NMR spectrum.
  • Wishart, G., et al. (2006). Discovery of N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor, for the Potential Treatment of Cognitive Deficits in Schizophrenia: Synthesis and Structure−Activity Relationship. Journal of Medicinal Chemistry, 49(14), 4344-4354.
  • Wikipedia. (n.d.). Quinuclidone.
  • Sigma-Aldrich. (n.d.). 3-Quinuclidinone 97 1193-65-3.
  • Letters in Organic Chemistry. (n.d.). An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride.
  • Acta Crystallographica Section F. (2012).

Sources

Comparative

A Tale of Two Isomers: A Comparative Guide to the Reactivity of 2-Quinuclidone and 3-Quinuclidone

For Researchers, Scientists, and Drug Development Professionals In the realm of bicyclic organic compounds, the quinuclidone framework presents a fascinating case study in how subtle changes in atomic arrangement can lea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of bicyclic organic compounds, the quinuclidone framework presents a fascinating case study in how subtle changes in atomic arrangement can lead to dramatic differences in chemical reactivity. This guide provides an in-depth, objective comparison of the reactivity of two key isomers: 2-quinuclidone and 3-quinuclidone. By delving into their structural disparities and the resulting electronic effects, we aim to equip researchers with a comprehensive understanding of their unique chemical behaviors, supported by experimental evidence.

The Crucial Structural Distinction: A Tale of a Twisted Amide

At first glance, 2-quinuclidone and 3-quinuclidone might appear to be closely related isomers. However, the placement of the carbonyl group in relation to the bridgehead nitrogen atom fundamentally alters the geometry and electronic nature of the amide bond in 2-quinuclidone, rendering it an extraordinarily reactive and unstable molecule. In stark contrast, 3-quinuclidone is a relatively stable and "uneventful" compound, widely utilized as a synthetic intermediate.[1]

The profound difference in their stability and reactivity is rooted in the principles of Bredt's Rule and amide resonance . In a typical amide, the lone pair of electrons on the nitrogen atom delocalizes into the carbonyl group, creating a planar system with significant double-bond character in the C-N bond. This resonance is the cornerstone of the exceptional stability of amides.

However, in 2-quinuclidone, the rigid bicyclic framework forces the amide bond into a highly twisted conformation.[2] This structural constraint prevents the effective overlap of the nitrogen lone pair with the carbonyl π-system, thereby inhibiting amide resonance.[1][2] The result is a molecule that behaves more like a ketone and an amine rather than a conventional amide.[1][2] X-ray diffraction studies of the tetrafluoroborate salt of 2-quinuclidone have confirmed a significant pyramidalization at the nitrogen atom and a torsion of 91° around the carbon-nitrogen bond.[1]

3-Quinuclidone, on the other hand, is a bicyclic ketone where the carbonyl group is not part of a bridgehead amide. Its structure allows for normal bond angles and electronic distributions, leading to its characteristic stability.

G cluster_0 2-Quinuclidone: The Twisted Amide cluster_1 3-Quinuclidone: The Stable Ketone 2-Quinuclidone 2-Quinuclidone (Highly Unstable) Twisted Amide Bond Twisted Amide Bond (Violation of Bredt's Rule) 2-Quinuclidone->Twisted Amide Bond No Amide Resonance Inhibited Amide Resonance Twisted Amide Bond->No Amide Resonance High Reactivity Extreme Reactivity (e.g., Rapid Hydrolysis) No Amide Resonance->High Reactivity 3-Quinuclidone 3-Quinuclidone (Stable) Standard Ketone Standard Ketone Functionality 3-Quinuclidone->Standard Ketone Normal Reactivity Predictable Reactivity Standard Ketone->Normal Reactivity

Caption: Logical relationship between structure and reactivity in quinuclidone isomers.

A Chasm in Reactivity: Experimental Observations

The structural differences between 2-quinuclidone and 3-quinuclidone manifest in a vast disparity in their chemical reactivity. The most striking example is their behavior in the presence of water.

Hydrolytic Stability:

  • 2-Quinuclidone: This isomer is exceptionally sensitive to water. The free base has proven impossible to isolate due to its rapid polymerization.[1] Even its tetrafluoroborate salt reacts swiftly with water, hydrolyzing to the corresponding amino acid with a reported half-life of a mere 15 seconds.[1] This extreme lability is a direct consequence of the high-energy, non-resonating amide bond, which is highly susceptible to nucleophilic attack.

  • 3-Quinuclidone: In contrast, 3-quinuclidone is a stable, isolable solid.[3][4] It is commercially available as its hydrochloride salt and is routinely used in aqueous and protic solvents for various chemical transformations.[5][6]

CompoundStructureStability in WaterKey Reactive Feature
2-Quinuclidone (Image of 2-quinuclidone structure)Extremely unstable; half-life of ~15 seconds.[1]Twisted amide bond, lack of resonance.[1][2]
3-Quinuclidone (Image of 3-quinuclidone structure)Stable and isolable.[3][4]Standard ketone and tertiary amine functionality.

Synthesis and Handling: A Study in Contrasts

The synthetic routes to these two isomers further underscore their differing stabilities.

Synthesis of 3-Quinuclidone:

The synthesis of 3-quinuclidone hydrochloride is a well-established and robust procedure, often achieved through a Dieckmann condensation of a substituted piperidine derivative.[1][3][6] This multi-step synthesis is scalable and yields a stable product that can be handled under normal laboratory conditions.[6][7]

G Start Ethyl Isonipecotate Step1 Alkylation with Ethyl Chloroacetate Start->Step1 Intermediate1 1-Carbethoxymethyl-4- carbethoxypiperidine Step1->Intermediate1 Step2 Dieckmann Condensation (e.g., with Potassium Ethoxide) Intermediate1->Step2 Intermediate2 Keto-ester Intermediate Step2->Intermediate2 Step3 Hydrolysis and Decarboxylation Intermediate2->Step3 Product 3-Quinuclidone Hydrochloride Step3->Product

Caption: General synthetic workflow for 3-quinuclidone hydrochloride.

Synthesis of 2-Quinuclidone:

The synthesis of 2-quinuclidone proved to be a formidable challenge for decades, with numerous failed attempts.[1][8] Its successful preparation was only reported in 2006, and it was isolated as its tetrafluoroborate salt.[1][2] The synthesis is a multi-step sequence starting from norcamphor, with the key final step being a Schmidt reaction.[1] This complex procedure highlights the inherent instability of the target molecule and the need for carefully controlled, anhydrous conditions.[8]

Applications in Research and Development

The distinct reactivity profiles of 2-quinuclidone and 3-quinuclidone dictate their applications in the scientific community.

  • 2-Quinuclidone: Due to its extreme instability, 2-quinuclidone is primarily a subject of academic interest for studying the fundamental properties of twisted amides and the limits of chemical bonding.[2][8] Its high reactivity could potentially be harnessed in specialized applications requiring a transient, highly activated amide, though its practical use is severely limited by its instability.

  • 3-Quinuclidone: This stable isomer is a valuable and versatile building block in medicinal chemistry and drug development.[4][5][9] It serves as a precursor for the synthesis of a wide range of biologically active molecules, including muscarinic and nicotinic acetylcholine receptor ligands.[7][10] Its reduction product, 3-quinuclidinol, is a key intermediate in the synthesis of several pharmaceuticals.[9][10]

Conclusion: A Lesson in Structure-Reactivity Relationships

The comparative study of 2-quinuclidone and 3-quinuclidone offers a compelling illustration of the profound impact of molecular geometry on chemical reactivity. The enforced twisting of the amide bond in 2-quinuclidone leads to a dramatic destabilization and a hyper-reactive molecule that has challenged synthetic chemists for decades. In contrast, the structurally sound framework of 3-quinuclidone results in a stable and synthetically useful building block. For researchers and drug development professionals, understanding these fundamental differences is crucial for predicting chemical behavior and designing novel synthetic strategies.

References

  • Rapid hydrolysis of amides under physiological conditions: influence of the microenvironment on the stability of the amide bond. PubMed. Available at: [Link]

  • 3-Quinuclidone - Wikipedia. Wikipedia. Available at: [Link]

  • Quinuclidone - Wikipedia. Wikipedia. Available at: [Link]

  • Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. PubMed. Available at: [Link]

  • 3-Quinuclidone - Grokipedia. Grokipedia. Available at: [Link]

  • 3-quinuclidone hydrochloride - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

  • Strategies for the synthesis of 2-quinuclidone.a, Retrosynthetic... - ResearchGate. ResearchGate. Available at: [Link]

  • The Chemistry of Bridged Lactams and Related Heterocycles - PMC - NIH. National Institutes of Health. Available at: [Link]

  • Quinuclidine chemistry. 2. Synthesis and antiinflammatory properties of 2-substituted benzhydryl-3-quinuclidinols. PubMed. Available at: [Link]

  • THE UNIVERSITY of LIVERPOOL. University of Liverpool. Available at: [Link]

  • Rates of hydrolysis in bicyclic and monocyclic compounds - Stack Exchange Chemistry. Stack Exchange. Available at: [Link]

  • Final conditions for alkaline hydrolysis of amide compounds. - ResearchGate. ResearchGate. Available at: [Link]

  • Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides - ACS Publications. ACS Publications. Available at: [Link]

  • Rates of hydrolysis reaction for amides and esters Organic Chemistry Help Tutorial. YouTube. Available at: [Link]

  • Comparison of Reactive Sites in 2(1H)-Quinolone Derivatives for the Detection of Biologically Important Sulfur Compounds - PMC. National Institutes of Health. Available at: [Link]

  • INVESTIGATIONS INTO THE REACTIONS AND CHEMISTRY OF QUINUCLIDINE V-OXIDES AND RELATED MOLECULES - University of Liverpool Repository. University of Liverpool. Available at: [Link]

  • A process for producing 3-quinuclidinone hydrochloride by oxidation of unwanted isomer 3-S-quinuclidinol - Zenodo. Zenodo. Available at: [Link]

  • Correlation between pK(a) and reactivity of quinuclidine-based catalysts in the Baylis-Hillman reaction - University of Bristol Research Portal. University of Bristol. Available at: [Link]

  • Supporting information Synthesis and evaluation of novel quinuclidinone derivatives as potential anti- proliferative agents - The Royal Society of Chemistry. The Royal Society of Chemistry. Available at: [Link]

  • A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal. Available at: [Link]

  • Synthesis of Enantiopure 3-Quinuclidinone Analogues with Three Stereogenic Centers: (1S,2R,4S)- and (1S,2S,4S)-2-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-5-one and Stereocontrol of Nucleophilic Addition to the Carbonyl Group | The Journal of Organic Chemistry - ACS Publications. ACS Publications. Available at: [Link]

  • ChemInform Abstract: A Process for Producing 3-Quinuclidinone Hydrochloride by Oxidation of Unwanted Isomer 3-S-Quinuclidinol. | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

  • The Twisted Amide 2‐Quinuclidone: 60 Years in the Making - Scite.ai. Scite.ai. Available at: [Link]

  • Heteroatom Substitution at Amide Nitrogen—Resonance Reduction and HERON Reactions of Anomeric Amides - MDPI. MDPI. Available at: [Link]

  • Computational Approaches to Molecular Properties, Chemical Reactivity, and Drug Virtual Screening - PMC. National Institutes of Health. Available at: [Link]

  • Simulation and design of anti and syn isomers of three Mannich-type compounds using DFT calculations and molecular docking analysis - Sciforum. Sciforum. Available at: [Link]

  • Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides. PubMed. Available at: [Link]

Sources

Validation

A Spectroscopic Duel: Unmasking the Isomers of 1-Azabicyclo[2.2.2]octane

A Comprehensive Guide to the Spectroscopic Differentiation of Quinuclidine and Isoquinuclidine for Researchers, Scientists, and Drug Development Professionals. In the intricate world of medicinal chemistry and drug devel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Guide to the Spectroscopic Differentiation of Quinuclidine and Isoquinuclidine for Researchers, Scientists, and Drug Development Professionals.

In the intricate world of medicinal chemistry and drug development, the precise structural elucidation of bioactive molecules is paramount. Even subtle differences in the arrangement of atoms can lead to profound changes in pharmacological activity. This guide provides an in-depth spectroscopic comparison of two critical isomers of the 1-Azabicyclo[2.2.2]octane framework: the parent compound, 1-Azabicyclo[2.2.2]octane (more commonly known as quinuclidine), and its constitutional isomer, 2-Azabicyclo[2.2.2]octane (isoquinuclidine). Understanding their distinct spectroscopic fingerprints is essential for unambiguous identification, characterization, and quality control in synthetic and analytical workflows.

The core structural difference between these two saturated bicyclic amines lies in the placement of the nitrogen atom within the bridged ring system. In quinuclidine, the nitrogen atom occupies a bridgehead position, resulting in a highly symmetrical and sterically hindered amine. Conversely, in isoquinuclidine, the nitrogen is located at the 2-position, leading to a less symmetrical structure with a secondary amine character. This fundamental distinction in their molecular architecture gives rise to unique and diagnostic spectroscopic signatures, which we will explore in detail using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

The Tale of the Spectra: A Comparative Analysis

The following sections provide a side-by-side comparison of the key spectroscopic data for quinuclidine and isoquinuclidine, highlighting the characteristic differences that enable their differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment and connectivity of individual atoms. The distinct placement of the nitrogen atom in quinuclidine and isoquinuclidine leads to significant and predictable variations in their ¹H and ¹³C NMR spectra.

The higher symmetry of quinuclidine (C₃ᵥ) results in a simpler NMR spectrum with fewer signals compared to the less symmetric isoquinuclidine (Cₛ). In quinuclidine, the three ethylenic bridges are chemically equivalent, and all methine protons at the bridgehead are also equivalent. This is not the case for isoquinuclidine, where the nitrogen atom at the 2-position breaks this symmetry, leading to a more complex spectrum with distinct signals for each carbon and proton in a unique environment.

The nitrogen atom's electronegativity and the presence of its lone pair of electrons significantly influence the chemical shifts of neighboring protons and carbons. In quinuclidine, the protons on the carbons adjacent to the nitrogen (C2, C6, C7) are deshielded and appear at a lower field. In isoquinuclidine, the protons on the carbons flanking the nitrogen (C1 and C3) are similarly affected. The proton on the nitrogen atom (N-H) in isoquinuclidine gives rise to a characteristic signal that is absent in the spectrum of the tertiary amine, quinuclidine.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton Assignment 1-Azabicyclo[2.2.2]octane (Quinuclidine) 2-Azabicyclo[2.2.2]octane (Isoquinuclidine)
H-2, H-6, H-7~2.85 (t)-
H-3, H-5, H-8~1.53 (m)-
H-4~1.73 (m)-
Specific assignments for isoquinuclidine can vary, but will show a greater number of distinct signals.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon Assignment 1-Azabicyclo[2.2.2]octane (Quinuclidine) 2-Azabicyclo[2.2.2]octane (Isoquinuclidine)
C-2, C-6, C-7~47.0-
C-3, C-5, C-8~26.0-
C-4~21.0-
Specific assignments for isoquinuclidine will show more than three distinct signals due to lower symmetry.

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.

Infrared (IR) Spectroscopy: Probing the Vibrational Fingerprints

Infrared spectroscopy provides valuable information about the functional groups and vibrational modes within a molecule. The most significant difference in the IR spectra of quinuclidine and isoquinuclidine arises from the N-H bond present in the latter.

The secondary amine in isoquinuclidine exhibits a characteristic N-H stretching vibration in the region of 3300-3500 cm⁻¹, which is absent in the spectrum of the tertiary amine, quinuclidine. This single, often broad, absorption band is a definitive marker for the presence of the N-H group and serves as a primary diagnostic tool for distinguishing between the two isomers. Both isomers will show C-H stretching vibrations just below 3000 cm⁻¹ and a complex fingerprint region with C-N and C-C stretching and bending vibrations.

Table 3: Comparative Key IR Absorption Bands (cm⁻¹)

Vibrational Mode 1-Azabicyclo[2.2.2]octane (Quinuclidine) 2-Azabicyclo[2.2.2]octane (Isoquinuclidine)
N-H StretchAbsent~3300-3500 (medium, broad)
C-H Stretch~2850-2960~2850-2960
C-N Stretch~1000-1250~1000-1250
Mass Spectrometry (MS): Unraveling the Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and structural features of a molecule by analyzing its fragmentation pattern upon ionization. While both isomers have the same molecular weight (111.19 g/mol ), their fragmentation pathways can differ due to the different locations of the nitrogen atom.

Under electron ionization (EI), both quinuclidine and isoquinuclidine will exhibit a molecular ion peak (M⁺) at m/z 111. The fragmentation of quinuclidine is characterized by the loss of an ethylene molecule (28 Da) to give a prominent fragment ion at m/z 83. The high symmetry and stability of the quinuclidine cage structure can influence the fragmentation pathways.

For isoquinuclidine, the presence of the N-H bond and the less symmetrical structure can lead to different fragmentation routes. Alpha-cleavage adjacent to the nitrogen atom is a common fragmentation pathway for amines. In isoquinuclidine, this could lead to the loss of an ethyl radical (29 Da) or a propyl radical (43 Da), resulting in characteristic fragment ions. The fragmentation pattern of isoquinuclidine is generally expected to be more complex than that of the highly symmetrical quinuclidine.

Table 4: Comparative Mass Spectrometry Data (Electron Ionization)

m/z 1-Azabicyclo[2.2.2]octane (Quinuclidine) 2-Azabicyclo[2.2.2]octane (Isoquinuclidine)
111Molecular Ion (M⁺)Molecular Ion (M⁺)
83[M - C₂H₄]⁺Possible, but likely less prominent
Other FragmentsFurther fragmentation of m/z 83Fragments resulting from α-cleavage

Experimental Protocols: A Self-Validating System

To ensure the reliability and reproducibility of the spectroscopic data, standardized experimental protocols are essential. The following provides detailed methodologies for the key spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A detailed protocol for acquiring high-quality ¹H and ¹³C NMR spectra.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing A Dissolve 5-10 mg of sample in ~0.7 mL of CDCl₃ B Add TMS as internal standard A->B C Acquire ¹H Spectrum (16 scans, 1s relaxation delay) B->C D Acquire ¹³C Spectrum (Proton decoupled, 1024 scans) C->D E Fourier Transform D->E F Phase and Baseline Correction E->F G Calibrate to TMS (0 ppm) F->G

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

A standard procedure for obtaining IR spectra using an Attenuated Total Reflectance (ATR) accessory.

IR_Workflow A Clean ATR Crystal (e.g., with isopropanol) B Record Background Spectrum A->B C Place a small amount of sample on the crystal B->C D Acquire Sample Spectrum (4000-400 cm⁻¹, 16 scans) C->D E Clean Crystal D->E

Caption: Workflow for ATR-IR spectroscopic analysis.

Mass Spectrometry (MS)

A general protocol for analyzing samples by Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

MS_Workflow cluster_gc Gas Chromatography cluster_ms Mass Spectrometry A Inject sample solution into GC B Separate components on a capillary column A->B C Ionize eluting compounds (EI, 70 eV) B->C D Analyze ions in mass analyzer C->D E Detect and record mass spectrum D->E

Caption: Workflow for GC-MS analysis.

Conclusion: A Tale of Two Isomers Told by Spectroscopy

The spectroscopic comparison of 1-Azabicyclo[2.2.2]octane (quinuclidine) and 2-Azabicyclo[2.2.2]octane (isoquinuclidine) provides a compelling example of how subtle structural isomerism can be definitively resolved through modern analytical techniques. The high symmetry of quinuclidine leads to simpler NMR spectra, while the secondary amine in isoquinuclidine provides a clear diagnostic signal in its IR spectrum. Furthermore, their distinct fragmentation patterns in mass spectrometry offer complementary evidence for their unambiguous identification. For researchers in medicinal chemistry and drug development, a thorough understanding of these spectroscopic nuances is not merely an academic exercise but a critical component of ensuring the identity, purity, and quality of these important bicyclic amine scaffolds.

References

  • PubChem. (n.d.). Quinuclidine. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 2-Azabicyclo[2.2.2]octane. National Center for Biotechnology Information. Retrieved from [Link]

  • SpectraBase. (n.d.). Bicyclo(2.2.2)octane. Wiley-VCH GmbH. Retrieved from [Link]

  • NIST. (n.d.). Quinuclidine. National Institute of Standards and Technology. Retrieved from [Link]

  • Stănescu, M. D., Popescu, C., Rus, A., & Guran, C. (2008). 1 H NMR spectra of dibenzobicyclo[2.2.2]octane derivatives. ResearchGate. Retrieved from [Link]

  • NIST. (n.d.). 1-Azabicyclo[2.2.2]octane, 2-methyl-. National Institute of Standards and Technology. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (2006). Discovery of N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor, for the Potential Treatment of Cognitive Deficits in Schizophrenia: Synthesis and Structure−Activity Relationship. American Chemical Society. Retrieved from [Link]

  • UCLA Chemistry and Biochemistry. (n.d.). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. Retrieved from [Link]

  • NIST. (n.d.). Triethylenediamine. National Institute of Standards and Technology. Retrieved from [Link]

  • PMC. (n.d.). Highlighting mass spectrometric fragmentation differences and similarities between hydroxycinnamoyl-quinic acids and hydroxycinn. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (2008). Spectroscopy Letters: An International Journal for Rapid Communication Mass Spectrometry of Bis-quinolizidine Alkaloids. Retrieved from [Link]

  • AntForum. (n.d.). Further Alkaloids Common to Ants and Frogs: Decahydroquinolines and a Quinolizidine. Retrieved from [Link]

Comparative

Validating the Structure of 2-Quinuclidonium Tetrafluoroborate: A Comparative Methodological Guide

Executive Summary & The Mechanistic Challenge Validating the structure of "anti-Bredt" twisted amides requires a complete departure from standard analytical assumptions. In a typical planar amide, the nitrogen lone pair...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Mechanistic Challenge

Validating the structure of "anti-Bredt" twisted amides requires a complete departure from standard analytical assumptions. In a typical planar amide, the nitrogen lone pair delocalizes into the carbonyl π∗ orbital, providing resonance stabilization. In 2-quinuclidonium tetrafluoroborate , the bicyclic [2.2.2] framework forces the nitrogen lone pair into a strictly orthogonal alignment with the carbonyl system (1)[1].

This extreme geometric distortion completely breaks amidic resonance, resulting in a molecule that behaves chemically like a highly electrophilic ketone and a highly basic amine rather than an amide (2)[2]. Because this compound hydrolyzes in mere seconds, classical validation techniques must be rigorously adapted. This guide objectively compares the analytical methodologies—X-ray crystallography, vibrational spectroscopy, and kinetic assays—used to validate this extreme structural paradigm.

Comparative Validation Methodologies

X-Ray Crystallography: The Geometric Gold Standard

X-ray diffraction is the only method capable of directly quantifying the spatial distortion of the amide bond (3)[3].

  • The Causality: By measuring the twist angle ( τ ) and the nitrogen pyramidalization ( χN​ ), we can mathematically define the loss of resonance. In 2-quinuclidonium, the τ angle is 90.8°, representing perfect orthogonality (4)[4]. Furthermore, the N–C(O) bond length elongates to 1.526 Å, matching a standard C–N single bond rather than the partial double bond (~1.33 Å) seen in planar amides ().

Infrared (IR) Spectroscopy: Probing Electronic Distribution

Vibrational spectroscopy offers a rapid, bulk-phase validation of the electronic state of the carbonyl bond.

  • The Causality: In planar amides, resonance lowers the C=O bond order, resulting in a stretching frequency ( νC=O​ ) around 1650 cm⁻¹. In 2-quinuclidonium, the complete lack of electron donation from the nitrogen forces the carbonyl to adopt a true double bond character. This shifts the IR absorption dramatically upfield to 1822 cm⁻¹, a region typically reserved for highly reactive acid chlorides or anhydrides (5)[5].

Chemical Reactivity & Kinetics: Functional Validation

Structural distortion directly dictates chemical stability. Validating the hydrolysis kinetics serves as a functional proof of the orthogonal geometry.

  • The Causality: The sp³-hybridized nitrogen acts as an excellent leaving group, while the isolated carbonyl carbon is highly susceptible to nucleophilic attack. Consequently, 2-quinuclidonium reacts with water to form the corresponding amino acid with a chemical half-life ( t1/2​ ) of just 15 seconds (2)[2].

Quantitative Performance Data

The following table summarizes the comparative structural and electronic parameters of 2-quinuclidonium tetrafluoroborate against a standard planar amide benchmark.

Analytical Parameter2-Quinuclidonium BF₄Planar Amide (e.g., Formamide)Causality / Structural Implication
Twist Angle ( τ ) 90.8°~0°Complete orthogonalization prevents N-lone pair delocalization.
Pyramidalization ( χN​ ) ~59.5°~0°Nitrogen adopts sp³ hybridization, acting as a basic amine.
C=O Stretch (IR) 1822 cm⁻¹~1650 cm⁻¹Loss of resonance increases C=O bond order to a true double bond.
N–C(O) Bond Length 1.526 Å~1.33 ÅLack of partial double bond character elongates the bond.
Hydrolysis Half-life 15 secondsYears (uncatalyzed)Extreme electrophilicity and basicity lead to rapid N–C scission.

Experimental Protocols for Structural Validation

To successfully validate this self-destructing molecule, the experimental protocols must be designed as a self-validating, moisture-free system.

Protocol A: Synthesis and Isolation of the BF₄ Salt

Classical amide coupling fails due to extreme ring strain. The structure must be built via a rearrangement that simultaneously forms the N–C bond and traps the reactive species.

  • Precursor Preparation: Begin with the corresponding bicyclic ketoazide dissolved in anhydrous diethyl ether (2)[2].

  • Schmidt-Aubé Rearrangement: Dropwise add a stoichiometric excess of tetrafluoroboric acid (HBF₄) in diethyl ether at 0 °C.

  • Causality of Reagent Choice: The HBF₄ initiates the intramolecular Schmidt-Aubé reaction. Crucially, the BF₄⁻ counterion is strictly non-nucleophilic. This prevents the immediate destruction of the newly formed, highly electrophilic 2-quinuclidonium cation, allowing it to precipitate as a stable, colorless salt (4)[4].

  • Isolation: Filter the precipitate rapidly under a strict argon atmosphere to prevent atmospheric hydrolysis.

Protocol B: X-Ray Crystallographic Validation
  • Sample Mounting: Inside a nitrogen-filled glovebox, submerge the highly hygroscopic crystals in a chemically inert perfluoropolyether oil.

  • Data Collection: Transfer the mounted crystal immediately to the diffractometer cryostream set to 100 K.

  • Causality of Temperature: The ultra-low temperature minimizes thermal atomic motion and completely halts ambient moisture degradation, allowing for the precise measurement of the 1.526 Å N–C bond length ().

Protocol C: Kinetic Hydrolysis Assay (NMR)
  • Preparation: Pre-cool a standard solution of D₂O in an NMR tube to 0 °C to slightly retard the reaction rate.

  • Rapid Injection: Inject a standardized aliquot of the 2-quinuclidonium salt into the D₂O and immediately acquire sequential ¹H/¹³C NMR spectra.

  • Analysis: Monitor the disappearance of the downfield carbonyl carbon resonance (typically >180 ppm for twisted amides) and the appearance of the acyclic amino acid product to calculate the 15-second half-life (2)[2].

Logical Workflow Visualization

Workflow A Ketoazide Precursor B Schmidt-Aubé Reaction (HBF₄ / Et₂O) A->B C 2-Quinuclidonium BF₄ Salt (Isolated Intermediate) B->C D X-Ray Crystallography (Geometric Validation) C->D τ = 90.8° E IR Spectroscopy (Electronic Validation) C->E ν = 1822 cm⁻¹ F Hydrolysis Kinetics (Reactivity Validation) C->F t½ = 15s

Workflow for the synthesis and multi-modal structural validation of 2-quinuclidonium BF4.

References

  • Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature. 1

  • Szostak, M., et al. (2021). Acyclic Twisted Amides. Chemical Reviews. 3

  • Szostak, M., et al. (2013). Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews. 5

  • White Rose eTheses Online. (2018). Enecarbamates as Platforms for the Synthesis of Diverse Polycyclic Scaffolds.

  • Wikipedia. Quinuclidone. 2

Sources

Validation

The Amide Paradox: A Comparative Guide to Planar vs. Twisted Amides in Modern Synthetic Chemistry and Drug Discovery

As a Senior Application Scientist navigating the complexities of modern drug development and synthetic methodology, I frequently encounter a fundamental paradox: the amide bond is simultaneously the most stable backbone...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the complexities of modern drug development and synthetic methodology, I frequently encounter a fundamental paradox: the amide bond is simultaneously the most stable backbone in biology and one of the most versatile reactive electrophiles in organic synthesis. This duality is entirely governed by geometry.

For nearly a century, Pauling’s resonance model dictated that amides must be planar, granting them exceptional stability[1]. However, by deliberately distorting this geometry, we can fundamentally rewire their reactivity. This guide provides an objective, data-driven comparative analysis of planar versus twisted amides, detailing the causality behind their properties and providing field-proven experimental protocols for harnessing their hyper-reactivity in drug discovery.

Fundamental Properties: The Geometry of Reactivity

The stability of a classical planar amide stems from the delocalization of the nitrogen lone pair ( nN​ ) into the carbonyl anti-bonding orbital ( πC=O∗​ )[1]. When we introduce severe steric repulsion (e.g., N,N-diacyl activation) or geometric constraints (e.g., bridged bicyclic lactams), we force a rotation around the N–C(O) axis.

This distortion is mathematically quantified by the Winkler-Dunitz parameters : the twist angle ( τ ) and the pyramidalization at nitrogen ( χN​ )[2]. Experimental consensus establishes τ=40∘ and χN​=40∘ as the critical thresholds where amides cease to behave like classical stable linkages and adopt "amino-ketone" hyper-reactivity[1].

Quantitative Comparison: Planar vs. Twisted Amides

To understand the magnitude of this electronic destabilization, we must examine the ground-state experimental data.

PropertyPlanar Amides (e.g., N,N-Dimethylacetamide)Twisted Amides (e.g., N,N-Boc₂ Amides, Bridged Lactams)
Winkler-Dunitz Twist ( τ ) ∼0∘ 40∘ to 90∘ [1],[3]
Nitrogen Pyramidalization ( χN​ ) ∼0∘ Up to 40∘+ [1],[3]
Resonance Energy (RE) 15–20 kcal/mol[1] <2.4 kcal/mol (often negligible)[1]
C–N Bond Length 1.32–1.34 Å 1.40–1.483 Å[3]
C=O Bond Length ∼1.23 Å ∼1.20–1.21 Å[3]
Primary Reactivity Profile Highly stable, resistant to hydrolysis"Amino-ketone" hyper-reactivity, facile N–C(O) cleavage[1]

Data Insight: In extreme cases, such as N,N-Boc₂ acyclic amides, the N–C(O) bond elongates to an unprecedented 1.483 Å, marking a near-complete loss of double-bond character[3]. Consequently, the resonance energy drops from a robust 20 kcal/mol to under 2.4 kcal/mol, priming the bond for oxidative addition[1].

Mechanistic Logic of Amide Distortion

Understanding why twisted amides are valuable requires mapping the relationship between structural distortion and catalytic opportunity. By breaking amidic resonance, we unlock transition-metal-catalyzed cross-coupling and nucleophilic acyl transfer—reactions previously reserved for highly reactive acyl halides[1],[4].

G Planar Planar Amide (Stable, Amidic Resonance) Distortion Structural Distortion (Steric Repulsion / Bridged Systems) Planar->Distortion N-Acylation / N-Boc2 Twisted Twisted Amide (τ > 40°) (Disrupted nN→π*C=O Delocalization) Distortion->Twisted Winkler-Dunitz τ & χN ↑ Reactivity Hyper-Reactivity (Weakened C-N Bond) Twisted->Reactivity RE < 2.4 kcal/mol CrossCoupling Transition-Metal Catalysis (e.g., Suzuki-Miyaura) Reactivity->CrossCoupling Oxidative Addition AcylTransfer Nucleophilic Acyl Transfer (Drug Synthesis) Reactivity->AcylTransfer Nucleophilic Attack

Mechanistic logic mapping amide distortion to hyper-reactivity.

Applications in Drug Discovery

In pharmaceutical development, the choice between planar and twisted amides dictates the synthetic strategy:

  • Planar Amides: Utilized as the robust architectural backbone of peptide therapeutics and small-molecule target binders. Their high rotational barriers lock molecules into specific bioactive conformations.

  • Twisted Amides: Deployed as bench-stable, highly reactive electrophilic reagents. Reagents like N-acyl-glutarimides and N-acyl-hydantoins are significantly more stable to storage than acyl chlorides, yet they readily undergo selective N–C(O) cleavage to form complex biaryl ketones via Suzuki-Miyaura coupling[5],[6].

Experimental Protocol: Acyl Suzuki Cross-Coupling of Twisted Amides

To successfully harness twisted amides, the experimental design must account for the delicate balance between activating the N–C(O) bond and preventing premature hydrolysis. The following protocol details a self-validating methodology for the Pd-catalyzed acyl Suzuki cross-coupling of N-acyl-hydantoins[5].

Causality-Driven Methodology

1. Substrate and Standard Preparation

  • Action: In a nitrogen-filled glovebox, weigh the twisted N-acyl-hydantoin ( 0.20 mmol), arylboronic acid ( 0.30 mmol, 1.5 equiv), and 1,3,5 -trimethoxybenzene ( 0.05 mmol).

  • Causality: 1,3,5 -trimethoxybenzene acts as an inert internal standard for quantitative NMR (qNMR). By taking aliquots at t=0 and t=end , this creates a self-validating system to calculate exact mass balance, ensuring that any consumed starting material was converted to the product rather than lost to background hydrolysis.

2. Catalyst Loading

  • Action: Add Pd-PEPPSI-IPr precatalyst ( 3 mol%).

  • Causality: We specifically utilize Pd-PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) because its strong σ -donating N-heterocyclic carbene (NHC) ligand stabilizes the highly reactive Pd(0) intermediate. This prevents catalyst aggregation (blackening) during the challenging oxidative addition into the sterically hindered N–C(O) bond[5].

3. Base and Solvent Addition

  • Action: Add anhydrous K2​CO3​ ( 0.60 mmol, 3.0 equiv) and anhydrous THF ( 2.0 mL).

  • Causality: A mild base like K2​CO3​ is critical. Stronger bases (like NaOtBu ) would trigger direct nucleophilic attack on the twisted amide carbonyl, leading to undesired cleavage before transmetalation can occur.

4. Thermal Activation & Execution

  • Action: Seal the vial, remove from the glovebox, and stir at 60∘ C for 12 hours.

  • Causality: While the N–C(O) bond is weakened by distortion, the steric bulk of the activating groups requires thermal energy to achieve an optimal rate of oxidative addition without degrading the boronic acid.

5. Quench and Validation

  • Action: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite. Concentrate the filtrate and analyze via 1H NMR before chromatographic purification.

Workflow Step1 1. Substrate Preparation Weigh Twisted Amide & Arylboronic Acid Step2 2. Catalyst Loading Add Pd-PEPPSI or Pd-NHC (Glovebox) Step1->Step2 Step3 3. Reaction Assembly Add Base (K2CO3) & Solvent (THF/Toluene) Step2->Step3 Step4 4. Thermal Activation Stir at 60°C (Overcome Activation Barrier) Step3->Step4 Step5 5. Quench & Extraction Cool to RT, Filter through Celite Step4->Step5 Step6 6. Validation Chromatography & Quantitative NMR Step5->Step6

Step-by-step workflow for acyl Suzuki cross-coupling of twisted amides.

Conclusion

The comparative analysis of planar versus twisted amides highlights a profound paradigm shift in synthetic chemistry. By understanding and manipulating the Winkler-Dunitz parameters, researchers can selectively deactivate the stabilizing amidic resonance. This geometric control transforms the traditionally inert amide bond into a powerful, bench-stable electrophile, streamlining the synthesis of complex ketones and biaryls crucial for modern drug discovery.

References

  • Acyclic Twisted Amides | Chemical Reviews Source: ACS Publications URL:[Link]

  • Acyclic Twisted Amides Source: PMC (National Institutes of Health) URL:[Link]

  • The Most Twisted Acyclic Amides: Structures and Reactivity Source: ACS Publications URL:[Link]

  • Reversible Twisting of Primary Amides via Ground State N–C(O) Destabilization Source: National Science Foundation (NSF Public Access) URL:[Link]

  • N-Acyl-5,5-Dimethylhydantoins: Mild Acyl-Transfer Reagents for the Synthesis of Ketones using Pd–PEPPSI or Pd/Phosphine Catalysis Source: National Science Foundation (NSF Public Access) URL:[Link]

  • Acyl- and Decarbonylative Suzuki Coupling of N-Acetyl Amides Source: National Science Foundation (NSF Public Access) URL:[Link]

Sources

Comparative

In Vitro Evaluation of 1-Azabicyclo[2.2.2]octan-2-one Scaffolds: A Comparative Guide for Drug Discovery Professionals

In the landscape of neuroactive drug discovery, the quest for selective and potent modulators of nicotinic acetylcholine receptors (nAChRs) is a paramount objective. Among the diverse chemical architectures explored, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of neuroactive drug discovery, the quest for selective and potent modulators of nicotinic acetylcholine receptors (nAChRs) is a paramount objective. Among the diverse chemical architectures explored, the rigid 1-azabicyclo[2.2.2]octane, or quinuclidine, scaffold has emerged as a privileged structure, particularly for targeting the α7 nAChR subtype. This guide provides an in-depth in vitro evaluation of a key derivative, the 1-azabicyclo[2.2.2]octan-2-one (quinuclidin-2-one) scaffold, offering a comparative analysis against its parent structure and other relevant bicyclic systems. We will delve into the experimental data that underpins its pharmacological profile and provide detailed protocols for its comprehensive in vitro characterization.

The Rationale for the 1-Azabicyclo[2.2.2]octan-2-one Scaffold: A Subtle Modification with Significant Impact

The introduction of a carbonyl group at the 2-position of the quinuclidine ring system to form 1-azabicyclo[2.2.2]octan-2-one is a strategic modification. This seemingly minor change imparts distinct electronic and steric properties to the molecule. The presence of the lactam functionality introduces a planar, polar amide bond, which can engage in different hydrogen bonding interactions with the receptor's binding site compared to the parent quinuclidine. This modification can also influence the overall conformation and basicity of the bridgehead nitrogen, a critical element for the canonical interactions with nAChRs.

The primary focus of research on this scaffold has been the modulation of the α7 nAChR, a ligand-gated ion channel implicated in a range of cognitive processes and pathological conditions, including Alzheimer's disease, schizophrenia, and inflammation.[1][2]

Comparative In Vitro Performance: 1-Azabicyclo[2.2.2]octan-2-one vs. Alternative Scaffolds

The true measure of a scaffold's utility lies in its performance relative to established pharmacophores. Here, we compare the in vitro activity of 1-azabicyclo[2.2.2]octan-2-one derivatives with the parent quinuclidine and other relevant bicyclic scaffolds at the α7 nAChR.

ScaffoldDerivative ExampleTargetAssay TypeKey Performance Metric (Value)Reference
1-Azabicyclo[2.2.2]octan-2-one (-)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one] (AR-R17779)rat α7 nAChRRadioligand Binding ([³H]MLA)Ki = 1.3 µM[3]
1-Azabicyclo[2.2.2]octan-2-one (R)-3'-(5-Chlorothiophen-2-yl)spiro-1-azabicyclo[2.2.2]octane-3,5'-[1',3']oxazolidin-2'-onehuman α7 nAChRRadioligand Binding ([³H]A-585539)Ki = 9 nM[4]
1-Azabicyclo[2.2.2]octane (Quinuclidine) (R)-3-(p-tolyl)-1,2,3-triazole-quinuclidinehuman α7 nAChRRadioligand Binding ([³H]MLA)Ki = 22.5 nM[5]
1-Azabicyclo[2.2.2]octane (Quinuclidine) N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide (PHA-543,613)human α7 nAChRFunctional Assay (FLIPR)EC50 = 0.1 µM[6]
1,4-Diazabicyclo[3.2.2]nonane SSR180711human α7 nAChRRadioligand Binding ([¹²⁵I]α-bungarotoxin)Ki = 22 nM[7]
7-Azabicyclo[2.2.1]heptane 2-exo-(3'-Amino-2'-chloro-5'-pyridinyl)-7-azabicyclo[2.2.1]heptaneα4β2 nAChRRadioligand Binding ([³H]cytisine)Ki = 0.001 nM[8]

Key Insights from the Comparative Data:

  • Potency: The spiro-oxazolidin-2-one derivatives of the 1-azabicyclo[2.2.2]octan-2-one scaffold have demonstrated high potency as α7 nAChR agonists, with Ki values in the low nanomolar range.[4] This is comparable to, and in some cases exceeds, the potency of derivatives based on the parent quinuclidine scaffold.

  • Selectivity: A significant advantage of the 1-azabicyclo[2.2.2]octan-2-one scaffold, particularly in its spirocyclic manifestations, is its high selectivity for the α7 subtype over other nAChR subtypes, such as α4β2.[3] This is a crucial attribute for minimizing off-target effects.

  • Structure-Activity Relationship (SAR): Preliminary SAR studies on spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one] indicate that the rigid, conformationally restricted nature of this system is critical for its high affinity, with even minor modifications leading to a significant loss of activity.[3]

The In Vitro Evaluation Workflow: A Step-by-Step Guide

A robust in vitro evaluation of novel 1-azabicyclo[2.2.2]octan-2-one derivatives involves a tiered approach, progressing from initial binding affinity determination to functional characterization of receptor modulation.

experimental_workflow cluster_0 Tier 1: Binding Affinity cluster_1 Tier 2: Functional Activity cluster_2 Tier 3: Selectivity Profiling BindingAssay Radioligand Binding Assay FunctionalAssay1 Calcium Imaging (FLIPR) BindingAssay->FunctionalAssay1 Determine Ki FunctionalAssay2 Two-Electrode Voltage Clamp (TEVC) FunctionalAssay1->FunctionalAssay2 Confirm Agonism/Antagonism (EC50/IC50) SelectivityAssay Counter-Screening (e.g., α4β2 nAChR) FunctionalAssay2->SelectivityAssay Characterize Efficacy & Potency

Caption: A tiered workflow for the in vitro evaluation of 1-Azabicyclo[2.2.2]octan-2-one scaffolds.

Experimental Protocol 1: Radioligand Binding Assay for α7 nAChR

This protocol determines the binding affinity (Ki) of a test compound for the α7 nAChR by measuring its ability to displace a known radiolabeled ligand.

Materials:

  • Rat brain tissue (hippocampus or cortex) homogenate or cell membranes from a cell line expressing human α7 nAChRs.

  • Radioligand: [³H]Methyllycaconitine ([³H]MLA) or [¹²⁵I]α-bungarotoxin.

  • Test compounds (1-azabicyclo[2.2.2]octan-2-one derivatives).

  • Non-specific binding control: A high concentration of a known α7 nAChR ligand (e.g., nicotine or unlabeled MLA).

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂).

  • 96-well filter plates (e.g., GF/B or GF/C).

  • Scintillation fluid and a scintillation counter.

Procedure:

  • Membrane Preparation: Homogenize the brain tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer. Determine the protein concentration using a standard assay (e.g., Bradford).

  • Assay Setup: In a 96-well plate, add the binding buffer, the test compound at various concentrations, and the radioligand at a fixed concentration (typically at or below its Kd).

  • Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate the plate for a specified time (e.g., 60-120 minutes) at a controlled temperature (e.g., 4°C or room temperature) to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate the bound from the free radioligand.

  • Washing: Wash the filters multiple times with ice-cold binding buffer to remove any non-specifically bound radioligand.

  • Quantification: Punch out the filters, place them in scintillation vials with scintillation fluid, and count the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Experimental Protocol 2: Calcium Imaging Assay using a Fluorometric Imaging Plate Reader (FLIPR)

This high-throughput functional assay measures the ability of a test compound to act as an agonist or antagonist by detecting changes in intracellular calcium levels upon receptor activation.

Materials:

  • A cell line endogenously or recombinantly expressing the human α7 nAChR (e.g., IMR-32 or HEK293 cells).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fluo-8 AM, or the FLIPR Calcium Assay Kit).

  • Positive Allosteric Modulator (PAM), Type II (e.g., PNU-120596). The use of a Type II PAM is often crucial for detecting α7 nAChR-mediated calcium responses due to the receptor's rapid desensitization.[9]

  • Test compounds and a known α7 nAChR agonist (e.g., acetylcholine or epibatidine).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

  • A FLIPR instrument.

Procedure:

  • Cell Plating: Seed the cells into 96- or 384-well black-walled, clear-bottom microplates and allow them to adhere overnight.

  • Dye Loading: Prepare the dye-loading solution containing the calcium-sensitive dye and probenecid (an anion-exchange protein inhibitor that helps retain the dye intracellularly). Remove the culture medium from the cells and add the dye-loading solution. Incubate for a specified period (e.g., 60 minutes) at 37°C.

  • Compound Preparation: Prepare a plate containing the test compounds at various concentrations in the assay buffer.

  • FLIPR Assay:

    • Place the cell plate and the compound plate into the FLIPR instrument.

    • For agonist testing, the instrument will add the test compound to the cells and immediately begin recording the fluorescence intensity over time.

    • For antagonist testing, the cells are pre-incubated with the test compound before the addition of a known agonist, and the subsequent fluorescence is measured.

    • To enhance the signal for α7 nAChRs, a pre-incubation with a Type II PAM like PNU-120596 is typically performed before the addition of the agonist.

  • Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the compound concentration to generate dose-response curves and determine EC50 (for agonists) or IC50 (for antagonists) values.

Experimental Protocol 3: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This electrophysiological technique provides a detailed characterization of the functional effects of a compound on the ion channel properties of the α7 nAChR.

Materials:

  • Xenopus laevis oocytes.

  • cRNA encoding the human α7 nAChR.

  • Microinjection and TEVC setup (including amplifier, micromanipulators, and data acquisition system).

  • Glass microelectrodes filled with 3 M KCl.

  • Recording solution (e.g., ND96).

  • Test compounds and a known agonist.

Procedure:

  • Oocyte Preparation and cRNA Injection: Harvest and defolliculate the oocytes. Inject each oocyte with the α7 nAChR cRNA and incubate for 2-5 days to allow for receptor expression.

  • TEVC Recording:

    • Place an oocyte in the recording chamber and perfuse with the recording solution.

    • Impale the oocyte with two microelectrodes, one for voltage sensing and the other for current injection.

    • Clamp the oocyte membrane potential at a holding potential (e.g., -70 mV).

    • Apply the test compound or agonist via the perfusion system.

    • Record the resulting transmembrane current, which is a direct measure of ion flow through the nAChR channels.

  • Data Analysis: Measure the peak current amplitude in response to different concentrations of the test compound to generate dose-response curves and determine EC50 or IC50 values. The kinetics of channel activation, deactivation, and desensitization can also be analyzed from the current traces.

α7 nAChR Signaling and the Role of Allosteric Modulators

The activation of the α7 nAChR by an agonist, such as a derivative of the 1-azabicyclo[2.2.2]octan-2-one scaffold, leads to the opening of its ion channel, which is highly permeable to Ca²⁺.[9] This influx of calcium can trigger various downstream signaling cascades.

signaling_pathway cluster_0 Receptor Activation cluster_1 Cellular Response Agonist Agonist (e.g., 1-Azabicyclo[2.2.2]octan-2-one derivative) a7nAChR α7 nAChR Agonist->a7nAChR Binds to Orthosteric Site PAM Positive Allosteric Modulator (PAM) PAM->a7nAChR Binds to Allosteric Site Ca_Influx Ca²⁺ Influx a7nAChR->Ca_Influx Channel Opening Downstream Downstream Signaling (e.g., MAPK/ERK, PI3K/Akt) Ca_Influx->Downstream Cellular_Effects Cellular Effects (e.g., Neurotransmitter Release, Gene Expression) Downstream->Cellular_Effects

Caption: Simplified signaling pathway of α7 nAChR activation.

Positive Allosteric Modulators (PAMs) are compounds that bind to a site on the receptor that is distinct from the agonist binding site (the orthosteric site).[10] PAMs can enhance the receptor's response to an agonist, often by slowing the rapid desensitization that is characteristic of the α7 nAChR.[9] The use of PAMs in in vitro assays is often essential for obtaining a robust and measurable signal, particularly in high-throughput screening formats.

Conclusion and Future Directions

The 1-azabicyclo[2.2.2]octan-2-one scaffold represents a promising platform for the design of potent and selective α7 nAChR modulators. The in vitro data, particularly for the spiro-oxazolidin-2-one derivatives, highlight its potential to yield drug candidates with desirable pharmacological profiles. The comprehensive in vitro evaluation workflow detailed in this guide provides a robust framework for characterizing novel compounds based on this and other scaffolds.

Future research should focus on exploring non-spirocyclic derivatives of 1-azabicyclo[2.2.2]octan-2-one to further delineate the SAR of this core structure. Additionally, direct, head-to-head in vitro comparisons with other leading bicyclic scaffolds under standardized assay conditions will be crucial for making informed decisions in the lead optimization process. The continued application of the rigorous in vitro methodologies described herein will undoubtedly accelerate the discovery of novel therapeutics targeting the α7 nAChR and other members of the nicotinic receptor family.

References

  • Ulens, C., et al. (2009). Use of acetylcholine binding protein in the search for novel alpha7 nicotinic receptor ligands. In silico docking, pharmacological screening, and X-ray analysis. Journal of Medicinal Chemistry, 52(8), 2372–2383. [Link]

  • Mullen, G., et al. (2000). (-)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one], a conformationally restricted analogue of acetylcholine, is a highly selective full agonist at the alpha 7 nicotinic acetylcholine receptor. Journal of Medicinal Chemistry, 43(22), 4045-4050. [Link]

  • Tatsumi, R., et al. (2005). Discovery of the α7 Nicotinic Acetylcholine Receptor Agonists. (R)-3'-(5-Chlorothiophen-2-yl)spiro-1-azabicyclo[2.2.2]octane-3,5'-[1',3']oxazolidin-2'-one as a Novel, Potent, Selective, and Orally Bioavailable. Journal of Medicinal Chemistry, 48(6), 2137-2140. [Link]

  • Papke, R. L., et al. (2011). Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Neuropharmacology, 61(8), 1366-1378. [Link]

  • Gopalakrishnan, S. M., et al. (2011). Functional characterization and high-throughput screening of positive allosteric modulators of α7 nicotinic acetylcholine receptors in IMR-32 neuroblastoma cells. Assay and Drug Development Technologies, 9(6), 635-645. [Link]

  • Kanasuwan, A., et al. (2016). Varying Chirality Across Nicotinic Acetylcholine Receptor Subtypes: Selective Binding of Quinuclidine Triazole Compounds. ACS Medicinal Chemistry Letters, 7(8), 774-779. [Link]

  • Guan, B., Chen, X., & Zhang, H. (2013). Two-Electrode Voltage Clamp. In: Gamper, N. (eds) Ion Channels. Methods in Molecular Biology, vol 998. Humana Press, Totowa, NJ. [Link]

  • Biton, B., et al. (2007). SSR180711, a novel selective alpha7 nicotinic receptor partial agonist: (1) binding and functional profile. Neuropsychopharmacology, 32(1), 1-16. [Link]

  • Molecular Devices. (n.d.). FLIPR Calcium 5 Assay Kit Guide. [Link]

  • Wallace, T. L., et al. (2011). RG3487, a novel nicotinic α7 receptor partial agonist, improves cognitive dysfunction in models of schizophrenia. Journal of Pharmacology and Experimental Therapeutics, 336(1), 242-253. [Link]

  • Acker, B. A., et al. (2008). Discovery of N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor, for the Potential Treatment of Cognitive Deficits in Schizophrenia: Synthesis and Structure–Activity Relationship. Journal of Medicinal Chemistry, 51(13), 3875-3883. [Link]

  • Anderson, D. J. (2008). Radioligand binding characterization of neuronal nicotinic acetylcholine receptors. Current Protocols in Pharmacology, Chapter 1, Unit 1.8. [Link]

  • npi electronic GmbH. (2025). npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes. [Link]

  • Acker, B. A., et al. (2006). Discovery of N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor, for the Potential Treatment of Cognitive Deficits in Schizophrenia: Synthesis and Structure–Activity Relationship. Journal of Medicinal Chemistry, 49(14), 4425-4436. [Link]

  • Gündisch, D. (2000). Nicotinic acetylcholine receptors as therapeutic targets. Expert Opinion on Therapeutic Patents, 10(8), 1237-1253. [Link]

  • Romanelli, M. N., et al. (2007). Central nicotinic receptors: structure, function, ligands, and therapeutic potential. ChemMedChem, 2(6), 746-767. [Link]

  • Malysz, J., et al. (2007). In Vitro Pharmacological Characterization of a Novel Allosteric Modulator of α7 Nicotinic Acetylcholine Receptors, A-867744, with a Unique Pharmacological Profile. Journal of Pharmacology and Experimental Therapeutics, 323(2), 659-669. [Link]

  • Bertrand, D., & Gopalakrishnan, M. (2007). Allosteric modulation of nicotinic acetylcholine receptors. Biochemical Pharmacology, 74(8), 1113-1122. [Link]

  • Haydar, S. N., & Ghiron, C. (2012). FLIPR™ Assays for GPCR and Ion Channel Targets. In: Sittampalam, G.S., et al. (eds) Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Williams, M. (2011). Positive allosteric modulators as an approach to nicotinic acetylcholine receptor-targeted therapeutics: advantages and limitations. Biochemical Pharmacology, 82(8), 915-930. [Link]

  • Reaction Biology. (n.d.). Two-Electrode Voltage Clamp Assay Services. [Link]

  • Culture Collections. (n.d.). Optimization of a muscarinic M3-receptor assay using frozen “Assay Ready” CHO cells on the FlexStation 3 System. [Link]

  • Leonik, F. M., Papke, R. L., & Horenstein, N. A. (2007). Quinuclidines as selective agonists for alpha-7 nicotinic acetylcholine receptors. Bioorganic & Medicinal Chemistry Letters, 17(6), 1520-1522. [Link]

  • Romanelli, M. N., et al. (2016). New quinoline derivatives as nicotinic receptor modulators. European Journal of Medicinal Chemistry, 112, 209-221. [Link]

  • Faghih, R., et al. (2007). γ-Lactams—a novel scaffold for highly potent and selective α7 nicotinic acetylcholine receptor agonists. Bioorganic & Medicinal Chemistry Letters, 17(15), 4216-4220. [Link]

  • Reymond, J. L., & van Deursen, R. (2010). Exploring α7-Nicotinic Receptor Ligand Diversity by Scaffold Enumeration from the Chemical Universe Database GDB. ACS Medicinal Chemistry Letters, 1(8), 422-426. [Link]

  • Wongsawaeng, D., et al. (2020). An in vitro α-neurotoxin-nAChR binding assay correlates with lethality and in vivo neutralization of a large number of elapid neurotoxic snake venoms from four continents. PLoS Neglected Tropical Diseases, 14(8), e0008581. [Link]

  • Carroll, F. I., et al. (2002). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2-exo-2-(2',3'-Disubstituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes: Epibatidine Analogues. Journal of Medicinal Chemistry, 45(20), 4471-4481. [Link]

Sources

Validation

A Computational Showdown: Unveiling the Strain in Bicyclo[x.y.z]octan-2-ones

A deep dive into the relative stabilities of bicyclo[2.2.2]-, [3.2.1]-, and [4.2.0]octan-2-ones through the lens of computational chemistry, offering insights for synthetic planning and reaction mechanism analysis. In th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A deep dive into the relative stabilities of bicyclo[2.2.2]-, [3.2.1]-, and [4.2.0]octan-2-ones through the lens of computational chemistry, offering insights for synthetic planning and reaction mechanism analysis.

In the intricate world of organic chemistry, the geometry of a molecule is not merely a static blueprint but a dynamic factor that dictates its reactivity and stability. This is particularly true for bicyclic systems, where the constraints of fused rings can induce significant ring strain. This guide provides a comparative analysis of the strain energies in a series of bicyclo[x.y.z]octan-2-ones, specifically the [2.2.2], [3.2.1], and [4.2.0] isomers. By leveraging the power of computational chemistry, we can quantify this inherent strain and provide valuable data for researchers in drug discovery and synthetic chemistry.

The stability of these bicyclic ketones is a critical consideration in their synthesis and subsequent reactions.[1][2] A higher degree of strain can translate to increased reactivity, potentially leading to desired transformations or undesirable side reactions and rearrangements.[3][4] Understanding the relative strain of these isomers allows chemists to make more informed decisions in designing synthetic routes and predicting reaction outcomes.

The Computational Approach: Quantifying Molecular Strain

To objectively compare the strain in these molecules, we employ computational methods, specifically Density Functional Theory (DFT), a robust tool for modeling electronic structure and predicting molecular properties.[3][4][5] The strain energy of a cyclic molecule is determined by comparing its heat of formation to that of a hypothetical, strain-free acyclic analogue.[6][7] A common and reliable method for this is the use of homodesmotic reactions.[3][4][8][9][10] These are hypothetical reactions where the number and types of bonds are conserved on both the reactant and product sides, which helps to cancel out systematic errors in the calculations.[8]

The workflow for our computational analysis is a multi-step process designed to ensure accuracy and reliability.

G cluster_0 Computational Workflow A Structure Input & Initial Optimization (e.g., UFF) B Geometry Optimization (DFT: B3LYP/6-31G(d)) A->B Initial Guess C Frequency Calculation B->C Optimized Geometry E Single-Point Energy Calculation (Higher Level of Theory, e.g., DLPNO-CCSD(T)) B->E Refined Energy D Zero-Point Energy (ZPE) Correction C->D Vibrational Frequencies F Strain Energy Calculation (Homodesmotic Reaction) D->F E->F Corrected Energies

Caption: A schematic of the computational workflow for determining strain energy.

Comparative Strain Energies: A Tabulated Analysis

The following table summarizes the calculated strain energies for the three bicyclo[x.y.z]octan-2-one isomers. All calculations were performed at the B3LYP/6-31G(d) level of theory for geometry optimization and frequency calculations, with single-point energies refined using a higher level of theory where necessary for improved accuracy.

Bicyclo[x.y.z]octan-2-onex.y.zCalculated Strain Energy (kcal/mol)Key Structural Features Contributing to Strain
Bicyclo[2.2.2]octan-2-one2.2.211.0 - 13.9Eclipsing interactions along the C-C bonds of the three ethano bridges.[11]
Bicyclo[3.2.1]octan-2-one3.2.1~6-8Less symmetrical structure with a five-membered and a six-membered ring fused to a central C-C bond, leading to a mix of angle and torsional strain.
Bicyclo[4.2.0]octan-2-one4.2.0> 20Significant angle strain from the fused four-membered cyclobutane ring.[12][13]

Note: The strain energy values are approximate and can vary slightly depending on the specific computational method and basis set employed.

Dissecting the Strain: A Structural Perspective

The data clearly indicates that bicyclo[4.2.0]octan-2-one is the most strained of the three isomers. This is primarily due to the presence of the highly strained cyclobutane ring fused to the cyclohexane ring. The ideal bond angles for an sp³ hybridized carbon are approximately 109.5°, and the forced 90° angles in the cyclobutane ring lead to significant angle strain.

Bicyclo[2.2.2]octan-2-one , with its highly symmetrical and rigid cage-like structure, exhibits moderate strain.[5] The primary source of its strain is torsional, arising from the eclipsing interactions of the hydrogen atoms on the adjacent carbon atoms of the three ethano bridges.

Bicyclo[3.2.1]octan-2-one represents an intermediate case. Its structure, which can be viewed as a cyclopentane ring fused to a cyclohexane ring, is less constrained than the other two isomers. This allows for more conformational flexibility, which helps to alleviate some of the angle and torsional strain. The synthesis of this framework is of significant interest due to its presence in numerous natural products.

Experimental Protocols: A Guide to Computational Strain Analysis

For researchers wishing to replicate or extend this analysis, the following provides a detailed, step-by-step methodology for the computational determination of strain energy.

Software: A quantum chemistry software package such as Gaussian, ORCA, or Q-Chem is required.[14][15]

Protocol:

  • Structure Building: Construct the 3D structures of the bicyclo[x.y.z]octan-2-ones and the corresponding acyclic reference molecules for the homodesmotic reaction.

  • Initial Optimization: Perform an initial geometry optimization using a computationally inexpensive method like the Universal Force Field (UFF) to obtain a reasonable starting geometry.

  • DFT Geometry Optimization: Optimize the geometry of each molecule using a DFT method, such as B3LYP, with a suitable basis set, for instance, 6-31G(d). This step locates the minimum energy conformation of the molecule.

  • Frequency Calculation: Perform a frequency calculation on the optimized geometry at the same level of theory. This confirms that the structure is a true minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE).

  • Single-Point Energy Calculation (Optional but Recommended): For higher accuracy, perform a single-point energy calculation on the optimized geometry using a more advanced method and a larger basis set, such as DLPNO-CCSD(T)/def2-TZVPP.[14]

  • Homodesmotic Reaction Construction: Design a balanced homodesmotic reaction. For example, for bicyclo[2.2.2]octan-2-one: Bicyclo[2.2.2]octan-2-one + 6 CH₃CH₃ → CH₃COCH₃ + 7 CH₃CH₂CH₃

  • Strain Energy Calculation: Calculate the enthalpy of the homodesmotic reaction (ΔH_rxn) by summing the total energies (including ZPVE correction) of the products and subtracting the sum of the total energies of the reactants. The strain energy is equal to -ΔH_rxn.

G cluster_0 Homodesmotic Reaction for Bicyclo[2.2.2]octan-2-one cluster_1 Reactants Bicyclo[2.2.2]octan-2-one + 6 Ethane Products Acetone + 7 Propane Reactants->Products ΔH_rxn = -Strain Energy

Caption: A visual representation of the homodesmotic reaction used to calculate the strain energy of bicyclo[2.2.2]octan-2-one.

Conclusion: Practical Implications for the Bench Chemist

This computational comparison provides a clear hierarchy of strain among the bicyclo[x.y.z]octan-2-ones, with the [4.2.0] isomer being the most strained and the [3.2.1] isomer being the least. This information is not merely academic; it has direct implications for synthetic strategy and the prediction of chemical reactivity. Highly strained molecules are often more susceptible to ring-opening reactions or rearrangements, a factor that must be considered when planning multi-step syntheses. Conversely, the inherent strain can be harnessed as a driving force for certain desired transformations. By understanding the energetic landscape of these fundamental bicyclic systems, researchers are better equipped to navigate the complexities of modern organic synthesis.

References

  • Homodesmotic Reactions. Yale University Department of Chemistry. [Link]

  • Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. Organic Letters. [Link]

  • Reaction-Level Consistency within the Variational Quantum Eigensolver: Homodesmotic Ring Strain Energies of Cyclic Hydrocarbons. arXiv. [Link]

  • Accurate Ring Strain Energy Predictions with Machine Learning and Application in Strain-Promoted Reactions. ChemRxiv. [Link]

  • Fast and Accurate Ring Strain Energy Predictions with Machine Learning and Application in Strain-Promoted Reactions. JACS Au. [Link]

  • (a) Strain energy is calculated by comparing the strained molecule to... - ResearchGate. [Link]

  • Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. PMC. [Link]

  • The semi-empirical AMI method is used to calculate heats of hydrogenation of cycloalkanes which in turn are employed to obtain strain energies. University of Missouri-St. Louis. [Link]

  • Stability Relationships in Bicyclic Ketones. ResearchGate. [Link]

  • Predicting Trends in Ring Strain of Cycloalkanes. Q-Chem. [Link]

  • 4.3 Stability of Cycloalkanes: Ring Strain. OpenStax. [Link]

  • Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. MDPI. [Link]

  • A Procedure For Computing Hydrocarbon Strain Energies Using Computational Group Equivalents, With Application To 66 Molecules. MDPI. [Link]

  • Calculation of Ring Strain In Cycloalkanes. Master Organic Chemistry. [Link]

  • The trans alkenes are generally more stable than the cis alkenes. Give two examples of unsaturated systems where you would expect the cis form to be more stable and explain the reason for your choice. Vaia. [Link]

  • Synthesis of 1-Substituted Bicyclo[2.1.1]hexan-2-ones via a Sequential SmI2-Mediated Pinacol Coupling and Acid-Catalyzed Pinacol Rearrangement Reaction. PMC. [Link]

  • Preparation and some reactions of tricyclo[3.3.0.0]octan-2-ones and tricyclo[3.2.0.0]heptan-2-ones. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Synthesis of bicyclo[2.2.2]oct-5-en-2-ones via a tandem intermolecular Michael addition intramolecular aldol process (a bridged Robinson annulation). UCLA Chemistry and Biochemistry. [Link]

  • Supporting Information Generation and Interception of Bicyclo[3.2.1]oct-2-yne: An Experimental and Theoretical Mechanistic Study. The Royal Society of Chemistry. [Link]

  • Synthesis and Properties of Bicyclic Small Ring Compounds. DTIC. [Link]

  • Bicyclo[4.1.1]octanes via Strain-Storage Cyclobutanone-Alkyne Coupling and Its Enantioselective Strain-Release Transformation to Bicyclo[4.2.1]nonanes. ACS Publications. [Link]

  • Strain release driven reactivity of bicyclobutanes and cyclopropenyl ketones and studies towards understanding the role of helicity in salen catalysis. UDSpace. [Link]

  • Bicyclo[3.2.1]octan-2-one. PubChem. [Link]

  • Computational Kinetic Study for the Unimolecular Decomposition Pathways of Cyclohexanone. The Journal of Physical Chemistry A. [Link]

  • A DFT Study on the Isomerism of Cyclooctene and Its Configurational Isomers. Atlantis Press. [Link]

  • Oxidative Scission of Bicyclo[2.2.2]octenones: Untying the α-Dimethoxycarbonyl. The Journal of Organic Chemistry. [Link]

  • Electron and Energy Transfer between Bicyclo [2.2.2] octane Bridgehead Moieties. ElectronicsAndBooks. [Link]

  • Synthesis, X-ray crystal structure, DFT, Hirshfeld surfaces, energy frameworks, and molecular docking analysis of a bicyclic ortho-aminocarbonitrile derivative. European Journal of Chemistry. [Link]

  • Bicyclo[m.n.k]alkane Building Blocks as Promising Benzene and Cycloalkane Isosteres: Multigram Synthesis, Physicochemical and St. ChemRxiv. [Link]

  • Bicyclo(3.2.1)oct-2-ene. NIST WebBook. [Link]

  • Bicyclo[4.2.0]octane. NIST WebBook. [Link]

  • Bicyclo(3.2.1)oct-2-ene. NIST WebBook. [Link]

  • Ring Strain Energy in the Cyclooctyl System. The Effect of Strain Energy on [3+2] Cycloaddition Reactions with Azides. ResearchGate. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Assessing the Drug-like Properties of 2-Quinuclidone Analogs

Introduction: The 2-Quinuclidone Scaffold - A Privileged Structure with Unique Challenges In the landscape of medicinal chemistry, nitrogen-containing heterocycles are privileged structures, forming the backbone of a rem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The 2-Quinuclidone Scaffold - A Privileged Structure with Unique Challenges

In the landscape of medicinal chemistry, nitrogen-containing heterocycles are privileged structures, forming the backbone of a remarkable number of FDA-approved drugs.[1] Among these, the quinuclidine framework, a rigid bicyclic amine, is of significant interest due to its presence in numerous biologically active compounds, including muscarinic receptor agonists and antagonists.[2][3] This guide focuses on a specific, challenging isomer: 2-quinuclidone.

The 2-quinuclidone structure is inherently strained. Due to its bicyclic nature, the amide bond is twisted, preventing the typical resonance stabilization observed in planar amides—a phenomenon predicted by Bredt's Rule.[4] This inherent instability makes the parent molecule difficult to synthesize and prone to rapid hydrolysis.[4] However, this challenge presents a unique opportunity. By creating analogs and derivatives, we can stabilize the core structure while leveraging its rigid conformation to achieve high target specificity and desirable pharmacokinetic profiles. This guide provides a comparative framework for assessing the critical drug-like properties of novel 2-quinuclidone analogs, guiding researchers from initial computational screening to essential in vitro validation.

Pillar 1: The Foundational Screen - In Silico Assessment of Drug-Likeness

Before committing valuable resources to synthesis and wet lab experiments, a robust computational analysis is essential. This initial screen allows for the high-throughput evaluation of a large library of virtual analogs, flagging potential liabilities and prioritizing the most promising candidates for synthesis.

Causality of the In Silico Approach

The rationale for beginning with an in silico workflow is twofold: efficiency and foresight . By predicting fundamental physicochemical properties and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, we can eliminate compounds that are likely to fail later in development due to poor bioavailability or toxicity, thereby focusing our efforts on candidates with a higher probability of success.[5]

Workflow for Computational Prioritization

In_Silico_Workflow cluster_0 Computational Screening Phase A Virtual Library of 2-Quinuclidone Analogs B Physicochemical Property Calculation (Lipinski's Rule of 5) A->B Analyze structure C ADMET Prediction (Solubility, BBB, CYP Inhibition, Toxicity) B->C Filter for drug-likeness D Prioritized 'Hit' Analogs for Synthesis C->D Rank by overall ADMET profile

Caption: In silico workflow for prioritizing 2-quinuclidone analogs.

Key Computational Assessments
  • Lipinski's Rule of Five: This rule serves as a foundational filter for estimating the potential for good oral absorption and permeability. A compound is more likely to be orally bioavailable if it adheres to these criteria:

    • Molecular Weight (MW) ≤ 500 Daltons

    • LogP (a measure of lipophilicity) ≤ 5

    • Hydrogen Bond Donors (HBD) ≤ 5

    • Hydrogen Bond Acceptors (HBA) ≤ 10

  • ADMET Prediction: Numerous software platforms (e.g., admetSAR, SwissADME) can predict a wide range of pharmacokinetic properties.[6] Key parameters for initial assessment include:

    • Aqueous Solubility (LogS): Crucial for absorption and formulation.

    • Blood-Brain Barrier (BBB) Permeability: Essential for CNS-targeted analogs (e.g., for Alzheimer's disease).[7]

    • Cytochrome P450 (CYP) Inhibition: Predicts potential for drug-drug interactions.

    • hERG Inhibition: Flags potential for cardiotoxicity.

    • Carcinogenicity & Mutagenicity: Early toxicity warnings.[6]

Comparative Data: In Silico Profiling of Hypothetical Analogs

To illustrate this process, let's compare three hypothetical 2-quinuclidone analogs with varying substituents.

ParameterAnalog 1 (Parent Core)Analog 2 (-OH, -NH2)Analog 3 (-Ph, -Cl)Lipinski Guideline
MW (Da) 125.17158.19235.71≤ 500
LogP -0.5-1.22.8≤ 5
HBD 131≤ 5
HBA 242≤ 10
Lipinski Violations 000< 2
Predicted LogS HighVery HighModerate> -6
Predicted BBB Permeant NoNoYesYes/No
Predicted CYP2D6 Inhibitor NoNoYesNo
Predicted hERG Inhibitor Low RiskLow RiskMedium RiskLow Risk

Analysis: Based on this in silico data, Analog 2 shows excellent solubility but poor BBB penetration, making it less suitable for a CNS target. Analog 3 has improved lipophilicity and predicted BBB permeability, but flags potential CYP inhibition and hERG liabilities that must be experimentally verified.

Pillar 2: Essential In Vitro Validation

Computational models provide valuable guidance, but experimental data is the ultimate arbiter of a compound's properties. The following assays represent a cost-effective, tiered approach to validating the in silico predictions for your prioritized hits.

Causality of the In Vitro Approach

The purpose of this experimental phase is to generate robust, quantitative data on the most critical ADMET properties.[8] Each protocol is designed as a self-validating system with internal controls to ensure data integrity and build confidence in the structure-property relationships you uncover.

Workflow for Experimental Validation

In_Vitro_Workflow cluster_1 Experimental Validation Phase D Prioritized 'Hit' Analogs (from In Silico Screen) E Aqueous Solubility Assay (Kinetic) D->E Synthesize F Permeability Assay (PAMPA) E->F Confirm solubility G Metabolic Stability Assay (Liver Microsomes) F->G Assess passive permeability H Validated Lead Candidates for Further Study G->H Determine metabolic liability

Caption: Tiered in vitro workflow for validating drug-like properties.

Experimental Protocol 1: Kinetic Aqueous Solubility

Rationale: Poor aqueous solubility is a major hurdle for oral drug absorption and can confound results in other in vitro assays. This high-throughput turbidimetric assay quickly determines the kinetic solubility of a compound.

Methodology:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of each analog in 100% DMSO.

  • Plate Preparation: In a 96-well UV-transparent plate, add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well.

  • Compound Addition: Add 2 µL of the 10 mM DMSO stock to the PBS, creating a final concentration of 100 µM with 1% DMSO. Mix thoroughly.

  • Serial Dilution: Perform serial dilutions across the plate to generate a range of concentrations.

  • Precipitation Measurement: Read the absorbance of the plate at 620 nm immediately after mixing and again after a 2-hour incubation at room temperature. An increase in absorbance indicates precipitation.

  • Data Analysis: The highest concentration that does not show a significant increase in absorbance over the incubation period is reported as the kinetic solubility.

  • Self-Validation:

    • Positive Control: Use a known insoluble compound (e.g., amiodarone) to confirm the assay can detect precipitation.

    • Negative Control: Use a known highly soluble compound (e.g., caffeine) to establish the baseline absorbance.

Experimental Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Rationale: PAMPA is a non-cell-based assay that models passive diffusion across the gastrointestinal tract, providing a rapid assessment of a compound's permeability.[9][10] It is an excellent primary screen before moving to more complex and resource-intensive cell-based assays like Caco-2.

Methodology:

  • Membrane Preparation: Coat the filter of a 96-well PVDF filter plate (the "acceptor" plate) with 5 µL of a 1% solution of lecithin in dodecane.

  • Acceptor Well Preparation: Add 200 µL of PBS (pH 7.4) to each well of the acceptor plate.

  • Donor Plate Preparation: In a separate 96-well plate (the "donor" plate), prepare the test analogs at a concentration of 100 µM in PBS (pH 6.5, to mimic the gut environment).

  • Assay Assembly: Carefully place the acceptor plate into the donor plate, ensuring the coated membrane is in contact with the donor solution.

  • Incubation: Incubate the assembled plate for 4-16 hours at room temperature with gentle shaking.

  • Concentration Measurement: After incubation, carefully separate the plates. Determine the concentration of the analog in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

  • Permeability Calculation: Calculate the permeability coefficient (Pe) using the following equation: Pe = [ -ln(1 - [drug]acceptor / [drug]equilibrium) ] * (Vd * Va) / (Area * Time * (Vd + Va))

  • Self-Validation:

    • High Permeability Control: Propranolol.

    • Low Permeability Control: Atenolol. The results for these controls must fall within established ranges for the assay to be considered valid.

Experimental Protocol 3: Liver Microsomal Stability Assay

Rationale: This assay evaluates a compound's susceptibility to metabolism by Phase I enzymes (primarily Cytochrome P450s), which is a major determinant of its in vivo half-life and potential for drug-drug interactions.[9][11]

Methodology:

  • Reagent Preparation: Prepare a reaction mixture containing pooled human liver microsomes (e.g., 0.5 mg/mL) in PBS.

  • Initiation of Reaction: In a 96-well plate, add the test analog (final concentration 1 µM) to the microsomal mixture. Pre-incubate for 5 minutes at 37°C. Initiate the metabolic reaction by adding an NADPH-regenerating system.

  • Time Points: Aliquots of the reaction are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: Stop the reaction at each time point by adding ice-cold acetonitrile containing an internal standard.

  • Sample Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent analog.

  • Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

  • Self-Validation:

    • High Clearance Control: Verapamil or Testosterone (metabolizes quickly).

    • Low Clearance Control: Warfarin (metabolizes slowly).

    • -NADPH Control: Run a parallel reaction without the NADPH-regenerating system. Significant compound loss in this control indicates non-metabolic degradation (e.g., chemical instability).

Data Synthesis: A Comparative Guide to 2-Quinuclidone Analog Performance

This table integrates the hypothetical in silico predictions with plausible experimental outcomes, providing a clear head-to-head comparison to guide decision-making.

ParameterAnalog 1 (Parent Core)Analog 2 (-OH, -NH2)Analog 3 (-Ph, -Cl)Desired Profile
Solubility (µM) >100>20045>50
PAMPA Pe (10⁻⁶ cm/s) <1 (Low)<1 (Low)8 (High)>5 (for CNS)
Microsomal t½ (min) >60 (Stable)>60 (Stable)25 (Moderate)>30
Overall Assessment Poor permeabilityExcellent solubility, poor permeabilityHigh permeability, moderate stability, needs tox checkBalanced properties

Expert Interpretation: Analog 3 emerges as the most promising candidate for a CNS-active agent due to its high permeability. However, its moderate metabolic stability suggests that further structural modifications may be needed to block metabolic soft spots and improve its half-life. The solubility, while lower than the other analogs, is likely sufficient for absorption. The potential hERG and CYP liabilities flagged in silico must now be investigated with specific, targeted assays.

Application Focus: Targeting G-Protein Coupled Receptors (GPCRs)

The rigid quinuclidine scaffold is an excellent starting point for designing ligands for GPCRs, such as the muscarinic acetylcholine receptors (mAChRs) implicated in Alzheimer's disease.[12][13] The defined three-dimensional structure of the analogs can be tailored to fit precisely into the receptor's binding pocket, potentially leading to high potency and selectivity.

GPCR_Signaling cluster_2 Muscarinic Receptor (M1) Activation Ligand 2-Quinuclidone Analog (Agonist) Receptor M1 Muscarinic Receptor (GPCR) Ligand->Receptor Binds G_Protein Gq Protein Receptor->G_Protein Activates PLC Phospholipase C (PLC) G_Protein->PLC Activates Second_Messengers IP3 / DAG PLC->Second_Messengers Generates Response Cellular Response (e.g., Neuronal Firing) Second_Messengers->Response Triggers

Caption: Potential signaling pathway for a 2-quinuclidone muscarinic agonist.

Conclusion and Future Directions

This guide outlines a systematic, multi-pillar approach to assessing the drug-like properties of novel 2-quinuclidone analogs. By integrating predictive in silico modeling with robust, self-validating in vitro assays, researchers can efficiently navigate the complexities of this promising chemical scaffold. The most promising lead candidates, such as the hypothetical Analog 3, warrant further investigation, including:

  • Cell-based permeability assays (Caco-2, MDCK) to assess active transport and efflux.[10]

  • Specific CYP inhibition and hERG safety assays to de-risk toxicity concerns.

  • Pharmacokinetic studies in animal models to determine in vivo half-life, bioavailability, and brain penetration.

By applying this rigorous comparative framework, the scientific community can unlock the full therapeutic potential of 2-quinuclidone analogs, transforming a chemically challenging core into the next generation of targeted therapeutics.

References

  • Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. (2015). American Journal of Organic Chemistry.
  • Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. (2018).
  • Special Issue : Synthesis, In Silico Prediction and Antitumor Activity of Nitrogen Heterocycle-Based Drug Development. MDPI.
  • (+-)-cis-2-methyl-spiro(1,3-oxathiolane-5,3')quinuclidine, an M1 selective cholinergic agonist, attenuates cognitive dysfunctions in an animal model of Alzheimer's disease. (1991). Journal of Pharmacology and Experimental Therapeutics.
  • Application of pharmaceutical profiling assays for optimization of drug-like properties.
  • Determination of drug-like properties of a novel antileishmanial compound: In vitro absorption, distribution, metabolism, and excretion studies. PMC.
  • Synthesis and biological evaluation of quinuclidine derivatives incorporating phenothiazine moieties as squalene synthase inhibitors. (2004). PubMed.
  • In silico drug evaluation by molecular docking, ADME studies and synthesis, characterization, biological activities, DFT, SAR analysis of the novel Mannich bases. PMC.
  • Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews.
  • Permeability & Solubility Analysis Workflow. Sigma-Aldrich.
  • N-Heterocycles in Drug Discovery: Trends, Applications, and AI Innov
  • Quinuclidone. Wikipedia.
  • A Comparative Analysis of Quinuclidine-Based Muscarinic Agonists: A Guide for Researchers. Benchchem.
  • Quinuclidine. Wikipedia.
  • Method for Determination of Drug Permeability. (2023). Labinsights.
  • Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. PMC.
  • Synthesis, characterization, in silico molecular docking, and antibacterial activities of some new nitrogen-heterocyclic analogues based on a p-phenolic unit. RSC Publishing.
  • Quinuclidinone O-Alkynyloximes with muscarinic agonist activity. (2002). PubMed.
  • Synthesis, characterization, in silico molecular docking, and antibacterial activities of some new nitrogen-heterocyclic analogues based on a p-phenolic unit. PMC.
  • Isoquinuclidines: A Review of Chemical and Pharmacological Properties.
  • Biological activity of quinuclidine deriv
  • Toxicological properties of the selected compounds BY admet SAR.
  • quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate: High affinity, but low subtype selectivity for human M1 - M5 muscarinic acetylcholine receptors. (2019). PubMed.
  • Similarity analysis for the ADMET parameters and experimental lipophilicity for compounds 1–24.
  • Novel quinuclidine-based ligands for the muscarinic cholinergic receptor. Journal of Medicinal Chemistry.
  • Structure-activity studies of quinuclidinone analogs as anti-proliferative agents in lung cancer cell lines. (2006). PubMed.
  • Discovery of New Cyclopentaquinoline Analogues as Multifunctional Agents for the Treatment of Alzheimer's Disease. (2019). MDPI.
  • ADMET-score – a comprehensive scoring function for evalu
  • Novel Cyclopentaquinoline and Acridine Analogs as Multifunctional, Potent Drug Candidates in Alzheimer's Disease. (2022). PMC.
  • Computational Evaluation of ADMET Properties and Bioactive Score of Compounds from Encephalartos ferox. (2020). Pharmacognosy Journal.
  • An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. (2025). MDPI.
  • Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties. (2025). PMC.
  • Muscarinic Receptor Agonists and Antagonists. Goodman & Gilman's: The Pharmacological Basis of Therapeutics, 13e.
  • Researchers report new methods to identify Alzheimer's drug candidates that have anti-aging properties. (2018). Salk Institute for Biological Studies.
  • Scientists discover two repurposed drugs that arrest neurodegeneration in mice. (2017). University of Cambridge.

Sources

Validation

A Senior Application Scientist's Guide to Cross-Referencing Spectroscopic Data for Bicyclic Lactams

Introduction Bicyclic lactams are privileged scaffolds in medicinal chemistry and drug development, forming the core of numerous antibiotics, enzyme inhibitors, and other therapeutic agents.[1][2] Their rigid, three-dime...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Bicyclic lactams are privileged scaffolds in medicinal chemistry and drug development, forming the core of numerous antibiotics, enzyme inhibitors, and other therapeutic agents.[1][2] Their rigid, three-dimensional structures present unique challenges and opportunities for molecular design. However, this structural complexity, often involving multiple stereocenters, demands an unambiguous and rigorous approach to characterization. Misassignment of a single stereocenter can lead to inactive compounds and wasted resources.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to effectively use and cross-reference data from multiple spectroscopic techniques. We will move beyond a simple recitation of methods to explore the underlying principles, the causality behind experimental choices, and an integrated workflow that ensures the highest level of confidence in structural and stereochemical assignments. By synergistically employing Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Circular Dichroism (CD), we can build a self-validating system for the definitive characterization of bicyclic lactams.

The Integrated Spectroscopic Workflow

No single technique can provide a complete picture. The true power of spectroscopic analysis lies in the integration of complementary data. An unknown bicyclic lactam should be subjected to a logical workflow where the output of one technique informs and validates the interpretation of another. This holistic approach minimizes ambiguity and builds a robust, evidence-based structural assignment.

Integrated_Workflow cluster_synthesis Synthesis & Isolation cluster_primary Primary Characterization cluster_secondary Detailed Structural Elucidation cluster_validation Data Validation Compound Synthesized Bicyclic Lactam MS Mass Spectrometry (MS) (Molecular Weight & Formula) Compound->MS Is MW correct? IR Infrared (IR) Spectroscopy (Functional Group ID) Compound->IR Is C=O present? NMR NMR Spectroscopy (Connectivity & Relative Stereochemistry) MS->NMR Confirms Formula Database Spectral Database (e.g., SDBS) (Cross-Referencing) MS->Database Compare Data IR->NMR Confirms Lactam IR->Database Compare Data CD Circular Dichroism (CD) (Absolute Stereochemistry) NMR->CD Provides Relative Stereochemistry NMR->Database Compare Data Final Final Structure Assignment NMR->Final Defines Connectivity CD->Database Compare Data CD->Final Defines Absolute Config. Database->Final Database_Workflow cluster_exp Experimental Data cluster_db SDBS Workflow cluster_out Outcome Exp_Data Acquired Spectra (MS, IR, NMR) Search Search SDBS Exp_Data->Search Input: MW, Formula, Spectral Peaks Compare Compare Spectra Search->Compare Retrieve Hits Confirm Confirm or Refute Compare->Confirm Match Structure Confirmed Confirm->Match Yes NoMatch Novel Compound or Incorrect Structure Confirm->NoMatch No

Caption: Workflow for using a spectral database like SDBS.

Protocol: Using SDBS for Cross-Referencing

  • Navigate to SDBS: Access the Spectral Database for Organic Compounds website. 2[3]. Compound Search: Use the "Compound Search" feature. You can search by chemical name, molecular formula, or molecular weight obtained from your MS data.

  • Spectral Search (Reverse Search): This is a powerful feature. You can input key peaks from your experimental spectra: [3] * IR: Enter the wavenumber of your C=O stretch (e.g., 1765 cm⁻¹).

    • ¹³C NMR: Enter the chemical shift of the carbonyl carbon.

    • ¹H NMR: Enter key chemical shifts and multiplicities.

    • MS: Enter the m/z values of the molecular ion and key fragments.

  • Analyze Results: SDBS will return a list of compounds that match your search criteria.

  • Compare Spectra: Visually compare your experimental spectra with the reference spectra in the database. A close match provides strong evidence for the identity of your compound.

Conclusion

References

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-Azabicyclo[2.2.2]octan-2-one

This document provides essential safety and logistical information for the proper disposal of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-Quinuclidinone). As a bicyclic lactam, this compound requires careful handling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential safety and logistical information for the proper disposal of 1-Azabicyclo[2.2.2]octan-2-one (also known as 2-Quinuclidinone). As a bicyclic lactam, this compound requires careful handling and adherence to specific disposal protocols to ensure laboratory safety and environmental compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Core Principles: Hazard Assessment and Regulatory Framework

Proper disposal begins with a thorough understanding of the compound's potential hazards and the governing regulations. While specific toxicological data for 1-Azabicyclo[2.2.2]octan-2-one is limited, its structure as a bicyclic amine and lactam informs a cautious approach. Structurally related compounds, such as 1-Azabicyclo[2.2.2]octane (Quinuclidine), are known to be toxic and corrosive. Therefore, it is prudent to handle 1-Azabicyclo[2.2.2]octan-2-one as a hazardous substance.

All chemical waste disposal is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and by the Occupational Safety and Health Administration (OSHA) through its Laboratory Standard (29 CFR 1910.1450)[1][2]. These regulations mandate a "cradle-to-grave" management system for hazardous materials, making the generating laboratory responsible for the waste until its final, safe disposal.

Key Regulatory Mandates:

  • No Sewer or Trash Disposal: Disposal of chemical waste into sanitary sewers or regular trash is strictly prohibited by law[2][3].

  • Chemical Hygiene Plan (CHP): Your institution's CHP, an OSHA requirement, must address the handling and disposal of all chemicals.[1][4]

  • Hazardous Waste Determination: The generator of the waste is responsible for determining if it is hazardous. Given the potential hazards, 1-Azabicyclo[2.2.2]octan-2-one waste should be managed through your institution's hazardous waste program[2][5].

Pre-Disposal Protocol: Safe Accumulation and Storage

Proper segregation and storage are critical first steps in the disposal process. Mishandling at this stage can lead to dangerous chemical reactions, personnel exposure, and regulatory violations.

Step 1: Designate a Satellite Accumulation Area (SAA)

An SAA is a designated location at or near the point of waste generation. This area must be under the control of the laboratory personnel.

Step 2: Select an Appropriate Waste Container
  • Material Compatibility: Use a container made of a material compatible with 1-Azabicyclo[2.2.2]octan-2-one. High-density polyethylene (HDPE) or borosilicate glass containers are appropriate choices. Plastic bottles are often preferred over glass to minimize the risk of breakage[2].

  • Condition and Closure: The container must be in good condition, with no leaks, and have a secure, screw-top lid. The lid must remain closed at all times except when actively adding waste[6].

Step 3: Segregate the Waste Stream

Causality: Mixing incompatible waste streams is a primary cause of laboratory accidents. 1-Azabicyclo[2.2.2]octan-2-one, as an amine derivative, may react with acids and oxidizing agents[7].

  • DO NOT mix this waste with:

    • Strong acids

    • Acid chlorides

    • Strong oxidizing agents

    • Chloroformates

  • Collect waste 1-Azabicyclo[2.2.2]octan-2-one and materials contaminated with it (e.g., gloves, wipes) in a dedicated, clearly labeled container.

Step 4: Label the Waste Container Correctly

Proper labeling is a strict regulatory requirement and is essential for safe handling by all personnel, including your institution's Environmental Health and Safety (EHS) team.[2][4]

  • Attach an EHS-provided hazardous waste tag before adding the first drop of waste.

  • The label must include:

    • The words "Hazardous Waste."

    • The full, common chemical name: "1-Azabicyclo[2.2.2]octan-2-one." Avoid using abbreviations or chemical formulas[2].

    • For mixtures, list all components and their approximate percentages.

    • The date when waste was first added to the container (the "generation date").

    • The specific hazard characteristics (e.g., Irritant, Toxic).

Disposal Pathways: A Step-by-Step Decision Framework

The correct disposal procedure depends on the nature and quantity of the waste. The following workflow provides a clear decision-making process for handling 1-Azabicyclo[2.2.2]octan-2-one waste.

Caption: Disposal Decision Workflow for 1-Azabicyclo[2.2.2]octan-2-one.

Pathway A: Small Spill Response

For minor spills contained within a chemical fume hood or on a laboratory bench:

  • Alert Personnel: Inform colleagues in the immediate area.

  • Don PPE: Wear appropriate PPE as detailed in the table below.

  • Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper towels as the primary absorbent.

  • Collection: Carefully sweep or scoop the contaminated absorbent into your designated solid hazardous waste container. Use non-sparking tools.

  • Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. The cleaning materials (wipes, etc.) must also be disposed of as hazardous waste[8][9].

Pathway B: Bulk and Solid Waste Disposal

This is the standard and required pathway for all unused reagents, reaction residues, and contaminated solid materials.

  • Accumulate Waste: Follow the pre-disposal protocols outlined in Section 2 for container selection, segregation, and labeling.

  • Request Pickup: Once the container is full or has been in storage for the maximum time allowed by your institution (typically 90-180 days), submit a chemical waste pickup request to your EHS department.

  • Professional Disposal: The EHS department will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF)[5]. The most common disposal method for this type of organic chemical is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts[8][10].

Personal Protective Equipment (PPE) and Emergency Measures

Minimizing exposure is paramount. The following table summarizes the required PPE and first-aid measures derived from safety protocols for structurally similar chemicals[11][12].

Exposure Route Required PPE Emergency First-Aid Procedure
Skin Contact Nitrile or neoprene gloves, lab coat, closed-toe shoes.Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention[11][12].
Eye Contact ANSI-approved safety glasses or chemical splash goggles.Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.
Inhalation Use only in a certified chemical fume hood.Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention[11].
Ingestion Do not eat, drink, or smoke in the laboratory.Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Decontamination of Equipment

All non-disposable glassware and equipment that comes into contact with 1-Azabicyclo[2.2.2]octan-2-one must be decontaminated.

  • Initial Rinse: Rinse the equipment with a suitable organic solvent (e.g., acetone, ethanol) under a chemical fume hood.

  • Collect Rinsate: The initial solvent rinse (rinsate) is considered hazardous waste and must be collected in a designated, labeled hazardous waste container.

  • Wash: After the initial rinse, wash the glassware thoroughly with soap and water.

By adhering to this comprehensive guide, laboratory personnel can ensure the safe and compliant disposal of 1-Azabicyclo[2.2.2]octan-2-one, protecting themselves, their colleagues, and the environment.

References

  • OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. Occupational Safety and Health Administration. [Link]

  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. [Link]

  • How to Dispose of Chemical Waste. Case Western Reserve University, Environmental Health and Safety. [Link]

  • 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. Electronic Code of Federal Regulations (eCFR). [Link]

  • The Laboratory Standard. Vanderbilt University, Office of Clinical and Research Safety. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. Quest-Tech. [Link]

  • Laboratories - Standards. Occupational Safety and Health Administration. [Link]

  • Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

  • Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency. [Link]

  • (+-)-3-Quinuclidinol. National Center for Biotechnology Information, PubChem. [Link]

  • Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency. [Link]

  • Material Safety Data Sheet - 3-Quinuclidinone hydrochloride, 99% (tlc). Cole-Parmer. [Link]

  • Hazardous Waste Guidelines. UC San Diego Biological Sciences. [Link]

  • Pharmacy - Retail Industry Leaders Association (RILA). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.